4-Chloro-2-oxo-2h-chromene-3-carbaldehyde

• CAS: 50329-91-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde: A Keystone Intermediate for Drug Discovery

This technical guide provides a comprehensive overview of the synthesis, mechanistic underpinnings, and practical considerations for the preparation of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This valuable synthetic intermediate, also known as 4-chloro-3-formylcoumarin, serves as a critical building block for a diverse array of heterocyclic compounds with significant therapeutic potential.[1][2][3] This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering both theoretical insights and actionable experimental protocols.

Introduction: The Significance of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde in Medicinal Chemistry

The coumarin scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][4][5] The title compound, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, is a particularly versatile derivative. Its unique molecular architecture, featuring a reactive aldehyde group and a labile chloro substituent, makes it an ideal precursor for the synthesis of more complex, biologically active molecules.[1][6] The aldehyde functionality allows for a variety of condensation and cyclization reactions, while the chloro group can be readily displaced by nucleophiles, enabling the introduction of diverse functionalities.[1][7] Preliminary studies have indicated that 4-chloro-2-oxo-2H-chromene-3-carbaldehyde itself exhibits promising antimicrobial and antioxidant properties, making it a subject of interest for further therapeutic development.[1]

The Vilsmeier-Haack Approach: A Reliable and Efficient Synthetic Route

The most prevalent and efficient method for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is the Vilsmeier-Haack reaction, starting from the readily available 4-hydroxycoumarin.[8][9] This reaction is a powerful tool in organic synthesis for the formylation of electron-rich aromatic and heteroaromatic compounds.[10][11]

Mechanistic Insights into the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction proceeds through a two-stage mechanism. The first stage involves the formation of the electrophilic Vilsmeier reagent, a chloroiminium ion, from the reaction of a substituted amide (typically N,N-dimethylformamide, DMF) with phosphorus oxychloride (POCl₃).[10]

In the second stage, the electron-rich 4-hydroxycoumarin acts as a nucleophile, attacking the Vilsmeier reagent. This is followed by an intramolecular cyclization and subsequent chlorination of the hydroxyl group at the 4-position by the phosphorus oxychloride. The resulting iminium ion intermediate is then hydrolyzed during the workup to yield the final aldehyde product.

Caption: The Vilsmeier-Haack reaction pathway for the synthesis of the target compound.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Materials and Reagents

Reagent/Material	Formula	Molecular Weight ( g/mol )	CAS Number	Notes
4-Hydroxycoumarin	C₉H₆O₃	162.14	1076-38-6	Starting material
Phosphorus oxychloride	POCl₃	153.33	10025-87-3	Reagent and solvent
N,N-Dimethylformamide	C₃H₇NO	73.09	68-12-2	Reagent
Crushed Ice	H₂O	18.02	7732-18-5	For workup
Ethanol	C₂H₅OH	46.07	64-17-5	For recrystallization

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, carefully add phosphorus oxychloride (16 mL).

• Addition of Reactants: To the stirred phosphorus oxychloride, add 4-hydroxycoumarin (0.1 g).

• Reaction Progression: Stir the reaction mixture well for 6-7 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[12]

• Workup: After completion of the reaction, pour the reaction mixture slowly into a beaker containing crushed ice with constant stirring.

• Isolation of Crude Product: The resulting precipitate is collected by filtration, washed thoroughly with water, and dried.

• Purification: The crude product is recrystallized from ethanol to obtain pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.[12]

Caption: A streamlined workflow for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Characterization and Physicochemical Properties

The synthesized 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a yellow crystalline solid.[1] It is soluble in organic solvents like ethanol and dimethyl sulfoxide but insoluble in water.[1]

Property	Value
Molecular Formula	C₁₀H₅ClO₃
Molecular Weight	208.60 g/mol
Melting Point	126-130 °C
CAS Number	50329-91-4

Conclusion and Future Perspectives

The Vilsmeier-Haack reaction provides a robust and straightforward method for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde from 4-hydroxycoumarin. The high reactivity of the chloro and aldehyde functionalities makes the title compound a valuable and versatile platform for the development of novel heterocyclic compounds. Its inherent biological activities, coupled with its utility as a synthetic intermediate, position it as a compound of significant interest for future drug discovery and development programs. Further exploration of its reactivity and the biological evaluation of its derivatives are promising avenues for future research.

References

• Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions. (n.d.). ScienceDirect. Retrieved January 4, 2026, from [Link]

• Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. (2014). Organic & Biomolecular Chemistry. Retrieved January 4, 2026, from [Link]

• Vilsmeier-Haack formylation of coumarin derivatives. A solvent dependent kinetic study. (n.d.). Semantic Scholar. Retrieved January 4, 2026, from [Link]

• 4-Chloro-3-formylcoumarin, 97%. (n.d.). Scientific Laboratory Supplies. Retrieved January 4, 2026, from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (2025, December 19). ResearchGate. Retrieved January 4, 2026, from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (2024). Organic & Biomolecular Chemistry. Retrieved January 4, 2026, from [Link]

• Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. (2013). Oriental Journal of Chemistry. Retrieved January 4, 2026, from [Link]

• (PDF) Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. (2013). ResearchGate. Retrieved January 4, 2026, from [Link]

• Base-Dependent Divergent Annulation of 4-Chloro-3-formylcoumarin and Tetrahydroisoquinoline: Application to the Synthesis of Isolamellarins and Hydroxypyrrolones. (2019). The Journal of Organic Chemistry. Retrieved January 4, 2026, from [Link]

• Synthesis and pharmacological activities of some condensed 4-chloro-2,2-dialkyl chromene-3-carbaldehyde derivatives. (2006). ResearchGate. Retrieved January 4, 2026, from [Link]

• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (2024). National Institutes of Health. Retrieved January 4, 2026, from [Link]

• Review on 4-Hydroxycoumarin Chemistry: Synthesis, Acylation and Photochemical Properties. (2019). Science and Education Publishing. Retrieved January 4, 2026, from [Link]

• A Facile Synthesis of 4-Hydroxycoumarin and 4-Hydroxy-2-quinolone Derivatives. (n.d.). ResearchGate. Retrieved January 4, 2026, from [Link]

• Vilsmeier–Haack reaction. (n.d.). Wikipedia. Retrieved January 4, 2026, from [Link]

• One-Pot Synthesis of 3-Functionalized 4-Hydroxycoumarin under Catalyst-Free Conditions. (2018). Molecules. Retrieved January 4, 2026, from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Semantic Scholar. Retrieved January 4, 2026, from [Link]

• (PDF) 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (2024). ResearchGate. Retrieved January 4, 2026, from [Link]

• Transformations of 4-Oxo-4H-chromene-3-carbaldehyde under the Action of Fe(CO)(5). (2015). ResearchGate. Retrieved January 4, 2026, from [Link]

• 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. (2020). Frontiers in Chemistry. Retrieved January 4, 2026, from [Link]

• 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. (2020). National Institutes of Health. Retrieved January 4, 2026, from [Link]

Sources

• 1. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Frontiers | 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold [frontiersin.org]
• 5. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 9. scite.ai [scite.ai]
• 10. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 11. ijpcbs.com [ijpcbs.com]
• 12. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 4-chloro-2-oxo-2H-chromene-3-carbaldehyde: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, a versatile synthetic intermediate with significant potential in medicinal chemistry and materials science. We will delve into its chemical properties, synthesis, reactivity, and explore its burgeoning applications for researchers, scientists, and drug development professionals.

Introduction: A Versatile Scaffold in Modern Chemistry

4-chloro-2-oxo-2H-chromene-3-carbaldehyde, also known as 4-chloro-3-formylcoumarin, is a derivative of coumarin, a benzopyrone scaffold abundant in natural products. The unique arrangement of a chloro group at the 4-position and a carbaldehyde group at the 3-position imparts a high degree of reactivity, making it a valuable building block for the synthesis of more complex heterocyclic systems.[1][2] This strategic functionalization allows for a diverse range of chemical transformations, positioning it as a key intermediate in the development of novel therapeutic agents and functional materials.[1][2] The chromene core itself is a well-established pharmacophore, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4]

Physicochemical and Spectroscopic Profile

This compound typically presents as a yellow crystalline solid and is soluble in organic solvents such as ethanol and dimethyl sulfoxide, but insoluble in water.

Table 1: Physicochemical and Spectroscopic Data

Property	Value	Source
Molecular Formula	C₁₀H₅ClO₃	[5]
Molecular Weight	208.60 g/mol	[6]
Melting Point	126-130 °C	[7]
Appearance	Yellow crystalline solid
Solubility	Soluble in ethanol, DMSO; Insoluble in water
¹H NMR (CDCl₃)	Data not explicitly found for the title compound. Expected signals: a singlet for the aldehydic proton (~10 ppm) and multiplets for the four aromatic protons (7-8.5 ppm).
¹³C NMR (CDCl₃)	Data not explicitly found for the title compound. Expected signals: a signal for the aldehydic carbon (~185-190 ppm), a signal for the carbonyl carbon (~160 ppm), and signals for the aromatic and vinylic carbons.
IR (KBr, cm⁻¹)	Data not explicitly found. Expected characteristic peaks: C=O (lactone) stretch (~1720-1740 cm⁻¹), C=O (aldehyde) stretch (~1680-1700 cm⁻¹), C=C stretch (~1600 cm⁻¹), and C-Cl stretch.
Mass Spectrum (m/z)	Data not explicitly found. Expected molecular ion peak [M]⁺ and characteristic fragmentation patterns.

Synthesis and Mechanism

The primary and most efficient method for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is the Vilsmeier-Haack reaction, a powerful formylation technique for electron-rich compounds.

The Vilsmeier-Haack Reaction: A Step-by-Step Protocol

The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, typically generated in situ from dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃). This reagent then acts as an electrophile in a formylation reaction.

Experimental Protocol:

• Preparation of the Vilsmeier Reagent: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a dropping funnel. Place the flask in an ice bath to maintain a temperature of 0-5 °C. To the flask, add anhydrous dimethylformamide (DMF) (3 equivalents). With continuous stirring, slowly add phosphorus oxychloride (POCl₃) (3 equivalents) dropwise from the dropping funnel. It is crucial to maintain the low temperature to control the exothermic reaction. After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30-60 minutes to ensure the complete formation of the Vilsmeier reagent (a chloroiminium salt).

• Reaction with 4-Hydroxycoumarin: In a separate beaker, dissolve 4-hydroxycoumarin (1 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent, ensuring the temperature remains between 0-5 °C.

• Reaction Progression and Work-up: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Subsequently, heat the mixture to 60-70 °C and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Hydrolysis and Isolation: After the reaction is complete, carefully and slowly pour the reaction mixture into a beaker containing crushed ice and water with vigorous stirring. This step is critical for the hydrolysis of the intermediate iminium salt, leading to the precipitation of the crude product.

• Purification: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold water to remove any residual DMF and inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of methanol and water, to yield pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Mechanistic Insights

The causality behind this synthetic choice lies in the high reactivity of the Vilsmeier reagent and the nucleophilic character of the enolate form of 4-hydroxycoumarin. The reaction proceeds through a series of well-defined steps:

Vilsmeier-Haack Reaction Mechanism

Chemical Reactivity and Synthetic Utility

The dual functionality of the chloro and aldehyde groups makes 4-chloro-2-oxo-2H-chromene-3-carbaldehyde a versatile precursor for a wide array of heterocyclic compounds.[7]

Nucleophilic Substitution at the 4-Position

The chlorine atom at the 4-position is susceptible to nucleophilic substitution, allowing for the introduction of various functionalities. This reactivity is key to synthesizing a diverse library of coumarin derivatives with potentially enhanced biological activities. For instance, reaction with anilines can yield 4-(arylamino)-2-oxo-2H-chromene-3-carbaldehydes, which have been investigated for their antibacterial properties.

Nucleophilic Substitution at C-4

Reactions of the Aldehyde Group

The carbaldehyde group at the 3-position readily undergoes typical aldehyde reactions, such as condensation and cyclization, providing a pathway to fused heterocyclic systems. A notable example is its reaction with aryl isocyanides, which leads to the formation of chromeno[4,3-b]quinolin-6-ones in good yields.[8]

Halogen Exchange Reactions

The chlorine atom can also participate in halogen-exchange (Halex) reactions. For example, treatment with potassium fluoride (KF) can potentially yield the corresponding 4-fluoro derivative, offering a route to fluorinated coumarins which are of interest in medicinal chemistry due to the unique properties imparted by fluorine.[9]

Applications in Research and Drug Development

The synthetic versatility of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde has positioned it as a valuable scaffold in the quest for new therapeutic agents.

Antimicrobial Activity

Derivatives of this compound have shown promise as antimicrobial agents. For example, 2-oxo-4-(phenylamino)-2H-chromene-3-carbaldehyde, synthesized from the title compound, exhibited moderate activity against Hafnia alvei, Pseudomonas aeruginosa, and Enterobacter cloacae. Further derivatization of the aldehyde or the amino group could lead to compounds with enhanced potency.

Precursor for Biologically Active Heterocycles

As highlighted, this molecule serves as a key starting material for a variety of fused heterocyclic systems. Many of these, such as chromeno[4,3-b]quinolines, are known to possess a range of biological activities, including anticancer and anti-inflammatory properties. The accessibility of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde facilitates the exploration of these complex scaffolds in drug discovery programs.

Synthetic Utility Workflow

Conclusion

4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a highly valuable and reactive intermediate in organic synthesis. Its straightforward preparation via the Vilsmeier-Haack reaction and the presence of two distinct reactive sites—the chloro group and the carbaldehyde—provide a rich platform for the generation of diverse and complex molecular architectures. Its utility as a precursor to biologically active compounds, particularly in the antimicrobial and anticancer fields, ensures its continued importance in medicinal chemistry and drug discovery. Further exploration of its reactivity and the biological activities of its derivatives is a promising avenue for future research.

References

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Guo, B., Xue, J.-Y., Li, H.-X., Tan, D.-W., & Lang, J.-P. (2016). Electronic Supplementary Information: Design of recyclable TEMPO derivatives bearing ionic liquid moiety and N,N-bidentate group for highly efficient Cu(I)-catalyzed conversion of alcohols into aldehydes and imines. The Royal Society of Chemistry. Retrieved from [Link]

• Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Possible reaction pathway of 4-chloro-2H-chromene-3-carbaldehyde 1 with KF. (n.d.). ResearchGate. Retrieved from [Link]

• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.). Retrieved from [Link]

• Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds. (n.d.). PMC - NIH. Retrieved from [Link]

• (PDF) 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (n.d.). ResearchGate. Retrieved from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (n.d.). ResearchGate. Retrieved from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (n.d.). RSC Publishing. Retrieved from [Link]

• Rearrangement of the TMS ester of 4-Oxo-4H-chromene-2-carboxylic acid and analogs in EI mass spectra. (n.d.). Retrieved from [Link]

• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (n.d.). PMC - NIH. Retrieved from [Link]

• (PDF) A New Pathway to 3-Hetaryl-2-oxo-2H-chromenes: On the Proposed Mechanisms for the Reaction of 3-Carbamoyl-2-iminochromenes with Dinucleophiles. (n.d.). ResearchGate. Retrieved from [Link]

• Transformations of 4-Oxo-4H-chromene-3-carbaldehyde under the Action of Fe(CO)(5). (n.d.). ResearchGate. Retrieved from [Link]

• A New Pathway to 3-Hetaryl-2-oxo-2H-chromenes: On the Proposed Mechanisms for the Reaction of 3-Carbamoyl-2-iminochromenes with Dinucleophiles. (n.d.). SciSpace. Retrieved from [Link]

• Supporting Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Aldehyde & Ketone Reactions – Nucleophilic Addition, Redox, Acetal, Grignard [Live Recording]. (2025, March 6). YouTube. Retrieved from [Link]

• Supplementary Material Synthesis and biological evaluation of chromone-3-carboxamides. (n.d.). Arkivoc. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde [lgcstandards.com]
• 6. 50329-91-4 Cas No. | 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde | Matrix Scientific [matrixscientific.com]
• 7. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 8. Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Spectroscopic Characterization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for the synthetic coumarin derivative, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This compound serves as a versatile building block in the synthesis of a variety of heterocyclic compounds with potential biological activities.[1] A thorough understanding of its spectroscopic properties is paramount for researchers, scientists, and drug development professionals to ensure structural integrity and purity in their synthetic endeavors. This guide will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by established analytical protocols and mechanistic interpretations.

Introduction to Spectroscopic Analysis

Spectroscopic techniques are indispensable tools in modern chemistry, providing a detailed fingerprint of molecular structure. For a molecule such as 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, a combination of NMR, IR, and MS provides a comprehensive picture of its atomic connectivity, functional groups, and overall molecular weight. The interpretation of this data relies on the fundamental principles of how molecules interact with electromagnetic radiation and magnetic fields.

Synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

The most common and efficient method for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is the Vilsmeier-Haack reaction.[2][3] This reaction employs a Vilsmeier reagent, generated in situ from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to formylate an activated aromatic precursor, typically 4-hydroxycoumarin.[4]

Experimental Protocol: Vilsmeier-Haack Reaction[2]

• Preparation of the Vilsmeier Reagent: In a fume hood, a round-bottom flask equipped with a magnetic stir bar and a dropping funnel is placed in an ice bath. Anhydrous dimethylformamide (DMF) (3 equivalents) is added to the flask and stirring is initiated. Phosphorus oxychloride (POCl₃) (3 equivalents) is then added dropwise from the dropping funnel, maintaining the temperature between 0-5 °C. The mixture is stirred for an additional 30-60 minutes at this temperature to allow for the formation of the chloroiminium salt (the Vilsmeier reagent).

• Reaction with 4-Hydroxycoumarin: 4-Hydroxycoumarin (1 equivalent) is dissolved in a minimal amount of anhydrous DMF. This solution is added dropwise to the pre-formed Vilsmeier reagent, while maintaining the temperature at 0-5 °C.

• Reaction Progression and Work-up: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. The mixture is then heated to 60-70 °C for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation of the Product: Upon completion, the reaction mixture is carefully poured into a beaker containing crushed ice and water with vigorous stirring. This hydrolyzes the intermediate and precipitates the crude product. The solid is collected by vacuum filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Caption: Vilsmeier-Haack Synthesis Workflow.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The chemical shift (δ), integration, and multiplicity of the signals are key parameters for structural elucidation.

Experimental Protocol: ¹H NMR Spectroscopy

A sample of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of tetramethylsilane (TMS) as an internal standard. The spectrum is recorded on a spectrometer operating at a frequency of 300 MHz or higher.

Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.2	Singlet	1H	Aldehyde (-CHO)
~8.0 - 7.3	Multiplet	4H	Aromatic (H-5, H-6, H-7, H-8)

Interpretation of the ¹H NMR Spectrum

• Aldehyde Proton: The most downfield signal, expected around 10.2 ppm, is characteristic of an aldehyde proton. Its singlet multiplicity indicates no adjacent protons. This is a key identifier for the formyl group.

• Aromatic Protons: The four protons on the benzene ring of the coumarin system will appear as a complex multiplet in the aromatic region (approximately 7.3-8.0 ppm). The exact chemical shifts and coupling patterns will depend on the substitution pattern of the coumarin, but for the unsubstituted benzene ring of the title compound, a complex pattern is expected. For comparison, in a related compound, 7-(diethylamino)-2-oxo-2H-chromene-3-carbaldehyde, the aromatic protons appear as distinct doublets and doublets of doublets due to the influence of the diethylamino group.[5]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the different carbon environments in a molecule. The chemical shift of each carbon is indicative of its hybridization and the electronegativity of the atoms attached to it.

Experimental Protocol: ¹³C NMR Spectroscopy

The sample is prepared as for ¹H NMR. A proton-decoupled ¹³C NMR spectrum is typically acquired to simplify the spectrum to a series of singlets, one for each unique carbon atom. The spectrum is recorded on a spectrometer operating at a frequency of 75 MHz or higher.

Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment
~185	Aldehyde Carbonyl (C=O)
~158	Lactone Carbonyl (C=O)
~154	C-8a
~145	C-4
~135 - 115	Aromatic and Vinylic Carbons (C-3, C-4a, C-5, C-6, C-7, C-8)

Interpretation of the ¹³C NMR Spectrum

• Carbonyl Carbons: Two distinct signals are expected in the downfield region for the two carbonyl carbons. The aldehyde carbonyl carbon is typically found at a higher chemical shift (around 185 ppm) compared to the lactone carbonyl carbon (around 158 ppm).

• Aromatic and Vinylic Carbons: The remaining eight carbons of the coumarin ring system will resonate in the 115-154 ppm range. The carbon bearing the chlorine atom (C-4) is expected to be significantly deshielded. The quaternary carbons (C-4, C-4a, and C-8a) will typically show weaker signals in a standard ¹³C NMR spectrum. For comparison, in 7-(diethylamino)-2-oxo-2H-chromene-3-carbaldehyde, the aldehyde carbon appears at 187.92 ppm and the lactone carbonyl at 158.92 ppm.[5]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to molecular vibrations.

Experimental Protocol: IR Spectroscopy

A small amount of the solid sample is analyzed using an FT-IR spectrometer, typically employing an Attenuated Total Reflectance (ATR) accessory. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Predicted IR Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100-3000	C-H stretch	Aromatic and Aldehyde
~1750-1720	C=O stretch	Lactone
~1700-1680	C=O stretch	Aldehyde
~1620-1450	C=C stretch	Aromatic ring
~800-700	C-Cl stretch	Chloroalkene

Interpretation of the IR Spectrum

• Carbonyl Stretching: The most prominent features in the IR spectrum will be the strong absorption bands corresponding to the two carbonyl groups. The lactone carbonyl will likely appear at a higher wavenumber (around 1750-1720 cm⁻¹) than the aldehyde carbonyl (around 1700-1680 cm⁻¹). This difference is due to the ring strain and electronic effects within the lactone ring.

• C-H and C=C Stretching: Aromatic C-H stretching vibrations are expected just above 3000 cm⁻¹, while the aldehyde C-H stretch may be observed as a weaker band around 2850-2750 cm⁻¹. The C=C stretching vibrations of the aromatic and pyrone rings will appear in the 1620-1450 cm⁻¹ region.

• C-Cl Stretching: The C-Cl stretching vibration is expected in the fingerprint region, typically between 800 and 700 cm⁻¹.

Caption: Spectroscopic Analysis Workflow.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and elemental composition of a compound.

Experimental Protocol: Mass Spectrometry

A dilute solution of the sample is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) or electron ionization (EI) source. The resulting ions are then separated by a mass analyzer and detected.

Predicted Mass Spectrometry Data

• Molecular Ion Peak: The molecular weight of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (C₁₀H₅ClO₃) is 208.60 g/mol . In the mass spectrum, a molecular ion peak ([M]⁺) is expected at m/z 208. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), an [M+2]⁺ peak at m/z 210 with about one-third the intensity of the [M]⁺ peak is also expected. This isotopic pattern is a definitive indicator of the presence of one chlorine atom.

• Fragmentation Pattern: Under electron ionization, the molecular ion can fragment. Common fragmentation pathways for coumarins involve the loss of CO (28 Da) from the lactone ring. Therefore, a significant fragment ion at m/z 180 would be expected. Further fragmentation of the aromatic ring system is also possible.

Conclusion

The comprehensive spectroscopic analysis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, through the combined application of NMR, IR, and MS, provides an unambiguous confirmation of its molecular structure. The characteristic signals of the aldehyde proton in ¹H NMR, the two distinct carbonyl carbons in ¹³C NMR, the strong carbonyl absorptions in the IR spectrum, and the isotopic pattern of the molecular ion in the mass spectrum all serve as critical data points for the verification of this important synthetic intermediate. This guide provides researchers with the foundational knowledge to confidently interpret the spectroscopic data of this and related coumarin derivatives, ensuring the quality and success of their scientific endeavors.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl)-3-(dimethylamino)acrylaldehyde and their some reactions. Retrieved from [Link]

• ResearchGate. (2022). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: A brief review. Retrieved from [Link]

• IOSR Journals. (2016). “Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex”. Retrieved from [Link]

• Abdel-Hafez, S. H., et al. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Oriental Journal of Chemistry, 32(1). Retrieved from [Link]

• ResearchGate. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. Retrieved from [Link]

• ResearchGate. (2006). Reactions of 4-Chloro-3-formyl-coumarin with Primary Amines. Retrieved from [Link]

• ResearchGate. (2003). Reactions of 4-Chloro-3-formylcoumarin with Arylhydrazines. Retrieved from [Link]

• ResearchGate. (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Sciences. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Springer. (2012). Transformations of 4-Oxo-4H-chromene-3-carbaldehyde under the Action of Fe(CO)5. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. Retrieved from [Link]

• SpectraBase. (n.d.). N-(4-sec-butylphenyl)-2-oxo-2H-chromene-3-carboxamide. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. iosrjournals.org [iosrjournals.org]
• 4. ijpcbs.com [ijpcbs.com]
• 5. rsc.org [rsc.org]

An In-Depth Technical Guide to 4-Chloro-3-formylcoumarin (CAS 50329-91-4): Properties, Synthetic Applications, and Sourcing

Introduction

In the landscape of modern synthetic chemistry and drug discovery, the strategic use of versatile molecular scaffolds is paramount. Among these, heterocyclic compounds, particularly those derived from the coumarin (2H-chromen-2-one) nucleus, have garnered significant attention due to their privileged structure status and broad spectrum of biological activities. This guide focuses on a key derivative, 4-Chloro-3-formylcoumarin (CAS No. 50329-91-4), a bifunctional building block whose unique electronic and steric properties make it an invaluable precursor for the synthesis of complex, biologically relevant molecules.

The strategic placement of a chloro-substituent at the 4-position and a formyl (aldehyde) group at the 3-position of the coumarin ring system creates a molecule primed for diverse chemical transformations. The chloro-group acts as an excellent leaving group for nucleophilic substitution reactions, while the aldehyde provides a reactive handle for condensations, reductive aminations, and cycloadditions. This dual reactivity allows for the rapid construction of molecular diversity, enabling researchers to generate libraries of novel compounds for screening in drug development and materials science applications. This document provides an in-depth analysis of its properties, highlights its synthetic utility with a practical workflow, and offers guidance on procurement for research and development professionals.

Section 1: Core Physicochemical and Structural Properties

Understanding the fundamental properties of 4-Chloro-3-formylcoumarin is the first step in harnessing its synthetic potential. The molecule presents as an off-white to light yellow solid and possesses the key structural features illustrated below.[1]

Key Structural Features

The reactivity of CAS 50329-91-4 is dictated by three primary locations on its coumarin scaffold: the electrophilic aldehyde carbon, the C4 carbon susceptible to nucleophilic attack, and the lactone ring which can be opened under certain conditions.

Caption: Key reactive sites on the 4-Chloro-3-formylcoumarin molecule.

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of 4-Chloro-3-formylcoumarin, compiled from various chemical suppliers and databases.

Property	Value	Source(s)
CAS Number	50329-91-4	[2][3][4][5]
Synonyms	4-Chloro-2-oxo-2H-chromene-3-carbaldehyde, 4-Chlorocoumarin-3-carboxaldehyde	[4][6][7][8]
Molecular Formula	C₁₀H₅ClO₃	[2][3][4][5][6][9]
Molecular Weight	208.60 g/mol	[2][3][5][7][9]
Appearance	Solid; Off-white to light yellow powder	[1]
Melting Point	126-130 °C	[5]
Purity (Typical)	≥97%	[2][5]
Storage Conditions	Store long-term in a cool, dry place; Inert atmosphere, 2-8°C	[2][9]
InChI Key	CLLLQUGVEQADNN-UHFFFAOYSA-N	[4][5][7]
Canonical SMILES	O=CC1=C(Cl)C2=CC=CC=C2OC1=O	[4][5]

Section 2: Synthetic Utility & Reaction Pathways

The true value of 4-Chloro-3-formylcoumarin lies in its application as a versatile intermediate for constructing more complex heterocyclic systems. Its bifunctional nature allows for sequential or one-pot reactions to build fused-ring systems of significant interest in medicinal chemistry.

Causality of Reactivity

• Nucleophilic Acyl Substitution at C4: The chlorine atom at the C4 position is activated by the electron-withdrawing nature of the adjacent carbonyl group of the lactone and the C3-aldehyde. This makes it an excellent leaving group, readily displaced by a wide range of nucleophiles such as primary amines, thiols, and active methylene compounds. This reaction is fundamental to introducing diversity at this position.

• Condensation Reactions at C3-Aldehyde: The formyl group is a classic electrophile. It readily undergoes condensation reactions with nucleophiles like hydrazines, hydroxylamines, and primary amines (often followed by cyclization), leading to the formation of new heterocyclic rings fused to the coumarin core.

These two reactive centers can be exploited to generate a variety of scaffolds, including pyrazoles, quinolones, and other polycyclic aromatic systems.[5][10]

Synthetic Workflow Diagram

The following diagram illustrates the role of 4-Chloro-3-formylcoumarin as a central hub for generating diverse molecular architectures. This workflow is a cornerstone for creating compound libraries for high-throughput screening.

Caption: Synthetic pathways originating from 4-Chloro-3-formylcoumarin.

Section 3: Exemplar Experimental Protocol: Synthesis of Chromeno[4,3-b]quinolin-6-one

To provide a tangible, field-proven application, this section details a representative protocol for the synthesis of a quinolone-fused coumarin, a scaffold known for its potential biological activities. This method demonstrates a common use-case for CAS 50329-91-4.

Objective: To synthesize a chromeno[4,3-b]quinolin-6-one derivative via a tandem reaction involving 4-Chloro-3-formylcoumarin and a primary amine.

Methodology:

• Reagent Preparation:

  • In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-Chloro-3-formylcoumarin (1.0 mmol, 208.6 mg) in 15 mL of ethanol.

  • Add the desired substituted aniline (1.1 mmol) to the solution.

  • Add a catalytic amount of a Lewis acid (e.g., InCl₃, 0.1 mmol) or proceed under catalyst-free conditions if using ultrasound promotion as described in some literature.

• Reaction Execution:

  • Stir the reaction mixture at room temperature for 10 minutes to allow for initial imine formation.

  • Heat the mixture to reflux (approx. 80°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a hexane:ethyl acetate (7:3) mobile phase. The disappearance of the starting material spot indicates reaction completion.

• Work-up and Isolation:

  • Upon completion, cool the reaction mixture to room temperature. The solid product will often precipitate out of the solution.

  • Filter the precipitate using a Büchner funnel and wash the solid with 10 mL of cold ethanol to remove any unreacted starting materials.

  • Dry the solid product under vacuum.

• Purification and Validation:

  • The crude product can be further purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel if necessary.

  • The structure and purity of the final chromeno[4,3-b]quinolin-6-one product should be confirmed using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point).

Trustworthiness of Protocol: This protocol is a self-validating system. The progress can be easily tracked by TLC. The final product's identity is unequivocally confirmed by spectroscopic methods, ensuring the transformation was successful and yielding the desired compound. The choice of ethanol as a solvent is logical as it effectively dissolves the starting materials and is easy to remove post-reaction.

Section 4: Safety, Handling, and Storage

As a laboratory chemical, proper handling of 4-Chloro-3-formylcoumarin is essential for user safety and maintaining compound integrity.

• Hazard Identification: The compound is classified as an irritant. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[7]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear standard PPE, including a lab coat, safety glasses with side shields, and nitrile gloves.

• Storage: To ensure long-term stability and prevent degradation, the compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[9] Recommended storage temperature is between 2-8°C in a cool, dry place away from moisture and strong oxidizing agents.[2][9]

Section 5: Procurement and Supplier Overview

4-Chloro-3-formylcoumarin is readily available from several reputable chemical suppliers, typically for research and development purposes. When sourcing, it is critical to consider purity, batch-to-batch consistency, and available documentation (e.g., Certificate of Analysis).

Supplier	Typical Purity	Notes
Sigma-Aldrich (Merck)	97%	A leading global supplier with extensive documentation.[5]
AK Scientific, Inc. (AKSci)	97%	US-based supplier specializing in building blocks for research.[2]
Santa Cruz Biotechnology (SCBT)	Not specified	Offers specialty products for proteomics and life science research.[3]
BLDpharm	Not specified	Global supplier with warehousing in multiple regions.[9]
abcr Gute Chemie	Not specified	European supplier with a focus on specialty chemicals.
Hangzhou J&H Chemical Co.	98% min	China-based manufacturer and supplier.[1]

Conclusion

4-Chloro-3-formylcoumarin (CAS 50329-91-4) stands out as a highly valuable and versatile chemical intermediate. Its dual reactive sites—the C4-chloro leaving group and the C3-aldehyde—provide a robust platform for the synthesis of diverse and complex heterocyclic structures. For researchers and drug development professionals, this compound serves as a powerful gateway to novel molecular architectures, particularly fused-ring systems like quinolones and pyrazoles. By understanding its core properties, reactivity, and proper handling, scientists can effectively leverage this building block to accelerate discovery programs in medicinal chemistry and materials science.

References

• CAS Common Chemistry. (n.d.). 4-Chloro-3-formylcoumarin. Retrieved January 4, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-3-formylcoumarin. PubChem Compound Summary for CID 737580. Retrieved January 4, 2026, from [Link]

• Hangzhou Chempro Technology Co., Ltd. (n.d.). CAS:50329-91-4 / 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Retrieved January 4, 2026, from [Link]

• Hangzhou J&H Chemical Co., Ltd. (n.d.). 2H-1-Benzopyran-3-carboxaldehyde,4-chloro-2-oxo- CAS NO.50329-91-4. Retrieved January 4, 2026, from [Link]

Sources

• 1. 2H-1-Benzopyran-3-carboxaldehyde,4-chloro-2-oxo-, CasNo.50329-91-4 Hangzhou J&H Chemical Co., Ltd. China (Mainland) [jieheng.lookchem.com]
• 2. 50329-91-4 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde AKSci 6898AB [aksci.com]
• 3. scbt.com [scbt.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. 4-Chloro-3-formylcoumarin 97 50329-91-4 [sigmaaldrich.com]
• 6. Page loading... [wap.guidechem.com]
• 7. 4-Chloro-3-formylcoumarin | C10H5ClO3 | CID 737580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CAS:50329-91-4 / 4-chloro-2-oxo-2H-chromene-3-carbaldehyde--Hangzhou Chempro Technology Co., Ltd. [hzchempro.com]
• 9. 50329-91-4|4-Chloro-2-oxo-2H-chromene-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 10. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]

An In-depth Technical Guide to the Derivatives of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde: Synthesis, Reactivity, and Therapeutic Potential

Preamble: The Versatile Coumarin Scaffold

Coumarins (2H-chromen-2-ones) represent a privileged class of heterocyclic compounds ubiquitous in the plant kingdom and renowned for their broad spectrum of pharmacological activities.[1][2] Their inherent benzopyrone skeleton serves as a versatile template for synthetic chemists, allowing for facile structural modifications that yield a diverse array of functionalized derivatives.[1] Among these, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde stands out as a particularly valuable synthetic intermediate. The presence of three distinct reactive sites—the electrophilic aldehyde carbon, the vinylic carbon bearing a labile chlorine atom, and the electron-deficient pyrone ring—makes it a powerful building block for constructing complex molecular architectures with significant therapeutic potential.

This guide provides a comprehensive exploration of the derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. We will delve into the synthetic strategies for its preparation, dissect the key reactions that unlock its chemical diversity, and critically evaluate the biological activities of the resulting derivatives, grounding our discussion in mechanistic insights and field-proven experimental data.

Synthesis of the Core Intermediate: 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

The primary and most efficient route to synthesizing the title compound is the Vilsmeier-Haack reaction. This well-established method allows for the simultaneous formylation and chlorination of a 4-hydroxycoumarin precursor.

Underlying Principle: The Vilsmeier-Haack Reaction

The reaction proceeds via the formation of the Vilsmeier reagent (chloroiminium ion) from a mixture of phosphorus oxychloride (POCl₃) and a substituted amide, typically N,N-dimethylformamide (DMF). This electrophilic species then attacks the electron-rich enolate of 4-hydroxycoumarin. Subsequent hydrolysis and elimination steps yield the target β-chloro-α,β-unsaturated aldehyde. The choice of POCl₃ is critical as it serves as both a chlorinating agent and an activator for the formylation process.

Experimental Protocol: Synthesis of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

Materials:

• 4-Hydroxycoumarin

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Ethanol (for recrystallization)

Procedure:

• In a three-necked round-bottom flask equipped with a dropping funnel and a calcium chloride guard tube, chill N,N-dimethylformamide (3 molar equivalents) to 0°C in an ice bath.

• Add phosphorus oxychloride (3 molar equivalents) dropwise to the DMF with constant stirring, maintaining the temperature below 5°C. The formation of the solid Vilsmeier reagent will be observed.

• Allow the mixture to stir for 30 minutes at 0°C, then add 4-hydroxycoumarin (1 molar equivalent) portion-wise over 15 minutes.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Heat the mixture to 60-70°C and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it slowly into a beaker containing a large volume of crushed ice with vigorous stirring.

• A solid precipitate of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde will form.

• Collect the crude product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• Dry the crude product and recrystallize from ethanol to afford the pure compound.

Caption: Vilsmeier-Haack synthesis of the core scaffold.

Synthetic Diversification: Reactions and Derivatives

The 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold is a gateway to a vast chemical space. Its derivatives are primarily synthesized by exploiting the reactivity of the aldehyde group and the C4-chloro substituent.

Reactions at the Aldehyde Group: Formation of Imines and Related Derivatives

The aldehyde functionality is a prime target for nucleophilic addition-elimination reactions, readily forming Schiff bases (imines), hydrazones, oximes, and thiosemicarbazones. These reactions are crucial as they introduce nitrogen-containing heterocycles and functional groups known to enhance biological activity.

2.1.1 Synthesis of Hydrazono and Thiosemicarbazono Chromenes

The condensation of the carbaldehyde with hydrazine, substituted hydrazines, or thiosemicarbazide provides a straightforward route to derivatives with potent antimicrobial and anti-inflammatory properties.[3]

Experimental Protocol: General Synthesis of Hydrazones

• Dissolve 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (1 equivalent) in absolute ethanol.

• Add the appropriate hydrazine or thiosemicarbazide derivative (1.1 equivalents) to the solution.

• Add a catalytic amount of glacial acetic acid (2-3 drops) and reflux the mixture for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Caption: Derivatization via the aldehyde group.

Reactions at the C4-Chloro Group: Nucleophilic Substitution and Cyclization

The chlorine atom at the C4 position is vinylic but is activated towards nucleophilic substitution due to the electron-withdrawing effects of the adjacent aldehyde and the lactone carbonyl. This allows for the introduction of various functionalities and the construction of novel fused heterocyclic systems.

2.2.1 Synthesis of Chromeno[4,3-b]quinolin-6-ones

A notable and unexpected reaction involves the treatment of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde with aryl isocyanides.[4] This reaction does not result in a simple substitution but proceeds through a cascade of events, including nucleophilic attack by the isocyanide, cyclization, and rearrangement to yield highly conjugated chromeno[4,3-b]quinolin-6-ones. These fused systems are of significant interest in medicinal chemistry for their potential as DNA intercalating agents and enzyme inhibitors.[4]

Causality Behind the Reaction: The unique reactivity stems from the dual electronic nature of the isocyanide, which can act as both a nucleophile (at the carbon atom) and an electrophile. The reaction is typically promoted by a palladium catalyst, which facilitates the complex bond-forming and breaking steps.

Biological Activities and Structure-Activity Relationships (SAR)

The true value of the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold lies in the diverse biological activities exhibited by its derivatives. The core structure acts as a pharmacophore, and modifications at the C3 and C4 positions allow for the fine-tuning of potency and selectivity against various biological targets.

Antimicrobial and Antifungal Activity

Coumarin derivatives are well-documented antimicrobial agents.[5][6] They can disrupt bacterial cell membranes and inhibit essential enzymes.[7] Derivatives of the title compound, particularly those incorporating hydrazone and thiosemicarbazone moieties, have shown significant activity against both Gram-positive and Gram-negative bacteria.[7][8]

Key SAR Insights:

• Lipophilicity: Increasing the lipophilicity of the substituent at the C3-position often enhances antibacterial activity by improving cell membrane penetration.

• Hydrogen Bonding: The presence of hydrogen bond donors and acceptors (e.g., in carboxamide or hydrazone groups) can be crucial for binding to target enzymes.[1]

• Aromatic Systems: The introduction of additional aromatic or heteroaromatic rings can lead to enhanced activity, possibly through π-π stacking interactions with biological targets.

Table 1: Representative Antimicrobial Activity of Coumarin Derivatives

Derivative Class	Target Organism	Activity Metric (MIC, µg/mL)	Reference
Coumarin-3-Carboxamides	Helicobacter pylori	Potent Inhibition	[1]
Thiazolidin-4-one Hybrids	Staphylococcus aureus	Zone of Inhibition: 20 mm	[5]
Ester/Carboxylic Acid Subs.	Gram-positive & Gram-negative	MIC: 100 - 1000	[8]
4-Hydroxycoumarin Series	Aspergillus niger	Inhibition: ~25%	[9]

Anticancer Activity

The chromene nucleus is a core component of many potent anticancer agents.[2][10][11] Derivatives act through various mechanisms, including the inhibition of kinases (e.g., CK2), disruption of microtubule polymerization, and induction of apoptosis.[1][2]

Key SAR Insights:

• Fluorine Substitution: The incorporation of fluorine atoms into benzamide derivatives has been shown to dramatically increase potency against cancer cell lines like HeLa and HepG2.[1] This is often attributed to fluorine's ability to modulate electronic properties and enhance binding affinity.

• Peptide Conjugates: Linking amino acids or dipeptides to the coumarin core can improve cellular uptake and target specificity, leading to enhanced antitumor activity with reduced toxicity.[12]

• Fused Ring Systems: Planar, polycyclic systems like the chromeno[4,3-b]quinolin-6-ones are potential DNA intercalators, a well-known mechanism for cytotoxic agents.

Table 2: In Vitro Cytotoxicity of Selected Coumarin Derivatives

Derivative	Cell Line	Activity Metric (IC₅₀, µM)	Reference
4-Fluoro Benzamide (14b)	HeLa	0.39	[1]
4-Fluoro Benzamide (14b)	HepG2	4.85	[1]
2,5-Difluoro Benzamide (14e)	HeLa	0.75	[1]
2,5-Difluoro Benzamide (14e)	HepG2	2.62	[1]
Azo Chromophores	HCT-116, MCF-7	0.3 - 2.0 (µg/mL)	[11]

Antiviral and Other Activities

Beyond antimicrobial and anticancer effects, coumarin derivatives have demonstrated a wide range of other therapeutic potentials.

• Antiviral Activity: Certain derivatives have shown the ability to inhibit viral replication, for instance, by blocking virus-induced apoptosis, as seen in studies against the Infectious Hematopoietic Necrosis Virus (IHNV), a rhabdovirus.[13]

• Biofilm Inhibition: Specific derivatives can interfere with bacterial quorum sensing (QS) pathways, preventing the formation of antibiotic-resistant biofilms, a major challenge in treating chronic infections like those caused by Pseudomonas aeruginosa.[14]

• Antioxidant Activity: Many coumarins possess antioxidant properties, enabling them to scavenge free radicals like DPPH and nitric oxide, which is beneficial in mitigating oxidative stress-related diseases.[5][15]

• Enzyme Inhibition: Furochromone derivatives have been evaluated as multi-target ligands capable of inhibiting enzymes implicated in neurodegenerative diseases, such as cholinesterases, β-secretase, and cyclooxygenases (COX).[16]

Caption: A typical workflow for drug discovery.

Conclusion and Future Outlook

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is more than just a chemical compound; it is a versatile platform for innovation in medicinal chemistry. Its predictable reactivity and the established biological significance of the coumarin scaffold make it an ideal starting point for developing novel therapeutic agents. The derivatives explored in this guide showcase a remarkable breadth of activity, from potent anticancer and antimicrobial effects to specialized roles in inhibiting viral replication and bacterial biofilm formation.

Future research should focus on leveraging combinatorial chemistry and high-throughput screening to explore a wider range of derivatives. An in-depth investigation into the precise molecular mechanisms, supported by computational docking studies and proteomics, will be essential for rational drug design. The development of derivatives that act on multiple targets simultaneously, as seen with some enzyme inhibitors, could provide new strategies for tackling complex diseases like cancer and neurodegenerative disorders.[16] The continued exploration of this remarkable scaffold promises to yield the next generation of innovative therapeutics.

References

• Synthesis and biological evaluation of novel coumarin derivatives in rhabdoviral clearance. (2021-11-05). Vertex AI Search.
• Antibacterial Activity for Synthesized Coumarin Derivatives and a Coumarin Component of Lime Peel (Citrus aurantifolia). MDPI.
• Synthesis and Biological Evaluation of Novel Coumarin Derivatives as Antioxidant Agents. (2015-05). Биоорганическая химия.
• Antimicrobial Activity of New Coumarin Deriv
• Coumarin Derivatives with Antimicrobial and Antioxidant Activities. SciSpace.
• Antibacterial, antifungal, and antioxidant profiling of novel coumarin derivatives. Journal of Medicinal and Pharmaceutical Chemistry Research.
• Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Deriv
• Synthesis and biological evaluation of a novel class of coumarin deriv
• Molecular Insights into Coumarin Analogues as Antimicrobial Agents: Recent Developments in Drug Discovery. PMC - NIH.
• Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Organic & Biomolecular Chemistry (RSC Publishing).
• Design, synthesis and biological evaluation of novel coumarin derivatives as Pseudomonas aeruginosa biofilm inhibitors. (2025-10-25). PubMed.
• Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Inhibiting Cholinesterases, β-Secretase, Cyclooxygenase-2, and Lipoxygenase-5/15. PMC - PubMed Central.
• Synthesis and pharmacological activities of some condensed 4-chloro-2,2-dialkyl chromene-3-carbaldehyde derivatives. (2007-08).
• 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. (2020-08-05). PMC - PubMed Central.
• 2H/4H-Chromenes—A Versatile Biologically
• A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. Molecular Insights into Coumarin Analogues as Antimicrobial Agents: Recent Developments in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Thieme E-Journals - Arzneimittelforschung / Abstract [thieme-connect.com]
• 9. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 10. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold [frontiersin.org]
• 12. Synthesis and biological evaluation of a novel class of coumarin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of novel coumarin derivatives in rhabdoviral clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis and biological evaluation of novel coumarin derivatives as Pseudomonas aeruginosa biofilm inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Inhibiting Cholinesterases, β-Secretase, Cyclooxygenase-2, and Lipoxygenase-5/15 - PMC [pmc.ncbi.nlm.nih.gov]

reactivity of 4-chloro-2-oxo-2h-chromene-3-carbaldehyde with nucleophiles

An In-depth Technical Guide: The Synthetic Versatility of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde: A Guide to its Reactivity with Nucleophiles

Abstract

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde, a derivative of the privileged coumarin scaffold, stands as a remarkably versatile and powerful building block in modern synthetic organic chemistry.[1][2] Its unique arrangement of functional groups—an electrophilic aldehyde, a reactive vinylic chloride, and an electron-deficient pyrone ring—provides multiple sites for nucleophilic attack, enabling the construction of a vast array of complex heterocyclic systems. Many of these synthesized derivatives exhibit significant biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4] This technical guide offers an in-depth exploration of the reactivity of this scaffold with various nucleophiles. It is designed for researchers, medicinal chemists, and drug development professionals, providing not only reaction protocols but also the underlying mechanistic principles and strategic considerations for leveraging this substrate in the synthesis of novel chemical entities.

Molecular Architecture and Electronic Profile

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde (herein referred to as CFC) possesses a distinct electronic architecture that dictates its reactivity. The molecule features three primary electrophilic centers susceptible to nucleophilic attack. Understanding the interplay between these sites is crucial for predicting and controlling reaction outcomes.

• The Aldehyde Carbon (C-formyl): As a classic electrophile, the formyl group is a prime target for nucleophilic addition, initiating reactions such as condensations and the formation of imine derivatives.

• The C4 Carbon: Attached to a good leaving group (chloride), this vinylic carbon is susceptible to nucleophilic aromatic substitution (SNAr-type) reactions.

• The Michael Acceptor System: The α,β-unsaturated system of the pyrone ring, particularly the C2-C3 double bond conjugated with the C2-carbonyl, can undergo conjugate addition, although this is often preceded or followed by reactions at other sites.

The strategic selection of nucleophiles and reaction conditions allows chemists to selectively target these sites, leading to a diverse range of molecular frameworks.

Caption: Key electrophilic centers on the CFC scaffold.

Reactions with Nitrogen Nucleophiles: Building Fused Heterocycles

The reaction of CFC with nitrogen-based nucleophiles is one of the most explored and fruitful areas of its chemistry, providing access to a rich diversity of nitrogen-containing heterocyclic systems.

Primary Amines

The reaction of CFC with primary aliphatic and aromatic amines typically proceeds via a nucleophilic substitution of the chlorine atom at the C4 position. This reaction is generally carried out in the presence of a base like triethylamine, which serves to neutralize the hydrogen chloride (HCl) generated, thereby driving the reaction to completion.[5] The product is an N-substituted 4-amino-3-formylcoumarin, a valuable intermediate in its own right.

However, the choice of amine can alter the reaction pathway. While many amines favor substitution at C4, certain heteroaromatic amines may preferentially react with the formyl group, leading to a mixture of Z- and E-isomers of N-substituted 3-aminomethylenechroman-2,4-diones.[5] This dichotomy underscores the importance of substrate-specific analysis in predicting reaction outcomes.

Hydrazines

Arylhydrazines react with CFC to produce different products depending on the reaction conditions, showcasing the scaffold's tunable reactivity.[6]

• Hydrazone Formation: In the presence of a mild base like sodium acetate, the reaction primarily occurs at the aldehyde, yielding the corresponding 3-arylhydrazonomethyl-4-chlorocoumarin.[7]

• Cyclization to Pyrazolones: When a stronger base such as triethylamine is used, the initial hydrazone undergoes an intramolecular nucleophilic substitution, where the secondary amine of the hydrazine displaces the C4-chloride. This tandem reaction results in the formation of therapeutically relevant[8]benzopyrano[4,3-c]pyrazol-4-ones.[6][7] The regioselectivity (formation of 1-aryl vs. 2-aryl isomers) can also be influenced by the specific arylhydrazine and reaction conditions.[6]

Caption: Reaction pathway of CFC with arylhydrazines.

Hydroxylamine

The reaction with hydroxylamine hydrochloride is particularly sensitive to conditions and can lead to a variety of unexpected but synthetically useful products.[9] In a basic medium, the initial oxime intermediate can undergo several transformations:

• Dehydration to Nitrile: Formation of 4-chloro-3-cyano-coumarin.

• Intramolecular Cyclization: Elimination of HCl to afford the fused isoxazole system, 4H-chromeno[3,4-d]isoxazol-4-one.

• Lactone Ring-Opening: In alcoholic solvents (methanol or ethanol), the pyrone ring can be opened by the solvent to yield ethyl or methyl 5-(2-hydroxyphenyl)-isoxazole-4-formate.[9][10]

This complex reactivity profile highlights how a simple change in solvent or base can fundamentally alter the fate of the reaction, providing access to three distinct molecular scaffolds from the same set of starting materials.

Amidoximes

Amidoximes participate in a novel condensation-cyclization reaction with CFC under catalyst-free conditions. The reaction, typically performed in DMF at 80 °C, yields coumarin-fused pyrimidinones, which are hybrid compounds of significant interest in drug design.[11]

Reactions with Carbon Nucleophiles: The Knoevenagel Condensation

The aldehyde functionality of CFC is a prime substrate for the Knoevenagel condensation, a cornerstone reaction for C-C bond formation.[12] This reaction involves the condensation of the aldehyde with an active methylene compound—a compound with a CH₂ group flanked by two electron-withdrawing groups (e.g., malononitrile, ethyl acetoacetate).[13]

Zeba N. Siddiqui reported an efficient one-pot synthesis of pyranocoumarins using this strategy. The reaction between CFC and various active methylene compounds, catalyzed by sulfamic acid in aqueous media, proceeds via a Knoevenagel condensation followed by an intramolecular Michael addition and cyclization, displacing the chloride ion to form the pyran ring.[14]

Caption: Workflow for pyranocoumarin synthesis via Knoevenagel condensation.

Multicomponent reactions (MCRs) also leverage this reactivity. For instance, a one-pot, four-component reaction of CFC, a secondary amine, a dialkyl acetylenedicarboxylate, and an isocyanide has been developed to efficiently synthesize novel 3-furyl coumarin derivatives.[15]

Reactions with Other Nucleophiles

Sulfur Nucleophiles

Thiols, being excellent nucleophiles, are expected to react readily with CFC, likely at the C4 position to displace the chloride.[16] While less documented than N- and C-nucleophiles in the context of CFC, the high nucleophilicity of sulfur suggests this would be a facile transformation, providing access to 4-thio-substituted coumarin derivatives. These reactions are analogous to those with primary amines.

Halogen Exchange

The chlorine at C4 can be replaced by other halogens. For example, halogen-exchange (Halex) fluorination using potassium fluoride (KF) has been studied. However, this reaction can be complex, sometimes leading to unexpected cascade transformations rather than a simple substitution.[17]

Summary of Reactivity

The following table summarizes the diverse reactivity of CFC with various classes of nucleophiles, highlighting the conditions that govern the formation of different product scaffolds.

Nucleophile Class	Specific Example	Key Conditions	Major Product Type	Reference(s)
Nitrogen	Primary Amines	Triethylamine (Et₃N), Ethanol	4-Amino-3-formylcoumarins	[5]
Arylhydrazines	Et₃N, Ethanol	[8]Benzopyrano[4,3-c]pyrazol-4-ones	[6][7]
Hydroxylamine HCl	Basic medium, Ethanol	4H-Chromeno[3,4-d]isoxazol-4-one, Ring-opened isoxazoles	[9]
Amidoximes	DMF, 80 °C (catalyst-free)	Coumarin-fused Pyrimidinones	[11]
Carbon	Active Methylene Cmpds	Sulfamic acid, H₂O	Pyranocoumarins	[14]
Multi-component	Secondary amine, DMAD, Isocyanide	3-Furyl Coumarins	[15]
Halogen	Fluoride Ion	Potassium Fluoride (KF)	4-Fluoro derivatives (and side products)	[17]

Field-Proven Experimental Protocols

The following protocols are presented as self-validating systems, including expected outcomes and characterization methods to ensure reproducibility and scientific integrity.

Protocol 1: Synthesis of 2-Phenyl-3H-chromeno[4,3-d]pyrimidine-4,5-dione (3a)[12]

• Objective: To synthesize a coumarin-fused pyrimidinone via condensation-cyclization.

• Materials:

  • 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (CFC) (1 mmol, 208.6 mg)

  • Benzamidoxime (1 mmol, 136.1 mg)

  • Dimethylformamide (DMF) (2 mL)

  • Ice-water

  • Ethyl acetate

• Methodology:

  • To a solution of CFC (1 mmol) in DMF (2 mL) in a round-bottom flask, add benzamidoxime (1 mmol).

  • Stir the reaction mixture at 80 °C for 2 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Add ice-water (3 mL) to the mixture to precipitate the product.

  • Collect the solid product by vacuum filtration.

  • Wash the obtained solid with ethyl acetate (3 x 2 mL) to remove any unreacted starting materials.

  • Dry the solid in a vacuum oven.

• Self-Validation:

  • Expected Yield: ~94% (270 mg).

  • Appearance: Yellow solid.

  • Melting Point: 237–239 °C.

  • Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The ¹H NMR (DMSO-d₆) should show characteristic peaks for the fused aromatic system.[11]

Protocol 2: Synthesis of 2-Aryl[9]benzopyrano[4,3-c]pyrazol-4(2H)-one[7][8]

• Objective: To synthesize a coumarin-fused pyrazole via a tandem condensation-cyclization.

• Materials:

  • 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (CFC) (1 mmol)

  • Appropriate Arylhydrazine hydrochloride (1 mmol)

  • Triethylamine (Et₃N) (2-3 equivalents)

  • Ethanol (as solvent)

• Methodology:

  • Dissolve CFC (1 mmol) and the arylhydrazine hydrochloride (1 mmol) in ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Add triethylamine (2-3 equivalents) dropwise to the stirred solution.

  • Stir the reaction at room temperature or with gentle heating as required (monitor by TLC). The reaction time can vary from a few hours to overnight depending on the substrate.

  • Upon completion, the product often precipitates from the solution. If not, reduce the solvent volume under reduced pressure.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol to remove impurities.

  • Recrystallize the product from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure compound.

• Self-Validation:

  • Expected Yield: Good to excellent yields are typically reported.

  • Characterization: The structure must be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. X-ray crystallography can be used for unambiguous structure determination and to distinguish between 1-aryl and 2-aryl isomers.[6]

Conclusion

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is a privileged synthetic intermediate whose reactivity can be precisely controlled by the choice of nucleophile and reaction conditions. Its ability to participate in nucleophilic substitutions, condensations, and tandem cyclizations makes it an invaluable tool for accessing diverse and complex coumarin-based heterocycles. The protocols and mechanistic insights provided in this guide serve as a foundation for researchers to explore and expand the synthetic utility of this powerful scaffold in the pursuit of novel materials and therapeutic agents.

References

• Litinas, K. E., & Douka, M. (2022). An overview on the synthesis of fused pyridocoumarins with biological interest. Molecules, 27(21), 7256. [Link]

• Elkhateeb, A., Alshehri, A. S., Kirsch, G., & Abdel-Hafez, S. H. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Oriental Journal of Chemistry, 32(1), 481-487. [Link]

• Siddiqui, Z. N. (2014). An effective one-pot pyranocoumarin synthesis employing sulfamic acid in aqueous media. ResearchGate. [Link]

• Request PDF for "4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: A brief review". ResearchGate. [Link]

• Borah, P., et al. (2021). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review. New Journal of Chemistry, 45(32), 14269-14327. [Link]

• Abdel-Wahab, B. F., et al. (2021). Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands. Molecules, 26(16), 4994. [Link]

• Jalli, V. P., et al. (2016). One-pot four component synthesis of novel 3-furyl coumarin derivatives. Journal of Chemical Sciences, 128(2), 217-226. [Link]

• Strakova, I., et al. (2003). REACTIONS OF 4-CHLORO-3-FORMYLCOUMARIN WITH ARYLHYDRAZINES. Chemistry of Heterocyclic Compounds, 39(12), 1608-1616. [Link]

• Strakova, I., et al. (2006). Reactions of 4-Chloro-3-formyl-coumarin with Primary Amines. Chemistry of Heterocyclic Compounds, 42(5), 574-582. [Link]

• Request PDF for "Reactions of 4-Chloro-3-formylcoumarin with Arylhydrazines". ResearchGate. [Link]

• Sharma, G., et al. (2024). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. RSC Advances. [Link]

• Lee, J., et al. (2022). Synthesis and Biological Properties of Pyranocoumarin Derivatives as Potent Anti-Inflammatory Agents. Pharmaceuticals, 15(7), 841. [Link]

• Wikipedia. Knoevenagel condensation. Wikipedia. [Link]

• Request PDF for "Synthesized and Antibacterial Activity of Derivatives 7-Chloro-4-hydroxy- 2-oxo-2H-chromene-3-carbaldehyde". ResearchGate. [Link]

• Prakash, G. K. S., et al. (2018). Halogen‐Exchange Fluorination of β‐Chlorovinyl Aldehydes – Unexpected Cascade Transformations in the Fluorination of 4‐Chloro‐2H‐chromene and 4‐Chloro‐2H‐thiochromene‐3‐carbaldehydes. European Journal of Organic Chemistry. [Link]

• Najmanová, I., et al. (2020). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Bahiram, U. S., et al. (2023). POSSIBLE REACTIONS ON COUMARIN MOLECULE. Journal of Advanced Scientific Research, 14(08), 04-14. [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Organic Chemistry Portal. [Link]

• Ziarani, G. M., et al. (2020). Green Synthesis and Investigation of Biological Activity of Chromene Derivatives. Polycyclic Aromatic Compounds. [Link]

• Kumar, V., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. [Link]

• Kumar, V., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry, 8, 588. [Link]

• Elkhateeb, A., et al. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. ResearchGate. [Link]

• Knoevenagel condensation. YouTube. [Link]

• Yadav, R., & Srivastava, S. (2016). The Importance and Applications of Knoevenagel Reaction (Brief Review). International Journal of Chemical Concepts. [Link]

• PDF of "4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde". ResearchGate. [Link]

• Request PDF for "Nucleophilic reactions with the novel condensation product derived from 3-formylchromone and 4-hydroxycoumarin". ResearchGate. [Link]

• LibreTexts Chemistry. Nucleophilicity of Sulfur Compounds. Chemistry LibreTexts. [Link]

• Al-Mousawi, S. M. (2010). A New Pathway to 3-Hetaryl-2-oxo-2H-chromenes: On the Proposed Mechanisms for the Reaction of 3-Carbamoyl-2-iminochromenes with Dinucleophiles. Molecules, 15(1), 317-334. [Link]

• Wang, Y., et al. (2022). Nucleophilic addition of bulk chemicals with imines using N-functionalized hydroxylamine reagents as precursors. Nature Communications, 13(1), 5221. [Link]

Sources

• 1. 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and Biological Properties of Pyranocoumarin Derivatives as Potent Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. REACTIONS OF 4-CHLORO-3-FORMYLCOUMARIN WITH ARYLHYDRAZINES | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride – Oriental Journal of Chemistry [orientjchem.org]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 12. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 13. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 14. researchgate.net [researchgate.net]
• 15. ias.ac.in [ias.ac.in]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-chloro-2-oxo-2H-chromene-3-carbaldehyde, a prominent member of the coumarin family, stands as a versatile scaffold in synthetic and medicinal chemistry. Its rich electronic landscape and multiple reactive centers make it a valuable precursor for the synthesis of a diverse array of heterocyclic compounds with significant biological activities. While its utility in nucleophilic and cycloaddition reactions is well-documented, a comprehensive understanding of its behavior in electrophilic aromatic substitution reactions remains a subject of keen interest. This guide provides an in-depth analysis of the electrophilic substitution reactions of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, focusing on the theoretical underpinnings of its reactivity, predicted regioselectivity, and proposed experimental protocols for key transformations. By synthesizing established principles of physical organic chemistry with data from analogous coumarin systems, this document aims to equip researchers with the predictive tools and practical insights necessary to explore and exploit the full synthetic potential of this important molecule.

Introduction: The 4-chloro-2-oxo-2H-chromene-3-carbaldehyde Scaffold

4-chloro-2-oxo-2H-chromene-3-carbaldehyde, also known as 4-chloro-3-formylcoumarin, is a derivative of coumarin (1,2-benzopyrone). The core coumarin structure is a fusion of a benzene ring with an α-pyrone ring. This arrangement results in a unique electronic distribution that governs its chemical reactivity. The title compound is distinguished by the presence of a chloro group at the 4-position and a formyl (carbaldehyde) group at the 3-position.

The synthesis of this key intermediate often begins with 4-hydroxycoumarin, which undergoes a Vilsmeier-Haack reaction to introduce the formyl group at the 3-position, yielding 4-hydroxy-2-oxo-2H-chromene-3-carbaldehyde.[1][2] Subsequent chlorination, typically with a reagent like phosphorus oxychloride, replaces the hydroxyl group at the 4-position with a chlorine atom.

The reactivity of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is multifaceted. The aldehyde group is a site for nucleophilic attack and condensation reactions. The chloro group at the vinylic position is a good leaving group, facilitating nucleophilic substitution. However, the focus of this guide is the electrophilic substitution on the benzene ring of the coumarin nucleus.

Predicted Regioselectivity in Electrophilic Aromatic Substitution

The benzene ring of the coumarin scaffold is generally deactivated towards electrophilic attack due to the electron-withdrawing nature of the fused α,β-unsaturated lactone ring.[3] The substituents at positions 3 and 4 further modulate this reactivity and dictate the position of incoming electrophiles.

Electronic Effects of Substituents:

• α,β-Unsaturated Lactone: The ester group within the pyrone ring is a powerful electron-withdrawing group, deactivating the entire benzene ring towards electrophilic substitution. This deactivation is a consequence of both inductive and resonance effects.[4]

• 3-Formyl Group (-CHO): The aldehyde group is a strong electron-withdrawing group through both induction and resonance, further deactivating the aromatic ring.

• 4-Chloro Group (-Cl): The chloro group is inductively electron-withdrawing but can donate electron density through resonance. Overall, it is considered a deactivating group.[4]

Considering the combined deactivating effects of these substituents, electrophilic substitution on 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is expected to be challenging and require forcing conditions.

Directing Effects:

The directing effect of the fused lactone and the other substituents will determine the position of electrophilic attack on the available C5, C6, C7, and C8 positions of the benzene ring. In electrophilic aromatic substitution, deactivating groups are typically meta-directing.[5] However, the fused ring system complicates simple predictions. Computational studies on the electron density of coumarin derivatives can provide valuable insights into the most nucleophilic positions.[6][7][8][9]

Based on the general principles of electrophilic aromatic substitution on deactivated rings and studies on related coumarin systems, the C6 and C8 positions are the most likely sites for electrophilic attack. The C5 and C7 positions are ortho and para to the deactivating lactone oxygen, making them less favorable. The C6 and C8 positions are meta to the lactone oxygen, which is the typical orientation for deactivating groups.

Below is a visual representation of the predicted directing effects on the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde molecule.

Predicted Regioselectivity for Electrophilic Attack

Key Electrophilic Substitution Reactions and Proposed Protocols

While specific experimental data for electrophilic substitution on 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is scarce, protocols for related coumarin derivatives can be adapted. The following sections outline proposed methodologies for nitration, halogenation, and Friedel-Crafts reactions.

Nitration

Nitration is a classic electrophilic aromatic substitution reaction. Given the deactivated nature of the substrate, harsh conditions are likely necessary. The nitration of 4-hydroxycoumarin has been reported to occur at the C6 position under certain conditions.[1]

Predicted Reaction:

Proposed Nitration of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Experimental Protocol:

• To a cooled (0-5 °C) solution of concentrated sulfuric acid, add 4-chloro-2-oxo-2H-chromene-3-carbaldehyde portion-wise with stirring.

• Slowly add a nitrating mixture (concentrated nitric acid and concentrated sulfuric acid) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, monitoring the reaction progress by TLC.

• Pour the reaction mixture onto crushed ice and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Parameter	Proposed Condition
Nitrating Agent	Conc. HNO₃ / Conc. H₂SO₄
Solvent	Concentrated H₂SO₄
Temperature	0 °C to room temperature
Predicted Major Product	6-nitro-4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Halogenation

Halogenation, such as bromination or chlorination, is another important electrophilic aromatic substitution. A Lewis acid catalyst is typically required for the halogenation of deactivated aromatic rings.

Predicted Reaction:

Proposed Bromination of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Experimental Protocol:

• Dissolve 4-chloro-2-oxo-2H-chromene-3-carbaldehyde in a suitable inert solvent (e.g., dichloromethane or carbon tetrachloride).

• Add a catalytic amount of a Lewis acid (e.g., FeBr₃ for bromination or AlCl₃ for chlorination).

• Slowly add a solution of the halogen (e.g., bromine in the same solvent) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Quench the reaction with an aqueous solution of sodium thiosulfate (for bromination/chlorination).

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the product by column chromatography or recrystallization.

Parameter	Proposed Condition
Halogenating Agent	Br₂ or Cl₂
Catalyst	FeBr₃ or AlCl₃
Solvent	Dichloromethane or Carbon Tetrachloride
Temperature	Room temperature to reflux
Predicted Major Product	6-halo-4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Friedel-Crafts Reactions

Friedel-Crafts alkylation and acylation are powerful methods for forming carbon-carbon bonds on aromatic rings.[10][11][12] However, these reactions are generally not successful on strongly deactivated rings. Therefore, Friedel-Crafts reactions on 4-chloro-2-oxo-2H-chromene-3-carbaldehyde are predicted to be extremely difficult, if not impossible, under standard conditions. The strong deactivation of the ring by the combined electron-withdrawing groups would likely prevent the reaction from proceeding.

Mechanistic Considerations

The mechanism for these predicted electrophilic aromatic substitution reactions follows the classical pathway involving the formation of a resonance-stabilized carbocation intermediate, known as an arenium ion or sigma complex.

General Mechanism:

General Mechanism of Electrophilic Aromatic Substitution

For the nitration of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde at the C6 position, the arenium ion would have the positive charge delocalized over several atoms in the ring system. The stability of this intermediate determines the regioselectivity of the reaction.

Conclusion

4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a highly functionalized coumarin derivative with significant potential in organic synthesis. While its reactivity towards nucleophiles is well-explored, its behavior in electrophilic aromatic substitution reactions is less understood. Based on the electronic properties of the substituents and the known reactivity of related coumarin systems, it is predicted that electrophilic substitution will be challenging but may be achieved at the C6 and C8 positions under forcing conditions. The proposed protocols for nitration and halogenation provide a starting point for the experimental investigation of these transformations. Further computational studies and experimental validation are necessary to fully elucidate the electrophilic substitution landscape of this versatile scaffold and unlock its full potential for the development of novel bioactive molecules.

References

• Brady, W. T., & Kass, S. R. (2004). Vilsmeier-Haack Formylation of 4-Hydroxycoumarin. The Journal of Organic Chemistry, 69(13), 4568–4570.
• Rajanna, K. C., Solomon, F., Ali, M. M., & Prakash, P. K. S. (1996). Vilsmeier-Haack formylation of coumarin derivatives. A solvent dependent kinetic study. International Journal of Chemical Kinetics, 28(12), 865-872.
• Khan, M. S. Y., & Siddiqui, A. A. (2005). A review on the chemistry and pharmacology of coumarins. Journal of the Indian Chemical Society, 82(1), 1-12.
• Borges, F., Roleira, F., Milhazes, N., Santana, L., & Uriarte, E. (2005). Simple coumarins and analogues in medicinal chemistry: occurrence, synthesis and biological activity. Current medicinal chemistry, 12(8), 887-916.
• Kostova, I. (2005). Synthetic and natural coumarins as cytotoxic agents. Current medicinal chemistry-anti-cancer agents, 5(1), 29-46.

• Synthesis and Evaluation of Novel 4-Hydroxycoumarin Derivatives as Potential Anti-Microbial Agents - Oriental Journal of Chemistry. (n.d.). Retrieved January 4, 2026, from [Link]

• Theoretical Studies of the Chemical Reactivity of a Series of Coumarin Derivatives by the Density Functional Theory. (n.d.). Retrieved January 4, 2026, from [Link]

• Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved January 4, 2026, from [Link]

• Theoretical Study of Global and Local Reactivities of Coumarin and Its Hydroxylated Derivatives - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

• Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. (n.d.). Retrieved January 4, 2026, from [Link]

• Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives - PMC. (n.d.). Retrieved January 4, 2026, from [Link]

• Theoretical and computational study on electronic effect caused by electron withdrawing /electron-donating groups upon the coumarin thiourea derivatives | Request PDF. (n.d.). Retrieved January 4, 2026, from [Link]

• Coumarins Synthesis and Transformation via C–H Bond Activation—A Review - MDPI. (n.d.). Retrieved January 4, 2026, from [Link]

• Studies on 4-Hydroxycoumarins. XV. Synthesis of Some 3-Thio-4-hydroxycoumarins from S-Bromo - ElectronicsAndBooks. (n.d.). Retrieved January 4, 2026, from [Link]

• Enhancing the antioxidant potential of a coumarin derivative via nickel complexation: synthesis, spectral insights, DFT analysis, and molecular docking - RSC Publishing. (n.d.). Retrieved January 4, 2026, from [Link]

• Electrophilic aromatic directing groups - Wikipedia. (n.d.). Retrieved January 4, 2026, from [Link]

• THE SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME 4-HYDROXYCOUMARIN DERIVATIVES - PMC. (n.d.). Retrieved January 4, 2026, from [Link]

• Synthesis of nitrocoumarin derivative and separation of its isomers. (n.d.). Retrieved January 4, 2026, from [Link]

• Directing Effects | ChemTalk. (n.d.). Retrieved January 4, 2026, from [Link]

• Friedel–Crafts reaction - Wikipedia. (n.d.). Retrieved January 4, 2026, from [Link]

• Directing Effects in Electrophilic Aromatic Substitution Reactions - Organic Chemistry Tutor. (n.d.). Retrieved January 4, 2026, from [Link]

• Studies on 4-Hydroxycoumarin. VII. Reactions of 4-Hydroxycoumarin with Cationoid Reagents1 | Journal of the American Chemical Society. (n.d.). Retrieved January 4, 2026, from [Link]

• Synthesis and pharmacological activities of some condensed 4-chloro-2,2-dialkyl chromene-3-carbaldehyde derivatives - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC. (n.d.). Retrieved January 4, 2026, from [Link]

• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC. (n.d.). Retrieved January 4, 2026, from [Link]

• 16.3: Directing Effects of Substituents in Conjugation with the Benzene Ring - Chemistry LibreTexts. (n.d.). Retrieved January 4, 2026, from [Link]

• Syntheses, reactivity, and biological applications of coumarins - Frontiers. (n.d.). Retrieved January 4, 2026, from [Link]

• 14.3. Substituent Effects | Organic Chemistry II - Lumen Learning. (n.d.). Retrieved January 4, 2026, from [Link]

• Syntheses, reactivity, and biological applications of coumarins - PMC. (n.d.). Retrieved January 4, 2026, from [Link]

• Friedel‐Crafts alkylation reaction of phenols for synthesis of 3‐substituted coumarins. - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

• Synthesis and Characterization of Some New 4-Hydroxy-coumarin Derivatives - PMC. (n.d.). Retrieved January 4, 2026, from [Link]

• Friedel-Crafts Acylation - Organic Chemistry Portal. (n.d.). Retrieved January 4, 2026, from [Link]

• Vilsmeier–Haack reaction - Wikipedia. (n.d.). Retrieved January 4, 2026, from [Link]

• Another look at reactions of 4-hydroxycoumarin with hydroxyl radical in the environment: deprotonation and diffusion effects - New Journal of Chemistry (RSC Publishing). (n.d.). Retrieved January 4, 2026, from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - RSC Publishing. (n.d.). Retrieved January 4, 2026, from [Link]

Sources

• 1. Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 2. scite.ai [scite.ai]
• 3. mdpi.com [mdpi.com]
• 4. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 5. Directing Effects | ChemTalk [chemistrytalk.org]
• 6. Synthesis, Molecular Electron Density Theory Study, Molecular Docking, and Pharmacological Evaluation of New Coumarin–Sulfonamide–Nitroindazolyl–Triazole Hybrids as Monoamine Oxidase Inhibitors [mdpi.com]
• 7. asrjetsjournal.org [asrjetsjournal.org]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing the antioxidant potential of a coumarin derivative via nickel complexation: synthesis, spectral insights, DFT analysis, and molecular dockin ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03168K [pubs.rsc.org]
• 10. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 11. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Friedel-Crafts Acylation [organic-chemistry.org]

An In-depth Technical Guide to the Solubility of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde in Organic Solvents

Introduction

4-chloro-2-oxo-2H-chromene-3-carbaldehyde, a prominent member of the coumarin family, is a versatile synthetic intermediate with significant potential in pharmaceutical development and chemical research.[1] Its utility as a building block for more complex, biologically active molecules is well-documented.[1] A fundamental understanding of its solubility in various organic solvents is paramount for its synthesis, purification, and application in drug discovery and materials science. This guide provides a comprehensive overview of the solubility of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, grounded in established chemical principles and supported by available experimental data.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is essential for interpreting its solubility behavior.

Property	Value	Source
Molecular Formula	C₁₀H₅ClO₃	[1]
Molecular Weight	208.60 g/mol
Appearance	Yellow crystalline solid	[1]
Melting Point	126-130 °C	[2][3]

The molecule possesses a rigid, planar coumarin core, substituted with a moderately polar aldehyde group and an electron-withdrawing chloro group. This structure dictates its interactions with various solvents.

Solubility Profile

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," where substances with similar polarities tend to be miscible. The polarity of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde can be considered moderately polar due to the presence of the carbonyl and aldehyde groups, alongside the chloro substituent on the aromatic ring.

Experimentally Confirmed Solubilities

Solvent	Qualitative Solubility	Source
Water	Insoluble	[1]
Ethanol	Soluble	[1]
Dimethyl Sulfoxide (DMSO)	Soluble	[1]

The insolubility in water is expected, given the predominantly non-polar aromatic core.[1] Conversely, its solubility in polar aprotic (DMSO) and polar protic (ethanol) solvents is well-established.[1] The ability to recrystallize the compound from ethanol further indicates a significant increase in solubility at elevated temperatures.[4]

Predicted and Inferred Solubilities

Based on its molecular structure and the available data, we can infer its solubility in other common organic solvents.

Solvent	Predicted Qualitative Solubility	Rationale
Methanol	Soluble	Similar to ethanol, a polar protic solvent capable of hydrogen bonding.
Acetone	Soluble	A polar aprotic solvent that can engage in dipole-dipole interactions.
Ethyl Acetate	Moderately Soluble	A solvent of intermediate polarity.
Chloroform	Moderately Soluble	A non-polar solvent with some dipole moment, likely to dissolve the compound.
Toluene	Sparingly Soluble	A non-polar aromatic solvent; solubility may be limited.
Hexane	Insoluble	A non-polar aliphatic solvent, unlikely to effectively solvate the polar groups.

A derivative of the target compound has been recrystallized from a mixture of acetic acid and ethanol, suggesting good solubility in acetic acid. Another related compound was recrystallized from 1,4-dioxane, indicating that this ether may also be a suitable solvent.[5][6]

Experimental Determination of Solubility

To empirically determine the solubility of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde in a novel solvent, a systematic approach is required.

Qualitative Solubility Assessment

A straightforward method to quickly assess solubility.

Protocol:

• To a small test tube, add approximately 10 mg of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

• Add the test solvent dropwise (e.g., 0.1 mL at a time) while agitating the mixture.

• Continue adding the solvent up to a total volume of 1 mL.

• Observe for complete dissolution of the solid.

• If the solid does not dissolve at room temperature, gently heat the mixture to assess the effect of temperature on solubility.

• Record the observations as "soluble," "sparingly soluble," or "insoluble."

Diagram of Qualitative Solubility Workflow

Caption: Workflow for qualitative solubility determination.

Quantitative Solubility Determination (Shake-Flask Method)

For precise solubility measurement, the shake-flask method followed by a suitable analytical technique is the gold standard.

Protocol:

• Prepare a supersaturated solution by adding an excess amount of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde to a known volume of the solvent in a sealed vial.

• Agitate the vial at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred.

• Filter the supernatant through a syringe filter (e.g., 0.22 µm) into a clean vial.

• Dilute the filtrate with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of the compound in the diluted filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculate the original concentration in the saturated solution to determine the solubility.

Diagram of Quantitative Solubility Workflow

Caption: Workflow for quantitative solubility determination.

Conclusion

4-chloro-2-oxo-2H-chromene-3-carbaldehyde exhibits good solubility in polar organic solvents such as ethanol and DMSO, and is insoluble in water. Its solubility in other organic solvents can be reasonably predicted based on the "like dissolves like" principle. For research and development purposes, it is strongly recommended to experimentally verify solubility in any new solvent system using the standardized protocols outlined in this guide. This ensures reproducible and reliable results in synthesis, purification, and formulation development.

References

• Punithavalli, D., & Alphonsa, C. (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. IUCrData, 10(8), x250657. [Link]

• ResearchGate. (2025, October 16). 4-Morpholino-2-oxo-2H-chromene-3-carbaldehyde. [Link]

• IOSR Journal. Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex. [Link]

• RSC Publishing. (2023). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. (2025, August 10). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. [Link]

• Physical Chemistry Research. (2023, November 19). Regular Article. [Link]

• ResearchGate. Reaction of 4‐chloro‐2H‐chromene‐3‐carbaldehydes (3) with KF in DMSO to... [Link]

• New Journal of Chemistry (RSC Publishing). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review. [Link]

• PMC - PubMed Central. (2020, August 5). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. [Link]

• ResearchGate. (PDF) The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. [Link]

• ChemBK. Ethyl 4-ethyl-2-oxo-2H-chromene-3-carboxylate. [Link]

Sources

• 1. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 2. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 3. 4-氯-3-甲酰基香豆素 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iosrjournals.org [iosrjournals.org]

Protocols & Analytical Methods

Application Notes & Protocols: The Vilsmeier-Haack Reaction for the Synthesis and Application of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

Abstract: This document provides a comprehensive technical guide on the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (also known as 4-chloro-3-formylcoumarin) via the Vilsmeier-Haack reaction. While the title compound is a product of this reaction, its synthetic utility stems from its subsequent use as a versatile building block. This guide elucidates the underlying reaction mechanism, provides a detailed, field-proven experimental protocol, and explores the extensive applications of the resulting product in the development of novel heterocyclic compounds for drug discovery and materials science. The content is structured to provide researchers, medicinal chemists, and process development scientists with both the theoretical foundation and practical knowledge required to successfully utilize this powerful synthetic transformation.

Foundational Principles: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack (VH) reaction is a robust and widely employed method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] The reaction's power lies in its use of a specialized electrophile, the Vilsmeier reagent, which is typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[3][4]

Generation of the Electrophile: The Vilsmeier Reagent

The causality of the reaction begins with the activation of DMF. The lone pair of electrons on the oxygen atom of DMF acts as a nucleophile, attacking the electrophilic phosphorus atom of POCl₃. This is followed by a series of electronic rearrangements and the elimination of a stable phosphate derivative, resulting in the formation of the highly electrophilic N,N-dimethyl-chloromethyleneiminium ion, the active Vilsmeier reagent.[3] This iminium ion is a significantly more potent electrophile than what could be achieved with unstable reagents like formyl chloride, enabling the formylation of even moderately activated aromatic systems.[4]

Caption: Formation of the Vilsmeier reagent from DMF and POCl₃.

The Electrophilic Substitution Mechanism

Once formed, the Vilsmeier reagent is attacked by the π-electron system of an electron-rich aromatic substrate. This electrophilic aromatic substitution leads to the formation of an iminium salt intermediate.[1] During the aqueous workup phase of the reaction, this intermediate is readily hydrolyzed to yield the final aryl aldehyde or ketone.[3] The mild reaction conditions and the high efficiency of this process have cemented its role as a cornerstone of heterocyclic synthesis.[2]

Synthesis of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

A prime application of the Vilsmeier-Haack reaction in coumarin chemistry is not the formylation of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, but rather its direct and efficient synthesis from 4-hydroxycoumarin.[5][6] This transformation is particularly elegant as it accomplishes both C3-formylation and C4-chlorination in a single operational step.

Rationale for Substrate and Reagent Choice

• Substrate (4-Hydroxycoumarin): 4-Hydroxycoumarin exists in tautomeric equilibrium with its keto form. The enol form possesses a highly electron-rich double bond at the C3-C4 position, making it an exceptionally reactive nucleophile for the Vilsmeier reagent. The hydroxyl group at C4 activates the system for electrophilic attack and serves as a leaving group for the subsequent chlorination.

• Reagents (DMF/POCl₃): The standard DMF/POCl₃ system provides the Vilsmeier reagent for formylation at the C3 position. Crucially, the reagent complex also acts as a chlorinating agent for the C4 hydroxyl group, likely through the formation of a phosphate ester intermediate which is then displaced by a chloride ion.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the Vilsmeier-Haack formylation of activated coumarin systems.[7][8]

Table 1: Reagents and Materials

Reagent/Material	Molar Equiv.	Purpose
4-Hydroxycoumarin	1.0	Starting Material
N,N-Dimethylformamide (DMF), Anhydrous	5.0	Vilsmeier Reagent Precursor & Solvent
Phosphorus Oxychloride (POCl₃)	3.0	Activating & Chlorinating Agent
Crushed Ice / Deionized Water	-	Reaction Quench & Product Precipitation
Ethanol or Acetic Acid	-	Recrystallization Solvent

Procedure:

• Vilsmeier Reagent Preparation (Critical Step): In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a calcium chloride guard tube, add anhydrous DMF (5.0 eq.). Cool the flask to 0°C in an ice-salt bath.

• Controlled Addition: Add POCl₃ (3.0 eq.) dropwise to the cooled DMF via the dropping funnel with vigorous stirring. Causality: This addition is highly exothermic; maintaining a low temperature (0-10°C) is critical to prevent uncontrolled reaction and degradation of the reagent.

• Reagent Maturation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The mixture will become a thick, pale-yellow to white slurry, indicating the formation of the Vilsmeier reagent complex.

• Substrate Addition: Dissolve 4-hydroxycoumarin (1.0 eq.) in a minimum amount of anhydrous DMF and add it dropwise to the prepared Vilsmeier reagent.

• Reaction: Heat the reaction mixture to 60-70°C and maintain this temperature for 3-5 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 7:3 Hexane:Ethyl Acetate).

• Work-up and Isolation: After completion, carefully and slowly pour the warm reaction mixture onto a large beaker of crushed ice with vigorous stirring. Causality: This step quenches the excess Vilsmeier reagent and hydrolyzes the iminium intermediate to the aldehyde, causing the product to precipitate.

• Product Collection: Allow the mixture to stand for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove residual DMF and inorganic salts.

• Purification: Dry the crude solid. Recrystallize the product from a suitable solvent such as ethanol or acetic acid to yield pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde as a crystalline solid.[7]

Caption: Experimental workflow for the synthesis of the title compound.

Mechanistic Insights: The Dual Formylation-Chlorination Pathway

The transformation of 4-hydroxycoumarin is a sophisticated cascade that leverages the dual reactivity of the Vilsmeier reagent complex.

Caption: Simplified mechanistic pathway for the Vilsmeier-Haack reaction.

• Electrophilic Attack: The electron-rich C3 carbon of the 4-hydroxycoumarin enol tautomer attacks the electrophilic carbon of the Vilsmeier reagent.

• Oxygen Activation: The C4 hydroxyl group attacks the phosphorus center of the reaction complex, forming an activated phosphate ester, which is an excellent leaving group.

• Chlorination: A chloride ion (present in the reaction medium) acts as a nucleophile, attacking the C4 position and displacing the phosphate group to install the chloro substituent.

• Hydrolysis: The resulting iminium salt at the C3 position is stable until the aqueous workup, at which point it is rapidly hydrolyzed to the final carbaldehyde.

Applications in Drug Development and Organic Synthesis

The title compound, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, is not an end-product but a highly valuable and versatile synthetic intermediate.[9][10] Its utility arises from two key reactive sites: the electrophilic aldehyde at C3 and the C4 carbon, which is susceptible to nucleophilic substitution.

Table 2: Synthetic Transformations of 4-Chloro-3-formylcoumarin

Reaction Type	Reagents	Product Class	Significance
Heterocycle Annulation (Pyrazoles)	Hydrazine, Phenylhydrazine[6][11]	[12]Benzopyrano[4,3-c]pyrazoles	Core scaffolds for anticancer, antimicrobial, and anti-inflammatory agents.[13]
Heterocycle Annulation (Isoxazoles)	Hydroxylamine Hydrochloride[6]	[12]Benzopyrano[4,3-c]isoxazoles	Bioactive heterocyclic systems.
Nucleophilic Substitution at C4	Amines, Phenols, Thiols	3-Formyl-4-substituted-coumarins	Access to diverse libraries of coumarin derivatives for SAR studies.
Condensation Reactions at C3	Active methylene compounds (e.g., malononitrile)	Knoevenagel condensation products	Precursors for complex fused systems and functional dyes.
Oxidation/Reduction of Aldehyde	Oxidizing/Reducing agents	4-Chloro-coumarin-3-carboxylic acid / alcohol	Further functional group manipulation.

This multifaceted reactivity allows for the rapid construction of complex molecular architectures, making it a "privileged scaffold" in medicinal chemistry for generating libraries of potential drug candidates.[9][10]

References

• Benchchem. (n.d.). Application Notes and Protocols: Vilsmeier-Haack-Arnold Reaction of 3-Acetylcoumarins.
• Shaikh, A. A., et al. (2015). VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. International Journal of Pharmacy and Pharmaceutical Sciences.
• Mosslemin, M. H., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl)-3-aminoprop-2-enal and its derivatives. Growing Science.
• Benchchem. (n.d.). Synthetic Routes to 6-Bromo-4-oxo-4H-chromene-3-carbaldehyde and its Derivatives: Application Notes and Protocols.
• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. (n.d.).
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• ResearchGate. (n.d.). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: A brief review.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl-1H-Pyrazole-4-Carbaldehydes.
• Pardeshi, R. K., et al. (2016). AN EFFECTIVE VILSMEIER-HAACK REAGENT (TCT-DMF)FOR THE FORMYLATION OF SUBSTITUTED COUMARIN. ResearchGate.
• Joshi, A., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. ResearchGate.
• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Chromone-3-Carbaldehydes via the Vilsmeier-Haack Reaction.
• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction.
• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction.
• Scite. (n.d.). Vilsmeier-Haack formylation of coumarin derivatives. A solvent dependent kinetic study.
• International Journal of Pharmaceutical Sciences and Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• ResearchGate. (n.d.). Reactions of 4-Chloro-3-formylcoumarin with Arylhydrazines.
• Slideshare. (n.d.). Vilsmeier haack rxn.
• Hesse, S., & Kirsch, G. (2002). A rapid access to coumarin derivatives (using Vilsmeier–Haack and Suzuki cross-coupling reactions). Tetrahedron Letters, 43(7), 1213-1215.
• Neena, N., et al. (2022). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. Synlett.
• Singh, P., & Singh, P. (2021). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review. New Journal of Chemistry, 45(32), 14357-14381.

Sources

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. scite.ai [scite.ai]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. epa.oszk.hu [epa.oszk.hu]

The Alchemist's Intermediate: A Guide to 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde in Medicinal Chemistry

In the landscape of medicinal chemistry, certain molecular scaffolds rise to prominence not merely for their intrinsic biological activity, but for their exceptional versatility as synthetic intermediates. 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is a prime exemplar of such a scaffold. This molecule, a derivative of the naturally abundant and pharmacologically significant coumarin family, is a powerhouse for generating diverse libraries of novel compounds. Its strategic placement of a reactive aldehyde at the 3-position and a labile chlorine atom at the 4-position provides a dual-pronged approach for chemical modification, unlocking a vast chemical space for drug discovery.

This technical guide is designed for researchers, scientists, and drug development professionals. It moves beyond a mere recitation of facts to provide a deeper understanding of the causality behind experimental choices, offering field-proven insights into the application of this remarkable intermediate. We will explore its synthetic utility and delve into its applications in developing anticancer, antimicrobial, and anti-inflammatory agents, complete with detailed, self-validating protocols.

The Synthetic Powerhouse: Understanding the Reactivity

The robust utility of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde stems from its two key reactive sites. This dual functionality allows for a modular and efficient approach to synthesizing complex heterocyclic systems.

• The Aldehyde at C3: This electrophilic center is a classic handle for a multitude of reactions, including Schiff base formation with primary amines, Knoevenagel condensation with active methylene compounds, and Wittig reactions. These transformations are fundamental in building molecular complexity.

• The Chlorine at C4: As part of a vinyl chloride moiety, this chlorine atom is susceptible to nucleophilic substitution, allowing for the introduction of various functional groups, including amines, thiols, and alkoxides. This further diversifies the range of accessible derivatives.

Protocol: Synthesis of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde via the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of activated aromatic compounds and is the standard procedure for synthesizing the title compound from readily available 2'-hydroxyacetophenone.[1]

Materials:

• 2'-Hydroxyacetophenone

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Crushed ice

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Vilsmeier Reagent Formation: In a fume hood, cool a round-bottom flask containing anhydrous DMF (3 equivalents) in an ice bath. While stirring, add POCl₃ (3 equivalents) dropwise, maintaining the temperature below 5°C. Stir for an additional 30 minutes to ensure the complete formation of the chloroiminium salt (the Vilsmeier reagent).[1]

• Addition of Substrate: Dissolve 2'-hydroxyacetophenone (1 equivalent) in a minimal amount of DMF and add it dropwise to the pre-formed Vilsmeier reagent, keeping the temperature below 5°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to 60-70°C for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: Carefully pour the cooled reaction mixture into a beaker of crushed ice with vigorous stirring.[2] The crude product will precipitate out of the solution.

• Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry. The crude product can be recrystallized from ethanol to yield pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Application in Anticancer Drug Discovery

The coumarin nucleus is a recurring motif in many anticancer agents. Derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde have shown significant promise in this area, primarily by inducing apoptosis in cancer cells.

Mechanism of Action: Triggering Programmed Cell Death

Many synthesized derivatives exert their cytotoxic effects by initiating the intrinsic apoptotic pathway. This involves increasing the permeability of the mitochondrial membrane, leading to the release of cytochrome c, which in turn activates a cascade of caspase enzymes (initiator caspase-9 and executioner caspase-3), ultimately leading to controlled cell death. This targeted mechanism is a hallmark of effective chemotherapy, as it selectively eliminates cancer cells while minimizing damage to healthy tissues.

Diagram: Synthetic Workflow for Anticancer Screening

Caption: Workflow from scaffold to lead compound in anticancer research.

Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability. Metabolically active cells reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

Materials:

• Cancer cell line (e.g., MCF-7 - breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[3]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 24-48 hours.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[4] Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[5]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Compound	Modification from Core Scaffold	IC₅₀ on MCF-7 (µM)
Derivative 1	Schiff base with 4-fluoroaniline	15.2
Derivative 2	Schiff base with 4-methoxyaniline	28.9
Derivative 3	Thio-derivative at C4	8.5
Table 1: Exemplary cytotoxicity data for derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Application in Antimicrobial Agent Development

The emergence of multidrug-resistant pathogens has created an urgent need for novel antimicrobial agents. Chromene derivatives have demonstrated broad-spectrum activity against various bacteria and fungi.[6]

Mechanism of Action: Disrupting Microbial Growth

While the exact mechanisms can vary, many coumarin-based antimicrobial agents are believed to interfere with essential cellular processes in microbes. This can include the inhibition of DNA gyrase, an enzyme crucial for bacterial DNA replication, or the disruption of cell wall synthesis, leading to cell lysis.

Diagram: MIC Determination Workflow

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[6][7]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microplates

• Test compounds (dissolved in DMSO)

• Spectrophotometer

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum from an overnight culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare a two-fold serial dilution of the test compounds in MHB directly in the 96-well plate. The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well, bringing the final volume to 200 µL. Include a growth control well (MHB + inoculum, no compound) and a sterility control well (MHB only).

• Incubation: Cover the plate and incubate at 37°C for 16-24 hours.[7]

• MIC Determination: After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed. The results can be confirmed by measuring the optical density (OD) at 600 nm with a microplate reader.

Application in Anti-inflammatory Research

Chronic inflammation is a key factor in many diseases. Chromene derivatives have been shown to possess significant anti-inflammatory properties.[8]

Mechanism of Action: Suppressing Inflammatory Mediators

The anti-inflammatory effects of these compounds are often attributed to their ability to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins. This is frequently achieved by downregulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) enzymes, often through modulation of signaling pathways like NF-κB.[9]

Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

This assay measures the ability of a compound to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells.[9]

Materials:

• RAW 264.7 macrophage cell line

• Complete culture medium

• Lipopolysaccharide (LPS)

• Test compounds

• Griess Reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)

• Sodium nitrite (for standard curve)

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only) and a positive control (cells + LPS).

• Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of the Griess Reagent to each supernatant sample in a new 96-well plate.[9]

• Incubation and Measurement: Incubate at room temperature for 10 minutes, protected from light. Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration in each sample by comparing the absorbance values to a standard curve generated with sodium nitrite. Calculate the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated control.

Conclusion and Future Directions

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is more than just a chemical; it is a key that unlocks countless possibilities in medicinal chemistry. Its proven utility in the synthesis of potent anticancer, antimicrobial, and anti-inflammatory agents underscores its value as a privileged scaffold. The protocols detailed in this guide provide a robust framework for researchers to explore the vast potential of this versatile intermediate. Future work will undoubtedly focus on leveraging this scaffold to develop next-generation therapeutics with improved efficacy, selectivity, and safety profiles, further solidifying the legacy of the coumarin core in the ongoing quest for new medicines.

References

• Synthesis, Characterization, Computational Studies, Molecular Docking, and In Vitro Anticancer Activity of Dihydropyrano[3,2-c]chromene and 2-Aminobenzochromene Derivatives. ACS Omega. (2023). [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Roche. (n.d.). [Link]

• Review on Chromen derivatives and their Pharmacological Activities. Research Journal of Pharmacy and Technology. (2017). [Link]

• MTT Proliferation Assay Protocol. ResearchGate. (2025). [Link]

• MTT Assay Protocol. Springer Nature Experiments. (n.d.). [Link]

• Determination of the Minimum Inhibitory Concentrations (MICs) expressed in mg/ml of compounds 4. ResearchGate. (n.d.). [Link]

• Guidelines for the in vitro determination of anti‐inflammatory activity. ResearchGate. (2024). [Link]

• Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex. IOSR Journal. (n.d.). [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl) pyrazole derivatives. Growing Science. (2013). [Link]

• Minimal Inhibitory Concentration MIC. protocols.io. (2017). [Link]

• Synthesis and Molecular Descriptor Characterization of Novel 4-Hydroxy-chromene-2-one Derivatives as Antimicrobial Agents. Molecules. (2009). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. growingscience.com [growingscience.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. protocols.io [protocols.io]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes & Protocols: Leveraging 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde as a Scaffold for Advanced Heterocyclic Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Reactivity of a Privileged Scaffold

In the landscape of medicinal chemistry and organic synthesis, the coumarin nucleus stands out as a "privileged scaffold." Its derivatives are known to interact with a diverse array of enzymes and receptors, leading to a wide spectrum of biological activities, including anticoagulant, anticancer, antioxidant, and anti-inflammatory properties.[1][2][3][4] The strategic functionalization of this core structure is paramount for the development of novel therapeutic agents.

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is a particularly valuable and versatile starting material.[5] Prepared readily from 4-hydroxycoumarin via the Vilsmeier-Haack reaction, this compound possesses two key reactive centers that enable a rich and varied chemistry.[6][7]

• The Electrophilic Aldehyde Group: Located at the C-3 position, this aldehyde is a classical electrophile, readily participating in condensation reactions with a wide range of nucleophiles.

• The C-4 Chloro Substituent: This chlorine atom acts as an excellent leaving group, making the C-4 position highly susceptible to nucleophilic substitution.

This dual reactivity allows for elegant and efficient one-pot or tandem reaction sequences, where an initial condensation at the aldehyde is followed by an intramolecular cyclization via displacement of the chloride. This strategy provides a powerful and direct route to a multitude of coumarin-fused heterocyclic systems, which are of significant interest in drug discovery.[8][9][10] This guide provides detailed protocols and mechanistic insights for the synthesis of several key heterocyclic families derived from this potent building block.

Core Synthetic Pathways and Protocols

This section details the synthesis of major heterocyclic systems from 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. The protocols are designed to be self-validating, providing clear, step-by-step instructions grounded in established chemical principles.

Synthesis of Chromeno[4,3-c]pyrazol-4-ones

The fusion of a pyrazole ring to a coumarin core often yields compounds with significant biological potential, including antioxidant and antimicrobial activities.[4][6][11] The synthesis is achieved through a condensation-cyclization reaction with hydrazine derivatives.

Mechanistic Rationale: The reaction is initiated by the nucleophilic attack of a primary amine of the hydrazine derivative on the electrophilic carbaldehyde, forming a hydrazone intermediate. In the presence of a base or upon heating, the secondary amine of the hydrazone intermediate performs an intramolecular nucleophilic attack on the C-4 position of the coumarin ring. This step displaces the chloride ion and results in the formation of the fused five-membered pyrazole ring.[6][10]

Sources

• 1. Current developments of coumarin compounds in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive Review on Medicinal Applications of Coumarin-Derived Imine–Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00511A [pubs.rsc.org]
• 5. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of New Substituted Chromen[4,3-c]pyrazol-4-ones and Their Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iosrjournals.org [iosrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. An Overview on the Synthesis of Fused Pyridocoumarins with Biological Interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Design and synthesis of coumarin-based pyrazole–pyrazoline hybrid derivatives and their photophysical, antimicrobial, sensing and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Virtuoso: 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde as a Premier Building Block for Accelerated Drug Discovery

Abstract

In the landscape of medicinal chemistry, the coumarin scaffold remains a perennial source of inspiration, consistently yielding molecules with profound biological activities.[1] This application note delves into the exceptional utility of a highly reactive and versatile coumarin derivative, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde , as a pivotal building block in contemporary drug discovery. We will explore its synthesis, underscore the reactivity of its key functional groups, and provide detailed, field-proven protocols for its transformation into diverse heterocyclic systems with demonstrated therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory agents. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic intermediate to expedite their research and development endeavors.

Introduction: The Strategic Advantage of the 4-Chloro-3-formylcoumarin Scaffold

The 2H-chromen-2-one (coumarin) core is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic compounds exhibiting a wide array of pharmacological properties.[2] These activities span from anticancer and antimicrobial to anti-inflammatory and anticoagulant effects.[1][2] The strategic functionalization of the coumarin nucleus is a cornerstone of modern drug design, aiming to enhance potency, selectivity, and pharmacokinetic profiles.

Among the plethora of coumarin derivatives, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (also known as 4-chloro-3-formylcoumarin) has emerged as a particularly powerful and versatile synthetic intermediate.[3] Its strategic importance lies in the trifecta of reactive sites it possesses:

• An electrophilic formyl group at the C-3 position, primed for condensation reactions.

• A labile chlorine atom at the C-4 position, susceptible to nucleophilic substitution.

• The inherent reactivity of the α,β-unsaturated lactone system .

This unique combination of functionalities allows for a diverse range of chemical transformations, enabling the rapid construction of complex molecular architectures and facilitating the exploration of vast chemical spaces. This application note will serve as a comprehensive guide to harnessing the synthetic potential of this remarkable building block.

Synthesis of the Building Block: A Vilsmeier-Haack Approach

The most common and efficient method for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is the Vilsmeier-Haack reaction, starting from the readily available 4-hydroxycoumarin.[4][5][6][7]

Mechanistic Rationale

The Vilsmeier-Haack reaction involves the formylation of an electron-rich substrate using a Vilsmeier reagent, which is typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[8][9] The reaction with 4-hydroxycoumarin proceeds through a fascinating cascade. Initially, the hydroxyl group at C-4 is converted into a better leaving group. Subsequently, the Vilsmeier reagent attacks the electron-rich C-3 position, leading to formylation. The reaction conditions also facilitate the substitution of the C-4 hydroxyl group (or its activated form) with a chlorine atom, yielding the desired product.

Caption: Vilsmeier-Haack reaction pathway.

Detailed Synthesis Protocol

Materials and Reagents:

Reagent/Material	Grade	Supplier
4-Hydroxycoumarin	≥98%	Commercially available
N,N-Dimethylformamide (DMF)	Anhydrous	Commercially available
Phosphorus oxychloride (POCl₃)	≥99%	Commercially available
Crushed Ice	-	Laboratory prepared
Cold Water	Distilled	Laboratory prepared

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a calcium chloride guard tube, add 4-hydroxycoumarin (0.06 mol, 9.72 g) to anhydrous N,N-dimethylformamide (0.6 mol, 46.2 mL).[4]

• Cool the stirred mixture in an ice-salt bath to a temperature between -10°C and -5°C.[4]

• Slowly add phosphorus oxychloride (0.18 mol, 27.6 g) dropwise from the dropping funnel, ensuring the temperature of the reaction mixture does not exceed 0°C. The formation of the Vilsmeier reagent is exothermic.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to stir at room temperature for 1 hour.[4]

• Subsequently, heat the mixture in an oil bath at 60°C and maintain this temperature with stirring for 2 hours.[4] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, carefully and slowly pour the reaction mixture onto a large beaker filled with crushed ice with vigorous stirring. This step hydrolyzes the reaction intermediates and should be performed in a well-ventilated fume hood.

• A precipitate of crude 4-chloro-2-oxo-2H-chromene-3-carbaldehyde will form.

• Collect the solid product by vacuum filtration using a Büchner funnel and wash thoroughly with cold water to remove residual DMF and inorganic salts.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or acetic acid to yield a pale yellow solid.

Expected Yield: 60-70% Melting Point: 127-129 °C[10]

Spectroscopic Data:

• ¹H NMR (CDCl₃, 500 MHz): δ 10.13 (s, 1H, -CHO), 8.26 (s, 1H), 7.41 (d, J = 9.0 Hz, 1H), 6.64 (dd, J = 9.0, 2.5 Hz, 1H), 6.49 (d, J = 2.4 Hz, 1H).[11]

• ¹³C NMR (CDCl₃, 125 MHz): δ 187.92, 161.85, 158.92, 153.43, 145.32, 132.48, 114.37, 110.14, 108.23, 97.17.[11]

Applications in the Synthesis of Bioactive Heterocycles

The true synthetic power of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is realized in its ability to serve as a scaffold for the construction of a diverse array of fused and substituted heterocyclic systems. The formyl and chloro groups act as versatile handles for cyclization and substitution reactions.

Caption: General workflow for synthesizing bioactive heterocycles.

Synthesis of Coumarin-Fused Pyrazoles: Potent Anticancer Agents

Coumarin-pyrazole hybrids are a well-established class of compounds with significant anticancer activity.[12][13] The synthesis typically involves a condensation reaction between the 4-chloro-3-formylcoumarin and a hydrazine derivative.[4]

Protocol for the Synthesis of Substituted Chromeno[4,3-c]pyrazol-4-ones:

Materials and Reagents:

Reagent/Material	Grade
4-Chloro-2-oxo-2H-chromene-3-carbaldehyde	As synthesized
Hydrazine hydrate or substituted hydrazine	Reagent grade
Ethanol	Anhydrous

Procedure:

• In a round-bottom flask, dissolve 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (1 mmol) in ethanol (15 mL).

• To this solution, add the appropriate hydrazine derivative (e.g., hydrazine hydrate, phenylhydrazine) (1 mmol).

• Heat the reaction mixture to reflux for 2 hours.[4] Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will often precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the desired chromeno[4,3-c]pyrazol-4-one.

Biological Activity Data: Anticancer Properties of Coumarin-Pyrazole Hybrids

Compound ID	Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
CP-1	Sulfonamide moiety	MCF-7 (Breast)	13.9	[2]
CP-2	Sulfonamide moiety	MCF-7 (Breast)	17.9	[2]
CP-3	Phenyl group	A-549 (Lung)	13.5	[13]

Synthesis of Coumarin-Fused Pyrimidines: Novel Anti-inflammatory Agents

The fusion of coumarin and pyrimidine rings has yielded compounds with promising anti-inflammatory and other biological activities.[14] A straightforward approach involves the reaction of 4-chloro-3-formylcoumarin with amidoximes.[15]

Protocol for the Synthesis of Coumarin-Fused Pyrimidinones:

Materials and Reagents:

Reagent/Material	Grade
4-Chloro-2-oxo-2H-chromene-3-carbaldehyde	As synthesized
Substituted amidoxime	As synthesized
N,N-Dimethylformamide (DMF)	Anhydrous

Procedure:

• In a reaction vial, dissolve 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (1 mmol) in anhydrous DMF (2 mL).[15]

• Add the desired amidoxime (1 mmol) to the solution.[15]

• Stir the reaction mixture at 80°C for 2 hours.[15]

• After cooling to room temperature, add ice-water (3 mL) to the mixture to induce precipitation.[15]

• Collect the solid product by filtration, wash with ethyl acetate, and air dry.[15]

Biological Activity Data: Anti-inflammatory Properties of Coumarin-Pyrimidine Hybrids

The anti-inflammatory potential of coumarin-pyrimidine hybrids has been demonstrated through various assays. For instance, certain derivatives have shown significant inhibition of heat-induced protein denaturation, a common in-vitro screening method for anti-inflammatory activity.[16]

Compound Class	Assay	Result	Reference
Coumarin-pyrimidine hybrid	Protein denaturation inhibition	67.27% inhibition at 31.25 µg/mL	[16]
Coumarin-pyrimidine hybrid	COX-2 Inhibition	Selective inhibition observed	[17]

Synthesis of Coumarin-Fused Quinolines: Emerging Antimicrobial Agents

The quinoline scaffold is a well-known pharmacophore in many antimicrobial drugs. Its fusion with the coumarin nucleus via the 4-chloro-3-formylcoumarin building block provides access to novel compounds with potential antibacterial and antifungal activities.[18][19]

Protocol for the Synthesis of Chromeno[4,3-b]quinolin-6-ones:

Materials and Reagents:

Reagent/Material	Grade
4-Chloro-2-oxo-2H-chromene-3-carbaldehyde	As synthesized
Aryl isocyanide	Reagent grade
Dichloromethane (DCM)	Anhydrous

Procedure:

• This reaction is an example of an unexpected but facile synthesis of quinolones.[13]

• To a solution of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde in a suitable solvent like dichloromethane, add the aryl isocyanide.

• The reaction often proceeds at room temperature, and the product can be isolated and purified using standard chromatographic techniques.

Biological Activity Data: Antimicrobial Properties of Coumarin-Quinoline Hybrids

Compound Class	Microbial Strain	Activity	Reference
Coumarin-quinoline hybrid	Xanthomonas oryzae pv. oryzae	EC₅₀ = 11.05 µg/mL	[20]
Coumarin-quinoline hybrid	Acidovorax citrulli	EC₅₀ = 8.05 µg/mL	[20]
Coumarin-quinoline hybrid	Gram-positive & Gram-negative bacteria	Significant inhibition zones observed	[21]

Conclusion and Future Perspectives

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde has unequivocally established its credentials as a high-value building block in medicinal chemistry. Its facile synthesis and the presence of multiple, orthogonally reactive functional groups provide a robust platform for the rapid generation of diverse heterocyclic libraries. The protocols and data presented herein underscore its utility in the synthesis of coumarin-fused pyrazoles, pyrimidines, and quinolines with significant anticancer, anti-inflammatory, and antimicrobial activities, respectively.

The continued exploration of the reactivity of this versatile scaffold, coupled with modern drug design strategies such as molecular hybridization and structure-based design, will undoubtedly lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles. We encourage the research community to leverage the potential of this exceptional building block to accelerate the journey from concept to clinical candidate.

References

• Synthesis of New Substituted Chromen[4,3-c]pyrazol-4-ones and Their Antioxidant Activities. (URL: [Link])

• Supporting Information - The Royal Society of Chemistry. (URL: [Link])

• Anticancer Activity of Coumarin–Pyrazoline Hybrids: A Mini-review - ResearchGate. (URL: [Link])

• Design, Synthesis, and Anticancer Evaluation of New Coumarin and Pyrazole Derivatives Bearing Benzenesulfonamide Moiety - Connect Journals. (URL: [Link])

• Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Reactions of 4-Chloro-3-formylcoumarin with Arylhydrazines | Request PDF - ResearchGate. (URL: [Link])

• Coumarin–carbazole based functionalized pyrazolines: synthesis, characterization, anticancer investigation and molecular docking - RSC Publishing. (URL: [Link])

• Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety - PMC - PubMed Central. (URL: [Link])

• Synthesis and Antibacterial Activity of New Quinoline Derivatives Started from Coumarin Compounds - Journal of Pure and Applied Microbiology. (URL: [Link])

• (PDF) Synthesis and in-vitro anti-proliferative with antimicrobial activity of new coumarin containing heterocycles hybrids - ResearchGate. (URL: [Link])

• Synthesis and Evaluation of New Coumarin Derivatives as Antioxidant, Antimicrobial, and Anti-Inflammatory Agents - MDPI. (URL: [Link])

• 1 H and 13 C NMR spectrum of 4CH 2 Cl. The presence of carbonyl ester... - ResearchGate. (URL: [Link])

• Vilsmeier-Haack Reaction - Chemistry Steps. (URL: [Link])

• Vilsmeier–Haack reaction - Wikipedia. (URL: [Link])

• Vilsmeier-Haack formylation of coumarin derivatives. A solvent dependent kinetic study. (URL: [Link])

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. (URL: [Link])

• 7 - Organic Syntheses Procedure. (URL: [Link])

• Synthesis of 4-quinolones - Organic Chemistry Portal. (URL: [Link])

• Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review - NIH. (URL: [Link])

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Coumarin Derivatives: Investigating Anti-inflammatory, Antioxidant, and Anticancer Activities Using In-vitro Assays and Cytotoxicity Screening - R Discovery. (URL: [Link])

• Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride - Oriental Journal of Chemistry. (URL: [Link])

• (PDF) Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. (URL: [Link])

• Reactions of 4-Chloro-3-formyl-coumarin with Primary Amines | Request PDF. (URL: [Link])

• Microwave-assisted synthesis, computational studies and antibacterial/ anti-inflammatory activities of compounds based on coumarin-pyrazole hybrid | Royal Society Open Science. (URL: [Link])

• Anti-Inflammatory Screening and Molecular Modeling of Some Novel Coumarin Derivatives. (URL: [Link])

• Alcohol mediated synthesis of 4-oxo-2-aryl-4H-chromene-3-carboxylate derivatives from 4-hydroxycoumarins - PubMed. (URL: [Link])

• Synthesis and Antibacterial Activity of New Quinoline Derivatives Started from Coumarin Compounds | Request PDF - ResearchGate. (URL: [Link])

• Synthesis of 4-hydroxycoumarin and 3-acetyl-4-hydroxycoumarin in the presence and absence of ultrasonic bath and evaluation of. (URL: [Link])

• An Overview of Coumarin as a Versatile and Readily Accessible Scaffold with Broad-Ranging Biological Activities - NIH. (URL: [Link])

• Pyrimidine synthesis - Organic Chemistry Portal. (URL: [Link])

• Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions. (URL: [Link])

• (PDF) Synthesis and analgesic activity of novel pyrimidine derivatives of coumarin moiety. (URL: [Link])

• Synthesis and Antibacterial Activity of New Quinoline Derivatives Started from Coumarin Compounds | CEITEC - výzkumné centrum. (URL: [Link])

• Synthesis and Functionalization of Coumarin-Pyrazole Scaffold: Recent Develop - K.T.H.M. College. (URL: [Link])

• A simple and clean method for four-component synthesis of pyrano[2,3-c]pyrazole derivatives - Der Pharma Chemica. (URL: [Link])

• An Overview on the Synthesis of Fused Pyridocoumarins with Biological Interest - PMC. (URL: [Link])

Sources

• 1. An Overview of Coumarin as a Versatile and Readily Accessible Scaffold with Broad-Ranging Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. connectjournals.com [connectjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of New Substituted Chromen[4,3-c]pyrazol-4-ones and Their Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scite.ai [scite.ai]
• 6. researchgate.net [researchgate.net]
• 7. Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 8. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 9. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 10. 50329-91-4 Cas No. | 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde | Matrix Scientific [matrixscientific.com]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-Acetyl Coumarins. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 14. researchgate.net [researchgate.net]
• 15. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 16. royalsocietypublishing.org [royalsocietypublishing.org]
• 17. researchgate.net [researchgate.net]
• 18. microbiologyjournal.org [microbiologyjournal.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Unlocking the Antimicrobial Potential of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde Derivatives: A Guide for Researchers

In the global fight against antimicrobial resistance, the exploration of novel chemical scaffolds with potent and broad-spectrum activity is a paramount objective for the scientific community. Among the privileged heterocyclic structures in medicinal chemistry, the chromene nucleus stands out for its diverse biological activities. This guide focuses on the antimicrobial applications of derivatives synthesized from a particularly reactive and versatile starting material: 4-chloro-2-oxo-2H-chromene-3-carbaldehyde .

This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the synthesis and antimicrobial evaluation of this promising class of compounds. We will delve into the causality behind experimental designs, ensuring a thorough understanding of the structure-activity relationships and potential mechanisms of action that drive the antimicrobial efficacy of these derivatives.

The Versatile Scaffold: 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

The 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold is a valuable starting point for the synthesis of a wide array of heterocyclic compounds.[1][2][3] The presence of a reactive aldehyde group and a labile chlorine atom at positions 3 and 4, respectively, of the coumarin ring system allows for diverse chemical modifications. This dual reactivity enables the construction of fused heterocyclic systems and the introduction of various pharmacophores, leading to a broad chemical space for antimicrobial drug discovery.

The inherent antimicrobial potential of the chromene core, coupled with the ability to introduce diverse functionalities, makes its derivatives promising candidates for the development of new antibacterial and antifungal agents.[4]

Key Derivatives and Their Antimicrobial Profile

The versatility of the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold has been exploited to synthesize a variety of derivatives, with several classes demonstrating notable antimicrobial activity.

Schiff Base Derivatives

The condensation of the aldehyde group of the parent scaffold with various aromatic and heterocyclic amines readily yields Schiff bases (imines). These derivatives have consistently shown promising antibacterial and antifungal properties. The imine linkage is crucial for their biological activity, and the nature of the substituent on the amine moiety significantly influences their potency.

One study reported the synthesis of a series of Schiff bases by reacting 4-chloro-2-oxo-2H-chromene-3-carbaldehyde with different anilines. The resulting 4-chloro-3-((substituted-phenylimino)methyl)-2H-chromen-2-ones were evaluated for their in vitro antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, as well as fungi. Notably, some of these compounds exhibited significant activity, with one derivative showing a minimum inhibitory concentration (MIC) of 15 µg/mL against all tested organisms.[5]

Pyrazole Derivatives

The reaction of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde derivatives with hydrazine hydrate or substituted hydrazines can lead to the formation of pyrazole-fused chromenones. Pyrazoles are a well-known class of heterocycles with a broad spectrum of biological activities, including antimicrobial effects. The incorporation of a pyrazole ring into the chromene scaffold can enhance the antimicrobial potency and spectrum of the resulting molecule.[6][7][8]

While direct synthesis from 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a viable route, many studies have focused on similar pyrazole-carbaldehydes to generate a variety of bioactive heterocyclic systems. These studies provide strong evidence for the potential of pyrazole-chromene hybrids as effective antimicrobial agents.

Other Heterocyclic Derivatives

The reactivity of the scaffold also allows for the synthesis of other heterocyclic systems, such as 1,3,4-thiadiazoles. These derivatives have also been reported to possess moderate antimicrobial activity.

Mechanistic Insights: How Do These Derivatives Work?

The precise mechanism of action for each derivative can vary depending on its specific structure. However, the antimicrobial activity of chromene-based compounds is generally attributed to several potential mechanisms:

• Inhibition of Essential Enzymes: Chromene derivatives can interfere with the function of vital bacterial enzymes.

• Disruption of Cell Membranes: Some compounds may disrupt the integrity of the microbial cell membrane, leading to cell lysis and death.

• Interference with Nucleic Acid and Protein Synthesis: Chromenes can also inhibit the synthesis of DNA, RNA, and proteins, thereby halting microbial growth and proliferation.

For Schiff base derivatives, the azomethine group (-C=N-) is often implicated as a key pharmacophore responsible for their biological activity. It is believed that this group can chelate with metal ions essential for microbial enzyme function or interact with microbial cellular components. Molecular docking studies on similar chromene derivatives have suggested that they can bind to the ATP binding pocket of DNA gyrase B, an essential bacterial enzyme, in a manner similar to known antibiotics like novobiocin.[9]

Application Notes and Protocols

This section provides detailed, step-by-step methodologies for the synthesis of representative derivatives and their subsequent antimicrobial evaluation.

Synthesis of Antimicrobial Derivatives

The synthesis of derivatives from 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a versatile process. The following diagram illustrates the general synthetic pathways to key antimicrobial derivatives.

Caption: General synthetic routes from the starting scaffold.

This protocol describes the synthesis of a representative Schiff base from 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and a substituted aniline.

Materials:

• 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

• Substituted aniline (e.g., 4-chloroaniline)

• Rectified spirit (ethanol)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Beakers, filter paper, and other standard laboratory glassware

Procedure:

• Dissolution of Reactants: In a round-bottom flask, dissolve 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (1 mmol) in rectified spirit (20 mL).

• Addition of Amine: To this solution, add the substituted aniline (1 mmol).

• Catalyst Addition: Add a few drops of glacial acetic acid to catalyze the condensation reaction.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux with constant stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of Product: After completion of the reaction (as indicated by TLC), cool the reaction mixture to room temperature. The solid product that precipitates out is collected by filtration.

• Purification: Wash the crude product with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethanol and DMF).

• Characterization: Confirm the structure of the synthesized Schiff base using spectroscopic techniques such as FT-IR, ¹H NMR, and Mass spectrometry. The absence of the aldehydic proton peak in the ¹H NMR spectrum and the appearance of a characteristic imine (-CH=N-) peak are key indicators of successful synthesis.[5]

Antimicrobial Activity Screening

The evaluation of the antimicrobial activity of the synthesized derivatives is a critical step in assessing their potential as therapeutic agents. The following protocols outline standard methods for this purpose.

Caption: A typical workflow for antimicrobial evaluation.

This method provides a preliminary assessment of the antimicrobial activity of the synthesized compounds.

Materials:

• Synthesized derivative dissolved in a suitable solvent (e.g., DMSO)

• Sterile nutrient agar plates

• Cultures of test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Sterile filter paper discs (6 mm diameter)

• Standard antibiotic and antifungal discs (e.g., Ciprofloxacin, Fluconazole) for positive control

• Solvent-loaded discs for negative control

• Micropipettes

• Incubator

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to 0.5 McFarland standard).

• Plate Inoculation: Evenly spread the microbial inoculum over the surface of the nutrient agar plates using a sterile cotton swab.

• Disc Application: Aseptically place sterile filter paper discs on the inoculated agar surface.

• Compound Loading: Pipette a known concentration of the synthesized derivative solution onto the discs. Also, place the positive and negative control discs on the plate.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zone of inhibition around each disc in millimeters (mm). A larger zone of inhibition indicates greater antimicrobial activity.

This method determines the minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Materials:

• Synthesized derivative

• 96-well microtiter plates

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Standardized microbial inoculum

• Positive control (broth + inoculum)

• Negative control (broth only)

• Microplate reader or visual inspection

Procedure:

• Serial Dilution: Prepare a two-fold serial dilution of the synthesized derivative in the appropriate broth in the wells of a 96-well plate.

• Inoculation: Add a standardized inoculum of the test microorganism to each well (except the negative control).

• Incubation: Incubate the microtiter plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be assessed visually or by using a microplate reader to measure turbidity.

Data Presentation: Antimicrobial Activity of Representative Derivatives

The following table summarizes the antimicrobial activity of selected derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde against various microbial strains.

Derivative Class	Specific Derivative	Test Organism	MIC (µg/mL)	Reference
Schiff Base	4-Chloro-3-((4-chlorophenylimino)methyl)-2H-chromen-2-one	S. aureus	15	[5]
E. coli	15	[5]
C. albicans	15	[5]
Thiadiazole	4-(5-(Methylthio)-1,3,4-thiadiazol-2-ylamino)-2-oxo-2H-chromene-3-carbaldehyde	Various Bacteria	Moderate Activity
Phenylamino	2-oxo-4-(phenylamino)-2H-chromene-3-carbaldehyde	Hafnia alvei	Moderate Activity	[10]
Pseudomonas aeruginosa	Moderate Activity	[10]
Enterobacter cloacae	Moderate Activity	[10]

Conclusion and Future Perspectives

The 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold is a highly valuable platform for the development of novel antimicrobial agents. The ease of synthesis and the potential for diverse structural modifications allow for the generation of large libraries of compounds for screening. Schiff base and pyrazole derivatives, in particular, have demonstrated significant potential.

Future research in this area should focus on:

• Expansion of the Derivative Library: Synthesizing a wider range of heterocyclic systems to explore more of the available chemical space.

• Detailed Mechanistic Studies: Employing techniques such as molecular docking, enzyme inhibition assays, and membrane permeability studies to elucidate the specific mechanisms of action of the most potent derivatives.

• Structure-Activity Relationship (SAR) Optimization: Systematically modifying the structure of lead compounds to enhance their potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy and Toxicity Studies: Evaluating the most promising compounds in animal models of infection to assess their therapeutic potential and safety profiles.

By leveraging the synthetic versatility of the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold and employing a rational drug design approach, researchers can contribute to the development of the next generation of antimicrobial drugs to combat the growing threat of resistance.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mediresonline.org [mediresonline.org]
• 6. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Antimicrobial Evaluation of Some New Pyrazole Derivatives Containing Thiazole Scaffolds [mdpi.com]
• 8. connectjournals.com [connectjournals.com]
• 9. islandscholar.ca [islandscholar.ca]
• 10. Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series – Biosciences Biotechnology Research Asia [biotech-asia.org]

Application Notes and Protocols for Evaluating the Anticancer Activity of Chromene Derivatives

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The chromene scaffold, a bicyclic oxygen-containing heterocycle, is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic compounds with a wide array of pharmacological activities.[1][2][3][4] This guide provides an in-depth exploration of the anticancer potential of chromene derivatives, detailing their diverse mechanisms of action and offering comprehensive, field-proven protocols for their evaluation. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system designed for rigor and reproducibility. This document is intended to serve as a practical resource for researchers aiming to identify and characterize novel chromene-based therapeutic agents.

Introduction: The Therapeutic Promise of the Chromene Scaffold

Chromene derivatives represent a remarkable class of compounds known for their extensive biological activities, including antitumor, anti-inflammatory, antioxidant, and antimicrobial properties.[1][4] Their structural backbone is prevalent in natural products like flavonoids and tocopherols.[5] The synthetic accessibility of the chromene core allows for extensive structural modifications, making it an attractive scaffold for developing new therapeutic agents with improved efficacy and target specificity.[1][6] Structure-activity relationship (SAR) studies have consistently shown that targeted functionalization of the chromene ring system can significantly enhance anticancer potency.[1][4] Notably, some chromene derivatives have progressed into clinical trials, such as Crolibulin™ (EPC2407), a potent microtubule-destabilizing agent, underscoring the clinical relevance of this compound class.[1][6][7][8]

Mechanisms of Anticancer Action

Chromene derivatives exert their anticancer effects through a variety of molecular mechanisms, often targeting multiple cellular pathways simultaneously. This pleiotropic activity is a key advantage, potentially overcoming the drug resistance that plagues many conventional chemotherapies.[6]

Inhibition of Tubulin Polymerization

A primary and well-documented mechanism is the disruption of microtubule dynamics.[2] Microtubules, polymers of α- and β-tubulin, are essential for forming the mitotic spindle during cell division. Certain 4-aryl-4H-chromenes bind to the colchicine site on β-tubulin, preventing its polymerization into microtubules.[9][10][11] This disruption leads to mitotic arrest, typically at the G2/M phase of the cell cycle, and subsequently triggers apoptosis.[6][9] Crolibulin™ is a prime example of a chromene derivative functioning through this pathway.[1][6]

Caption: Chromenes inhibit tubulin polymerization, leading to mitotic arrest.

Kinase Inhibition

Many cancers are driven by aberrant signaling from protein kinases. Chromene derivatives have been developed as potent inhibitors of several key kinases implicated in cancer progression.

• Src Kinase: Overexpression of Src kinase is linked to colon, breast, and lung cancers.[12] Certain 4-aryl-4H-chromene-3-carbonitrile derivatives have demonstrated significant Src kinase inhibitory activity.[12][13]

• EGFR and B-RAF: Some spiro-benzo-chromene compounds have shown dual inhibitory potential against both Epidermal Growth Factor Receptor (EGFR) and B-RAF kinase, key targets in various carcinomas.[1]

• c-Src Kinase: Novel chromene scaffolds have been specifically designed to target hepatocellular carcinoma by inhibiting c-Src kinase, leading to cell cycle arrest and apoptosis.[14][15]

Induction of Apoptosis

Beyond mitotic catastrophe, chromenes can induce programmed cell death (apoptosis) through multiple avenues.

• Intrinsic Pathway: This pathway is regulated by the Bcl-2 family of proteins. Some chromenes can down-regulate anti-apoptotic proteins like Bcl-2 and up-regulate pro-apoptotic proteins like Bax, leading to mitochondrial outer membrane permeabilization and caspase activation.[10][16]

• Extrinsic Pathway: Certain derivatives have been shown to activate the extrinsic pathway by triggering cleavage of caspase-8, which in turn activates the downstream executioner caspases (e.g., caspase-3/7) and cleavage of substrates like PARP.[6][17]

• NF-κB Pathway Suppression: The NF-κB signaling pathway is a critical regulator of cell survival. Its suppression by chromene compounds can sensitize cancer cells to apoptosis.[1]

Caption: Chromenes induce apoptosis via intrinsic and extrinsic pathways.

Cell Cycle Arrest

As a direct consequence of microtubule disruption or kinase inhibition, many chromene derivatives cause cancer cells to arrest at specific phases of the cell cycle. This halt prevents proliferation and provides a window for apoptotic machinery to take effect. Arrest is commonly observed at the G2/M transition due to spindle assembly checkpoint activation or at the S and G1/S phases depending on the specific derivative and its targets.[14][18][19]

Application Notes: A Strategic Approach to Screening

A hierarchical screening approach is recommended to efficiently identify and characterize potent chromene derivatives. This workflow ensures that resources are focused on the most promising candidates.

Caption: A hierarchical workflow for screening anticancer chromenes.

Experimental Protocols

The following protocols provide step-by-step methodologies for key experiments. Each protocol is designed to be self-validating by including necessary controls.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

Principle: This colorimetric assay measures cell metabolic activity. The mitochondrial dehydrogenase enzymes in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the absorbance of which is proportional to the number of living cells.[20][21]

Materials:

• Cancer cell line(s) of interest (e.g., MCF-7, HepG-2, HCT-116, MDA-MB-231).[4][6][22]

• Complete growth medium (e.g., DMEM/RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin).

• Chromene derivatives stock solutions (e.g., 10 mM in DMSO).

• MTT solution (5 mg/mL in sterile PBS).

• DMSO (cell culture grade).

• Sterile 96-well plates, multichannel pipette, incubator, microplate reader.

• Positive control drug (e.g., Doxorubicin, Vinblastine).[4][18]

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chromene derivatives and positive control in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include "vehicle control" wells (medium with the highest concentration of DMSO used) and "untreated control" wells (medium only).

• Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

• Plot % Viability against the logarithm of the compound concentration.

• Use non-linear regression (log(inhibitor) vs. normalized response) to calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Causality and Controls:

• Why 24h pre-incubation? To ensure cells are in a logarithmic growth phase and have adhered properly before drug exposure.

• Vehicle Control: Essential to confirm that the solvent (DMSO) is not causing cytotoxicity at the concentrations used.

• Positive Control: Validates the assay's sensitivity and provides a benchmark for comparing the potency of the test compounds.

Protocol 2: Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

Principle: Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence in a cell is directly proportional to its DNA content. By analyzing a population of cells with flow cytometry, one can distinguish cells in G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases of the cell cycle.

Materials:

• Cancer cells treated with chromene derivative (at IC₅₀ and 2x IC₅₀ concentrations) for 24-48 hours.

• PBS (Phosphate-Buffered Saline).

• 70% ice-cold ethanol.

• PI/RNase Staining Buffer (e.g., 50 µg/mL PI, 100 µg/mL RNase A in PBS).

• Flow cytometer.

Procedure:

• Cell Harvesting: Harvest both adherent and floating cells from the treatment plates. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with cold PBS and centrifuge again.

• Fixation: Resuspend the pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent cell clumping. Fix overnight at -20°C or for at least 2 hours at 4°C.

  • Rationale: Fixation permeabilizes the cell membrane to allow PI entry and preserves the cells for analysis.

• Staining: Centrifuge the fixed cells to remove ethanol. Wash once with PBS. Resuspend the pellet in 500 µL of PI/RNase Staining Buffer.

  • Rationale: RNase A is crucial to degrade any double-stranded RNA, ensuring that PI only stains DNA for accurate cell cycle analysis.

• Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer, collecting fluorescence data from at least 10,000 events per sample.

Data Analysis:

• Use cell cycle analysis software (e.g., FlowJo, ModFit LT™) to model the DNA content histogram.

• Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

• Compare the cell cycle distribution of treated samples to the vehicle control. An accumulation of cells in a specific phase (e.g., G2/M) indicates cell cycle arrest at that point.

Protocol 3: Apoptosis Detection by Annexin V-FITC/PI Staining

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (like FITC) to detect these early apoptotic cells. PI is used as a counterstain to identify late apoptotic or necrotic cells, which have lost membrane integrity.[23]

Materials:

• Cancer cells treated with chromene derivative.

• Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, PI, and a binding buffer).

• Flow cytometer.

Procedure:

• Cell Harvesting: Collect cells (adherent and floating) after treatment. Centrifuge and wash once with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Data Acquisition: Analyze immediately by flow cytometry.

Data Analysis:

• Create a quadrant plot of PI (y-axis) vs. Annexin V-FITC (x-axis).

• Lower-Left (Annexin V- / PI-): Live cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.

• Upper-Left (Annexin V- / PI+): Necrotic cells/debris.

• Quantify the percentage of cells in each quadrant and compare treated samples to the vehicle control to determine the fold-increase in apoptosis.[14]

Protocol 4: Cell-Free Tubulin Polymerization Assay

Principle: This biochemical assay directly measures the effect of a compound on the polymerization of purified tubulin in vitro. Polymerization is monitored by an increase in fluorescence of a reporter dye (e.g., DAPI) that preferentially binds to microtubules.[9]

Materials:

• Tubulin Polymerization Assay Kit (e.g., from Cytoskeleton, Inc.).

• Purified tubulin (>99% pure).

• General Tubulin Buffer, GTP solution.

• Fluorescence reporter.

• Chromene derivative.

• Positive control (e.g., Paclitaxel for polymerization, Colchicine for inhibition).

• Fluorescence plate reader with temperature control at 37°C.

Procedure:

• Preparation: Reconstitute reagents according to the kit manufacturer's instructions. Prepare serial dilutions of the chromene derivative.

• Reaction Setup: On ice, add buffer, GTP, and the test compound or control to the wells of a pre-chilled 96-well plate.

• Initiation: Add the purified tubulin to each well to initiate the reaction.

• Data Acquisition: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure fluorescence (e.g., Ex: 360 nm, Em: 450 nm) every minute for 60 minutes.

Data Analysis:

• Plot fluorescence intensity versus time.

• The vehicle control will show a sigmoidal curve representing nucleation, growth, and plateau phases of polymerization.

• Inhibitors like chromenes will suppress the rate and extent of fluorescence increase.

• Calculate the Vmax (maximum polymerization rate) for each concentration and determine the IC₅₀ for polymerization inhibition.

Protocol 5: In Vivo Efficacy in a Tumor Xenograft Model

Principle: To evaluate the anticancer activity of a compound in a living organism, human cancer cells are implanted into immunocompromised mice. The effect of the compound on tumor growth is then monitored over time.[23][24]

Materials:

• Immunocompromised mice (e.g., NOD/SCID or Athymic Nude).

• Human cancer cell line (e.g., MDA-MB-231 for TNBC).[24]

• Sterile PBS, Matrigel (optional).

• Chromene derivative formulated in a suitable vehicle for administration (e.g., oral gavage, intraperitoneal injection).

• Calipers for tumor measurement.

• Anesthetic and euthanasia agents.

• Note: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Procedure:

• Cell Implantation: Subcutaneously inject 1-5 million cancer cells (often resuspended in PBS/Matrigel) into the flank of each mouse.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize mice into treatment groups (e.g., Vehicle Control, Chromene Derivative Dose 1, Chromene Derivative Dose 2, Positive Control).

• Administer the treatment according to a pre-defined schedule (e.g., daily, 5 days/week) for a set duration (e.g., 21-28 days).

• Monitoring: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2. Monitor animal body weight and overall health as indicators of toxicity.

• Endpoint: At the end of the study (or when tumors reach a pre-determined maximum size), euthanize the mice. Excise the tumors, weigh them, and process them for further analysis (e.g., histology, Western blot).

Data Analysis:

• Plot the mean tumor volume ± SEM for each group over time.

• Calculate the Tumor Growth Inhibition (TGI) percentage at the end of the study.

• Compare the final tumor weights between groups using appropriate statistical tests (e.g., t-test or ANOVA).

Data Summary and Interpretation

For effective comparison, quantitative data from primary screens should be tabulated.

Table 1: Example Cytotoxicity Data for Novel Chromene Derivatives

Compound ID	Target Cell Line	IC₅₀ (µM) vs. HepG-2[1][22]	IC₅₀ (µM) vs. HCT-116[1]	IC₅₀ (µM) vs. MCF-7[1]	Reference Drug (Doxorubicin) IC₅₀ (µM)
Chromene-A	Hepatocellular Carcinoma	2.41[1]	4.98[1]	6.72[1]	~0.5 - 2.0
Chromene-B	Colon Carcinoma	2.59[1]	5.44[1]	6.99[1]	~0.5 - 2.0
Chromene-C	Breast Cancer	2.53[1]	5.32[1]	6.84[1]	~0.5 - 2.0

Note: IC₅₀ values are illustrative and derived from literature to show representative data. Actual values will vary.

Conclusion and Future Directions

Chromene derivatives stand out as highly versatile and potent anticancer agents. Their ability to target multiple critical pathways, including microtubule dynamics, kinase signaling, and apoptosis, provides a robust foundation for developing next-generation cancer therapeutics. The protocols outlined in this guide provide a rigorous framework for the systematic evaluation of novel chromene compounds, from initial cytotoxicity screening to mechanistic elucidation and in vivo validation. Future research should focus on optimizing the selectivity of these compounds to minimize off-target effects and on developing derivatives that can overcome established mechanisms of drug resistance, paving the way for their successful clinical translation.

References

• A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry.
• Synthesis of 9-Hydroxy-1H-Benzo[f]chromene Derivatives with Effective Cytotoxic Activity on MCF7/ADR, P-Glycoprotein Inhibitors, Cell Cycle Arrest and Apoptosis Effects. MDPI.
• Synthesis of New Chromene Derivatives Targeting Triple-Neg
• Review on Chromen derivatives and their Pharmacological Activities. Research Journal of Pharmacy and Technology.
• PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIV

• Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1][6]Oxazines, and Chromeno[2,3-d]Pyrimidines. Semantic Scholar.

• Synthesis and Anticancer activity of Novel Chromene Derivatives, Chromeno[2,3-d][1][6]oxazines, and Chromeno[2,3-d]pyrimidines. Semantic Scholar.

• Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. PubMed Central (PMC).
• A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential.
• Synthesis of New Chromene Derivatives Targeting Triple-Neg
• Discovery of Novel 4-Arylisochromenes as Anticancer Agents Inhibiting Tubulin Polymeriz
• 4-Aryl-4H-chromene-3-carbonitrile derivatives: evaluation of Src kinase inhibitory and anticancer activities. PubMed.
• The chromene derivative 4-Clpgc inhibits cell proliferation and induces apoptosis in the K562 cell line.
• Design, synthesis of novel chromene-based scaffolds targeting hepatocellular carcinoma: Cell cycle arrest, cytotoxic effect against resistant cancer cells, apoptosis induction, and c-Src inhibition. PubMed.
• Synthesis of New Chromene Derivatives Targeting Triple-Neg
• Design, synthesis of novel chromene‐based scaffolds targeting hepatocellular carcinoma: Cell cycle arrest, cytotoxic effect against resistant cancer cells, apoptosis induction, and c‐Src inhibition. Drug Development Research.
• Introducing novel potent anticancer agents of 1H-benzo[f]chromene scaffolds, targeting c-Src kinase enzyme with MDA-MB-231 cell line anti-invasion effect. PubMed Central (PMC).
• Chromene-based anti-cancer agents.

• Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1][6]Oxazines, and Chromeno[2,3-d]Pyrimidines. ResearchGate.

• Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. Taylor & Francis Online.
• In vivo efficacy studies of chromene-based compounds in triple-negative breast cancer - A system

• Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1][6]Oxazines, and Chromeno[2,3-d]Pyrimidines. PubMed.

• Reference drugs bearing chromene (red highlighted) or...
• Synthesis, Characterization, Computational Studies, Molecular Docking, and In Vitro Anticancer Activity of Dihydropyrano[3,2-c]chromene and 2-Aminobenzochromene Derivatives.
• Inhibition of tubulin polymerization. Inhibition of polymerization of...
• In vitro growth inhibitory activity of compounds on a selected panel of tumor and normal cell lines (GI 50 nmol/L).
• Design, synthesis, in vitro and in silico anti-cancer activity of 4H-chromenes with C4-active methine groups.
• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verific
• In vivo antitumor activity of selected compounds against the human lung...
• Development of tubulin polymerization inhibitors as anticancer agents. PubMed.
• Chromene compounds with promising biological activities.
• In Vitro Anticancer Drug Sensitivity Sensing through Single-Cell Raman Spectroscopy. MDPI.

Sources

• 1. A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential – Oriental Journal of Chemistry [orientjchem.org]
• 2. rjptonline.org [rjptonline.org]
• 3. PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIVATIVES: AN OVERVIEW | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of New Chromene Derivatives Targeting Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of Novel 4-Arylisochromenes as Anticancer Agents Inhibiting Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The chromene derivative 4-Clpgc inhibits cell proliferation and induces apoptosis in the K562 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of tubulin polymerization inhibitors as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 4-Aryl-4H-chromene-3-carbonitrile derivatives: evaluation of Src kinase inhibitory and anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Introducing novel potent anticancer agents of 1H-benzo[f]chromene scaffolds, targeting c-Src kinase enzyme with MDA-MB-231 cell line anti-invasion effect - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Design, synthesis of novel chromene-based scaffolds targeting hepatocellular carcinoma: Cell cycle arrest, cytotoxic effect against resistant cancer cells, apoptosis induction, and c-Src inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [논문]Design, synthesis of novel chromene‐based scaffolds targeting hepatocellular carcinoma: Cell cycle arrest, cytotoxic effect against resistant cancer cells, apoptosis induction, and c‐Src inhibition [scienceon.kisti.re.kr]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Synthesis, Characterization, Computational Studies, Molecular Docking, and In Vitro Anticancer Activity of Dihydropyrano[3,2-c]chromene and 2-Aminobenzochromene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1,3]Oxazines, and Chromeno[2,3-d]Pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. noblelifesci.com [noblelifesci.com]
• 24. In vivo efficacy studies of chromene-based compounds in triple-negative breast cancer - A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Cytotoxicity of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde Derivatives

Abstract

The 2-oxo-2H-chromene (coumarin) scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including notable anticancer potential.[1][2][3] The specific derivative, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, serves as a versatile precursor for synthesizing novel compounds aimed at therapeutic applications.[4] A critical step in the preclinical evaluation of these novel derivatives is the robust assessment of their cytotoxic effects. This guide provides a comprehensive, multi-assay strategy for researchers to not only quantify cytotoxicity but also to elucidate the underlying mechanism of cell death, distinguishing between apoptosis and necrosis. We present field-proven protocols for three key assays: the MTT assay for metabolic viability, the Lactate Dehydrogenase (LDH) assay for membrane integrity, and the Caspase-3/7 assay for apoptosis execution.

Guiding Principle: A Multi-Parametric Approach to Cytotoxicity

Figure 1: Recommended workflow for cytotoxicity assessment.

Assay I: MTT Assay for Cell Viability and Proliferation

Principle of the Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[5] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow tetrazolium salt, MTT, to form insoluble purple formazan crystals.[5][6] The amount of formazan produced is directly proportional to the number of metabolically active cells. Therefore, a decrease in the purple color indicates either a reduction in cell viability or proliferation.

Caption: Principle of the MTT assay.

Protocol: MTT Assay

Materials:

• MTT solution: 5 mg/mL in sterile PBS. Filter-sterilize and store at -20°C, protected from light.[7]

• Solubilization solution: DMSO or 0.01 M HCl with 10% SDS.

• 96-well flat-bottom sterile plates.

• Appropriate cancer cell line and complete culture medium.

• Chromene derivatives dissolved in a suitable solvent (e.g., DMSO).

• Plate reader capable of measuring absorbance at ~570 nm.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chromene derivatives in culture medium. The final solvent concentration (e.g., DMSO) should be consistent across all wells and typically ≤0.5%. Replace the old medium with 100 µL of the medium containing the test compounds or controls.

  • Controls: Include wells for "untreated cells" (medium only), "vehicle control" (medium with solvent), and "medium background" (medium without cells).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[5]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

• Solubilization: Carefully aspirate the medium from the wells (for adherent cells). Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

• Measurement: Shake the plate gently on an orbital shaker for 15 minutes to ensure complete dissolution.[7] Measure the absorbance at 570 nm (or a range of 550-600 nm) with a reference wavelength of >650 nm.[5][6]

Data Analysis and Presentation

• Correct Absorbance: Subtract the absorbance of the medium background control from all other readings.

• Calculate Percent Viability:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

• Determine IC₅₀: The half-maximal inhibitory concentration (IC₅₀) is the concentration of a compound that reduces cell viability by 50%. This can be calculated by plotting % Viability vs. log(concentration) and fitting the data to a non-linear regression curve.

Derivative ID	IC₅₀ (µM) vs. MCF-7 (48h)	IC₅₀ (µM) vs. HT-29 (48h)	IC₅₀ (µM) vs. HepG-2 (48h)
Cmpd-001	15.2 ± 1.8	22.5 ± 2.1	18.9 ± 1.5
Cmpd-002	7.8 ± 0.9	11.3 ± 1.2	9.4 ± 0.8
Doxorubicin	0.9 ± 0.1	1.2 ± 0.2	0.8 ± 0.1

Table 1: Example data presentation for IC₅₀ values of chromene derivatives.

Assay II: Lactate Dehydrogenase (LDH) Assay for Necrosis

Principle of the Assay

Lactate dehydrogenase (LDH) is a stable cytosolic enzyme present in most eukaryotic cells.[8] When the plasma membrane loses its integrity—a hallmark of necrosis—LDH is released into the extracellular culture medium.[9][10] The LDH assay is a colorimetric method that quantifies this released LDH. The assay involves a coupled enzymatic reaction: LDH catalyzes the conversion of lactate to pyruvate, which reduces a tetrazolium salt into a colored formazan product.[9] The amount of formazan is directly proportional to the amount of LDH released, and thus, to the level of cytotoxicity.[8]

Caption: Principle of the LDH release assay.

Protocol: LDH Assay

Materials:

• Commercially available LDH Cytotoxicity Assay Kit (contains LDH reaction mixture, stop solution).

• 96-well flat-bottom sterile plates.

• Treated cell cultures from the primary experiment.

• Lysis buffer (often 10X, provided in kits).

Procedure:

• Prepare Controls: Following compound treatment as described in the MTT protocol, prepare the following controls on the same plate:

  • Spontaneous LDH Release: Untreated or vehicle-treated cells.

  • Maximum LDH Release: Add 10 µL of Lysis Buffer to several wells of untreated cells 45 minutes before the end of the incubation period.

  • Background Control: Culture medium without cells.

• Collect Supernatant: Centrifuge the 96-well plate at ~250 x g for 5 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.

• Add Reaction Mix: Add 50 µL of the LDH reaction mixture from the kit to each well of the new plate.

• Incubation: Incubate at room temperature for up to 30 minutes, protected from light.[9]

• Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.

• Measurement: Measure the absorbance at the wavelength specified by the kit manufacturer (typically ~490 nm).

Data Analysis

• Correct Absorbance: Subtract the background control absorbance from all other readings.

• Calculate Percent Cytotoxicity:

  • % Cytotoxicity = ((Compound-Treated LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)) * 100

Assay III: Caspase-Glo® 3/7 Assay for Apoptosis

Principle of the Assay

Caspases are a family of proteases that are central to the execution of apoptosis.[11] Caspase-3 and Caspase-7 are key effector caspases that cleave cellular substrates, leading to the characteristic morphological changes of apoptosis. The Caspase-Glo® 3/7 Assay is a homogeneous, luminescent assay that measures the combined activity of these two caspases.[12][13] The assay reagent contains a proluminescent substrate with the tetrapeptide sequence DEVD, which is specific for Caspase-3/7.[12] In the presence of active Caspase-3/7, the substrate is cleaved, releasing aminoluciferin, which is then used by luciferase to generate a "glow-type" luminescent signal that is proportional to the amount of caspase activity.[13]

Caption: Principle of the Caspase-Glo® 3/7 assay.

Protocol: Caspase-Glo® 3/7 Assay

Materials:

• Caspase-Glo® 3/7 Assay System (e.g., from Promega).

• White-walled, opaque 96-well plates suitable for luminescence.

• Treated cell cultures.

• Luminometer.

Procedure: This protocol follows a simple "add-mix-measure" format.[12]

• Plate Setup: Seed and treat cells with chromene derivatives in a white-walled 96-well plate as previously described. Use 100 µL final volume per well.

• Equilibrate: Remove the plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes.

• Prepare Reagent: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Allow it to equilibrate to room temperature.

• Add Reagent: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well, resulting in a 1:1 ratio of reagent to sample volume.[13]

• Mix: Mix the contents by placing the plate on an orbital shaker at a low speed (300-500 rpm) for 30 seconds.

• Incubation: Incubate at room temperature for 1 to 2 hours, protected from light.[13]

• Measurement: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis

• Calculate Fold Change: The data is typically expressed as a fold change in luminescence relative to the vehicle control.

  • Fold Change = (Luminescence of Treated Cells) / (Luminescence of Vehicle Control)

• Interpretation: A significant increase in the luminescent signal indicates the activation of effector caspases and suggests that the chromene derivative induces apoptosis.

Treatment (at IC₅₀)	MTT (% Viability)	LDH (% Cytotoxicity / Necrosis)	Caspase-3/7 (Fold Change)	Inferred Mode of Death
Vehicle Control	100 ± 5.0	2.1 ± 0.8	1.0 ± 0.1	-
Cmpd-002	50.1 ± 4.2	8.5 ± 1.5	5.8 ± 0.6	Primarily Apoptosis
Positive Necrosis	< 5	98.2 ± 2.1	1.1 ± 0.2	Necrosis
Positive Apoptosis	45.3 ± 3.9	15.6 ± 2.5	8.2 ± 0.9	Apoptosis

Table 2: Example of integrated data analysis from all three assays. Note that a small increase in LDH release can be observed with apoptosis due to secondary necrosis.

Concluding Remarks

The evaluation of novel 4-chloro-2-oxo-2H-chromene-3-carbaldehyde derivatives requires a rigorous and multi-faceted approach to cytotoxicity testing. By combining an initial metabolic viability screen like the MTT assay with mechanistic assays for necrosis (LDH) and apoptosis (Caspase-3/7), researchers can build a comprehensive and reliable profile of a compound's biological activity. This structured workflow not only provides quantitative measures like IC₅₀ values but also delivers crucial insights into the mode of action, which is invaluable for guiding further drug development efforts.

References

• Title: Detection of Necrosis by Release of Lactate Dehydrogenase (LDH) Activity Source: Methods in Molecular Biology / National Institutes of Health (NIH) URL: [Link]

• Title: Detection of necrosis by release of lactate dehydrogenase activity Source: PubMed / National Institutes of Health (NIH) URL: [Link]

• Title: Caspase 3/7 Assay for Apoptosis Detection Source: Bio-protocol URL: [Link]

• Title: The Role of LDH in Cellular Cytotoxicity Source: G-Biosciences URL: [Link]

• Title: Synthesis and anticancer potential of certain novel 2-oxo-N'-(2-oxoindolin-3-ylidene)-2H-chromene-3-carbohydrazides Source: PubMed / National Institutes of Health (NIH) URL: [Link]

• Title: Muse® Caspase-3/7 Kit Source: Luminex Corporation URL: [Link]

• Title: Synthesis and anticanceractivity of some new 2-[(4-methy-2-oxo-2H- chromen-7-yl)-oxy]acetamidederivatives Source: ResearchGate URL: [Link]

• Title: 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic an Source: UniCA IRIS URL: [Link]

• Title: Synthesis and Anticancer Activity of Novel Chromene Derivatives Source: PubMed / National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis of 2-oxo-2H-chromene-3-carboxylic acid... Source: ResearchGate URL: [Link]

• Title: MTT Assay Protocol for Cell Viability and Proliferation Source: Roche URL: [Link]

• Title: Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Source: PubMed Central / National Institutes of Health (NIH) URL: [Link]

• Title: 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold Source: PubMed Central / National Institutes of Health (NIH) URL: [Link]

• Title: MTT Assay Protocol Source: Cyrusbioscience URL: [Link]

• Title: Evaluating the Cytotoxic Effects of Some Chlorinated Substituted 2-Amino-3-carbonitrile Chromene Derivatives on 3T3 and MCF-7 Cell Lines Source: ResearchGate URL: [Link]

• Title: Synthesis, Characterization and Biological Studies of Chromene Derivatives Source: IslandScholar URL: [Link]

• Title: Evaluation of antibacterial, cytotoxicity, and apoptosis activity of novel chromene-sulfonamide hybrids Source: National Institutes of Health (NIH) URL: [Link]

Sources

• 1. Synthesis and anticancer potential of certain novel 2-oxo-N'-(2-oxoindolin-3-ylidene)-2H-chromene-3-carbohydrazides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1,3]Oxazines, and Chromeno[2,3-d]Pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. islandscholar.ca [islandscholar.ca]
• 4. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 5. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. cyrusbio.com.tw [cyrusbio.com.tw]
• 8. benchchem.com [benchchem.com]
• 9. Detection of Necrosis by Release of Lactate Dehydrogenase (LDH) Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of necrosis by release of lactate dehydrogenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. stemcell.com [stemcell.com]
• 12. Caspase-Glo® 3/7 Assay Protocol [promega.sg]
• 13. promega.com [promega.com]

One-Pot Synthesis of Chromene Derivatives Using 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde: An Application Note and Protocol

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the one-pot synthesis of complex chromene derivatives, utilizing the versatile starting material, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This document emphasizes the underlying chemical principles, practical experimental details, and the significance of the resulting heterocyclic scaffolds in medicinal chemistry.

Introduction: The Power of One-Pot Reactions in Chromene Synthesis

Chromene and its fused derivatives are privileged scaffolds in drug discovery, exhibiting a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3]. The efficiency of synthesizing molecular complexity from simple precursors is a cornerstone of modern organic and medicinal chemistry. One-pot multicomponent reactions (MCRs) are paramount in this endeavor, offering significant advantages in terms of atom economy, reduced waste, and operational simplicity by avoiding the isolation of intermediates[4][5].

4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is a highly reactive and versatile building block. The presence of a chloro group at the 4-position, an aldehyde at the 3-position, and the inherent reactivity of the coumarin core make it an exceptional starting material for generating diverse heterocyclic systems[6][7]. This guide will focus on a specific, elegant one-pot synthesis of chromeno[4,3-b]quinolin-6-ones, a class of compounds with potential pharmacological applications.

Core Synthetic Strategy: From a Simple Coumarin to a Complex Quinolinone

The primary focus of this application note is the one-pot reaction between 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and various aryl isocyanides. This reaction proceeds smoothly to afford chromeno[4,3-b]quinolin-6-ones in good yields[1][8]. This transformation is remarkable as it constructs a complex, fused heterocyclic system in a single synthetic operation.

Mechanistic Insights

The reaction is proposed to proceed through a cascade of events initiated by the nucleophilic attack of the isocyanide on the aldehyde functionality of the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This is followed by an intramolecular cyclization and subsequent rearrangement, leading to the final chromeno[4,3-b]quinolin-6-one scaffold. The chloro group at the 4-position acts as a good leaving group, facilitating the final cyclization step. Understanding this mechanism is crucial for optimizing reaction conditions and potentially adapting the methodology for other substrates.

Below is a simplified, conceptual representation of the key steps in this one-pot synthesis.

Caption: Conceptual workflow for the one-pot synthesis.

Detailed Experimental Protocol: Synthesis of Chromeno[4,3-b]quinolin-6-one

This protocol is adapted from the work of Shaabani et al. and provides a representative procedure for the synthesis of chromeno[4,3-b]quinolin-6-ones[8].

Materials and Reagents

• 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

• Aryl isocyanide (e.g., phenyl isocyanide, 4-methylphenyl isocyanide)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) plates (silica gel)

• Ethyl acetate and n-hexane for TLC and column chromatography

• Rotary evaporator

• Standard glassware for workup and purification

Step-by-Step Procedure

• Reaction Setup: To a solution of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde (1 mmol) in anhydrous dichloromethane (10 mL) in a round-bottom flask equipped with a magnetic stir bar, add the respective aryl isocyanide (1.1 mmol).

• Reaction Execution: Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/n-hexane mixture).

• Reaction Completion and Workup: Upon completion of the reaction (as indicated by the disappearance of the starting materials on TLC), the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in n-hexane) to afford the pure chromeno[4,3-b]quinolin-6-one derivative.

• Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Data Presentation: Representative Yields of Synthesized Chromeno[4,3-b]quinolin-6-ones

The following table summarizes the yields for a selection of chromeno[4,3-b]quinolin-6-one derivatives synthesized via the one-pot protocol.

Entry	Aryl Isocyanide (Ar-NC)	Product	Yield (%)
1	Phenyl isocyanide	7-Phenylchromeno[4,3-b]quinolin-6-one	85
2	4-Methylphenyl isocyanide	7-(4-Methylphenyl)chromeno[4,3-b]quinolin-6-one	88
3	4-Chlorophenyl isocyanide	7-(4-Chlorophenyl)chromeno[4,3-b]quinolin-6-one	82
4	4-Methoxyphenyl isocyanide	7-(4-Methoxyphenyl)chromeno[4,3-b]quinolin-6-one	90

Data is illustrative and based on reported literature values.

Proposed Reaction Mechanism

The formation of the chromeno[4,3-b]quinolin-6-one scaffold is a fascinating example of a domino reaction sequence. The proposed mechanism is outlined below.

Caption: Proposed mechanistic pathway.

Troubleshooting and Optimization

• Low Yields:

  • Moisture: Ensure all glassware is oven-dried and anhydrous solvents are used, as moisture can react with the starting materials and intermediates.

  • Purity of Reactants: The purity of the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and the aryl isocyanide is critical. Purify starting materials if necessary.

  • Reaction Time: Optimize the reaction time by closely monitoring the reaction progress with TLC.

• Side Product Formation:

  • Temperature Control: While the reaction proceeds at room temperature, for some substrates, cooling or gentle heating might be necessary to minimize side reactions.

  • Stoichiometry: A slight excess of the isocyanide is used to ensure complete consumption of the aldehyde. However, a large excess may lead to side product formation.

Conclusion and Future Perspectives

The one-pot synthesis of chromeno[4,3-b]quinolin-6-ones from 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and aryl isocyanides represents an efficient and elegant method for the construction of complex heterocyclic systems. This approach is a testament to the power of multicomponent reactions in modern organic synthesis. The versatility of the 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold opens up avenues for the synthesis of a wide range of other chromene derivatives with potential applications in drug discovery and materials science. Further exploration of its reactivity with different nucleophiles in one-pot settings is a promising area for future research.

References

• Shaabani, A., Ghasemi, E., & Pedarpour, M. (2006). Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Organic & Biomolecular Chemistry, 4(7), 1348–1351. [Link]

• Shaabani, A., Ghasemi, E., & Pedarpour, M. (2006). Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. PubMed. [Link]

• Dadras, A., & Mohammadi, M. K. (2017). ONE-POT CATALYTIC MULTICOMPONENT SYNTHESIS OF CHROMENE DERIVATIVES BY 1-ALLYL-3-METHYL-IMIDAZOLIUM HALIDES. Journal of the Chilean Chemical Society. [Link]

• Ghorbani-Vaghei, R., Toghraei-Semiromi, Z., & Karimi-Nami, R. (2011). One-Pot Synthesis of 4H-Chromene and Dihydropyrano[3,2-c]chromene Derivatives in Hydroalcoholic Media. Journal of the Brazilian Chemical Society. [Link]

• Pawar, S. S., et al. (2022). One-pot synthesis of 2-amino-4H-chromene derivatives catalysed by Fe3O4@SiO2@Mg-Al-LDH as an efficient and reusable magnetic nano- catalysts. Iranian Journal of Catalysis. [Link]

• Singh, P., & Kaur, N. (2023). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. RSC Publishing. [Link]

• Rocha, D. H. A., et al. (2020). Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds. Molecules. [Link]

• Li, Z., et al. (2020). Synthesis of Chromeno[4,3-b]pyrrol-4(1H)-ones through a Multicomponent Reaction and Cyclization Strategy. ACS Omega. [Link]

• Mohammadipour, R., et al. (2020). Green one-pot three-component synthesis of 4H-chromenes in the presence of nano-kaoline/BF3/Fe3O4 as a super paramagnetic nanoca. Scientia Iranica. [Link]

• Kumar, A., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. [Link]

Sources

• 1. Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 4. scispace.com [scispace.com]
• 5. oiccpress.com [oiccpress.com]
• 6. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Microwave-Assisted Synthesis of 2-Amino-4H-Chromene Derivatives

Introduction: The Strategic Advantage of Microwave-Assisted Synthesis for Chromene Scaffolds

The 2-amino-4H-chromene core is a privileged heterocyclic scaffold, prominently featured in a vast array of biologically active compounds with applications ranging from antimicrobial and anticancer agents to central nervous system modulators.[1][2][3] The efficient construction of this valuable motif is, therefore, a significant objective in medicinal chemistry and drug development. Traditionally, the synthesis of these derivatives often involves lengthy reaction times, harsh conditions, and the use of volatile organic solvents, which present challenges in terms of efficiency and environmental impact.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a powerful alternative to conventional heating methods.[4][5] By directly coupling microwave energy with the polar molecules in a reaction mixture, MAOS provides rapid and uniform heating, often leading to dramatic reductions in reaction times, increased product yields, and enhanced purity.[6] This application note provides a comprehensive guide to the microwave-assisted, one-pot, three-component synthesis of 2-amino-4H-chromene derivatives, designed for researchers, scientists, and drug development professionals. We will delve into the underlying reaction mechanism, provide detailed experimental protocols, and showcase the versatility of this methodology.

Reaction Mechanism: A Symphony of Condensation and Cyclization

The microwave-assisted synthesis of 2-amino-4H-chromenes typically proceeds via a one-pot, three-component reaction involving an aromatic aldehyde, malononitrile, and a phenolic compound (such as α- or β-naphthol, resorcinol, or dimedone) in the presence of a catalyst.[7][8] The proposed mechanism, a cascade of classical organic reactions, is significantly accelerated by microwave irradiation.

A plausible mechanism for this transformation is as follows:

• Knoevenagel Condensation: The reaction is initiated by the base-catalyzed Knoevenagel condensation between the aromatic aldehyde and malononitrile. The catalyst, often a weak base like ammonium acetate or even greener alternatives like water extract of pomegranate peel ash (WEPPA), deprotonates the active methylene group of malononitrile, which then attacks the carbonyl carbon of the aldehyde.[1][9] Subsequent dehydration yields a benzylidenemalononitrile intermediate.

• Michael Addition: The phenolic reactant, in its phenoxide form, then undergoes a Michael addition to the electron-deficient double bond of the benzylidenemalononitrile intermediate. This step forms a new carbon-carbon bond and generates a key intermediate.

• Intramolecular Cyclization and Tautomerization: The intermediate then undergoes an intramolecular cyclization, where the hydroxyl group of the phenol attacks one of the nitrile groups. This is followed by tautomerization to yield the stable 2-amino-4H-chromene derivative.

The entire sequence is highly atom-economical and benefits immensely from the rapid and efficient heating provided by microwaves, which drives each step towards completion in a matter of minutes.[1]

Visualizing the Synthetic Workflow

The following diagram illustrates the streamlined workflow for the microwave-assisted synthesis of 2-amino-4H-chromene derivatives, from reactant assembly to final product characterization.

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Microwave-assisted synthesis of chromenes: biological and chemical importance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Microwave-assisted multicomponent reaction for the synthesis of 2-amino-4H-chromene derivatives using ilmenite (FeTiO₃) as a magnetic catalyst under solvent-free conditions [ajgreenchem.com]
• 8. researchgate.net [researchgate.net]
• 9. eurekaselect.com [eurekaselect.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Welcome to the dedicated technical support guide for the purification of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile synthetic intermediate. As a coumarin derivative, its unique electronic and structural features present specific challenges and opportunities in purification.[1][2]

This guide moves beyond simple protocols to provide a deeper understanding of the "why" behind each step, empowering you to troubleshoot effectively and adapt methodologies to your specific experimental context.

Part 1: Frequently Asked Questions (FAQs) - First-Pass Purification

This section addresses the most common initial challenges encountered after the synthesis and workup of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Question 1: My crude product, obtained after pouring the reaction mixture into ice water, is a sticky oil/gum instead of a solid precipitate. What should I do?

Answer: This is a frequent issue often caused by the presence of residual solvents like Dimethylformamide (DMF) or unreacted starting materials that depress the melting point of the crude mixture.

• Causality: The Vilsmeier-Haack reaction, a common synthetic route, uses a DMF/POCl₃ system.[3] Incomplete quenching or insufficient washing can leave residual DMF, which is highly water-miscible and can trap impurities, leading to an oily product.

• Troubleshooting Protocol:

  • Vigorous Stirring: Instead of just pouring, add the reaction mixture dropwise to a vigorously stirred beaker of ice-cold water. This promotes the formation of fine, solid particles rather than a large, oily mass.

  • Extended Agitation: Allow the aqueous suspension to stir for an extended period (1-2 hours) in the cold. This helps to fully hydrolyze any remaining reactive intermediates and wash out water-soluble impurities like DMF.

  • Trituration: If an oil persists, decant the water. Add a non-polar solvent in which the product is poorly soluble, such as cold diethyl ether or hexane. Use a glass rod to scratch and stir the oil. This process, known as trituration, often induces crystallization by breaking up the amorphous oil and providing a nucleation surface.

  • Solvent Extraction: If trituration fails, dissolve the oil in a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and wash it multiple times with water, followed by a brine wash. This will remove residual DMF. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to hopefully obtain a solid crude product.[4]

Question 2: After filtration, my crude product is a bright yellow solid, but the yield is very low. Where could my product have gone?

Answer: Low yield can stem from several factors, from an incomplete reaction to losses during workup.

• Causality: The product has some solubility in organic/aqueous mixtures. Premature filtration or using an excessive volume of water for precipitation can lead to product loss in the filtrate. Additionally, incomplete reaction is a primary cause.

• Troubleshooting Steps:

  • Monitor Reaction Completion: Before workup, always confirm the disappearance of the starting material (e.g., 4-hydroxycoumarin) by Thin Layer Chromatography (TLC).

  • Check Filtrate: If you suspect product loss, extract the aqueous filtrate with a solvent like ethyl acetate. Combine these organic extracts, dry, and concentrate them to recover any dissolved product.

  • pH Adjustment: Ensure the aqueous mixture is neutral or slightly acidic before filtration. In basic conditions, some coumarin derivatives can undergo ring-opening or other side reactions, increasing their solubility.

  • Temperature Control: Ensure the precipitation is performed in an ice bath and the washing is done with ice-cold water to minimize solubility losses.

Part 2: Troubleshooting Guide - Recrystallization & Purity Issues

Recrystallization is the most common method for purifying this compound.[3][5][6] However, selecting the right solvent and addressing persistent impurities is key.

Question 3: I'm struggling with recrystallization. What is the best solvent system and what should I do if my product "oils out" during the process?

Answer: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, ethanol or an acetic acid/ethanol mixture is often effective.[3][5] "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point.

• Solvent Selection Protocol:

  • Single Solvent: Test ethanol first. Place a small amount of crude product in a test tube, add a few drops of ethanol, and heat. If it dissolves completely upon heating and crystallizes upon cooling, it's a good candidate.

  • Solvent System: If the product is too soluble in ethanol even when cold, or poorly soluble even when hot, a two-solvent system is needed. A good pair for this compound is Dichloromethane/Hexane or Ethyl Acetate/Hexane. Dissolve the crude product in a minimum amount of the "good" solvent (DCM or Ethyl Acetate) at room temperature. Then, slowly add the "poor" solvent (Hexane) until the solution becomes faintly cloudy (the saturation point). Gently heat until the solution is clear again, then allow it to cool slowly.

• Troubleshooting "Oiling Out":

  • Add More Solvent: If the compound oils out upon cooling, reheat the solution until the oil redissolves completely. Then, add a small amount of additional hot solvent to lower the saturation concentration.

  • Slow Cooling: Do not place the hot flask directly into an ice bath. Allow it to cool slowly to room temperature first, then transfer it to a refrigerator, and finally to a freezer. Slow cooling encourages the formation of well-defined crystals rather than an amorphous oil.

Question 4: My final product is off-white or brownish-yellow instead of the expected pale yellow. How can I remove these color impurities?

Answer: Persistent color often indicates the presence of highly conjugated, polymeric, or degradation byproducts.

• Causality: The aldehyde functional group can be susceptible to oxidation or side reactions, especially under prolonged heating or exposure to air, leading to colored impurities.

• Purification Strategies:

  • Charcoal Treatment: During recrystallization, after the compound has fully dissolved in the hot solvent, add a very small amount (1-2% by weight) of activated charcoal. Keep the solution hot and swirl for a few minutes. The charcoal will adsorb many colored impurities. Perform a hot filtration through a fluted filter paper or a small plug of Celite® to remove the charcoal, then allow the clear filtrate to cool and crystallize.

  • Column Chromatography: If recrystallization and charcoal treatment fail, column chromatography is the definitive next step.

Part 3: Advanced Purification - Column Chromatography Protocol

When high purity is essential or recrystallization fails, column chromatography is the method of choice.

Question 5: What are the recommended conditions for purifying 4-chloro-2-oxo-2H-chromene-3-carbaldehyde by column chromatography?

Answer: Based on its structure (a moderately polar aromatic aldehyde), a normal-phase silica gel chromatography approach is most effective.

Workflow for Column Chromatography Purification

Caption: Workflow for column chromatography purification.

Detailed Protocol & Parameters:

Parameter	Recommendation	Rationale & Expert Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for moderately polar organic compounds. The high surface area provides excellent separation.
Mobile Phase (Eluent)	20-40% Ethyl Acetate in Hexane	Starting Point: Begin with a 20% Ethyl Acetate/Hexane mixture. Optimization: Use TLC to determine the ideal solvent ratio. You are aiming for an Rf value of 0.25-0.35 for the target compound. This ensures it moves off the baseline but is well-separated from less polar (higher Rf) and more polar (lower Rf) impurities.
Column Packing	Slurry Method	This method minimizes air bubbles and ensures a uniformly packed column, which is critical for good separation.[7] Always use the selected mobile phase to make the slurry.
Sample Loading	Dry Loading	For best results, dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM, acetone). Add a small amount of silica gel to this solution and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column. This technique prevents band broadening associated with wet loading in a strong solvent.
Elution & Fractionation	Isocratic or Gradient Elution	If TLC shows impurities are well-separated, isocratic (constant solvent ratio) elution is sufficient. If impurities are close to the product spot, a shallow gradient (e.g., starting at 20% EtOAc and slowly increasing to 30-40%) can improve resolution.
Detection	UV Lamp (254 nm) & TLC	The chromene core is UV-active, making it visible on TLC plates under a UV lamp.[8] Spot collected fractions onto a TLC plate to identify which ones contain the pure product before combining them.

Part 4: Purity Assessment & Final Product Handling

Question 6: How can I confirm the purity of my final product, and what are the best practices for storage?

Answer: Purity should be confirmed using a combination of chromatographic and spectroscopic methods. Proper storage is crucial due to the compound's reactive aldehyde group.

• Purity Confirmation:

  • TLC: A single spot on a TLC plate in multiple solvent systems is a good indicator of purity.

  • Melting Point: A sharp melting point that matches the literature value (126-130 °C) indicates high purity.[1] Impurities will typically broaden the melting range and depress the melting point.

  • NMR Spectroscopy (¹H NMR): This is the definitive method. The spectrum should show a characteristic singlet for the aldehyde proton (CHO) around δ 10.37 ppm and aromatic protons in the expected regions.[9] The absence of signals from solvents (e.g., ethyl acetate, hexane) or starting materials confirms purity.

• Storage:

  • Short-term: Store the solid product in a sealed vial at room temperature, protected from light.

  • Long-term: For long-term storage, keep the vial in a desiccator under an inert atmosphere (e.g., Argon or Nitrogen) and store in a refrigerator (2-8 °C). This minimizes potential oxidation of the aldehyde group.

Troubleshooting Logic Diagram

This diagram outlines the decision-making process when encountering a purification challenge.

Caption: Decision tree for purification troubleshooting.

References

• Punithavalli, V. & Alphonsa, C. (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. IUCrData, 10(8). Available at: [Link]

• Punithavalli, V. & Alphonsa, C. (2025). (PDF) 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. ResearchGate. Available at: [Link]

• Saleh, A., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. Available at: [Link]

• Gulevich, A. V., et al. (2015). Catalytic Synthesis of 2H-Chromenes. Chemical Reviews. Available at: [Link]

• Ivanov, B. I., et al. (2001). (PDF) 4-Morpholino-2-oxo-2H-chromene-3-carbaldehyde. ResearchGate. Available at: [Link]

• Pawar, S. B., et al. (2015). Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex. IOSR Journal of Applied Chemistry. Available at: [Link]

• Kommaraju, S. S. (2017). Protein purification troubleshooting. ResearchGate. Available at: [Link]

• IBA Lifesciences. (2023, January 13). Common Problems During His-tag Purification. YouTube. Available at: [Link]

• Organic Lab Techniques. (2022, February 12). Column Chromatography. YouTube. Available at: [Link]

• Request PDF. (n.d.). Synthesized and Antibacterial Activity of Derivatives 7-Chloro-4-hydroxy- 2-oxo-2H-chromene-3-carbaldehyde. ResearchGate. Available at: [Link]

• Ishikawa, T. (2015). 7-Chloro-4-oxo-4H-chromene-3-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Kadrowski, B. (2020, March 24). Spinach Chromatography Part 2, Column Chromatography. YouTube. Available at: [Link]

Sources

• 1. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 2. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 3. iosrjournals.org [iosrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 7-Chloro-4-oxo-4H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you improve your reaction yield and product purity. Our guidance is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical applicability.

I. Understanding the Synthesis: The Vilsmeier-Haack Reaction

The synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is most commonly achieved through the Vilsmeier-Haack reaction of 4-hydroxycoumarin.[1][2] This reaction involves the formylation and subsequent chlorination of the starting material using a Vilsmeier reagent, which is typically prepared in situ from a tertiary amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[3]

The reaction proceeds through several key steps:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Attack: The electron-rich 4-hydroxycoumarin attacks the Vilsmeier reagent, leading to the formation of an intermediate.

• Formylation and Chlorination: The intermediate undergoes formylation at the 3-position and chlorination at the 4-position.

• Hydrolysis: The reaction is quenched with water to hydrolyze the iminium salt and yield the final aldehyde product.

Understanding this mechanism is crucial for troubleshooting and optimizing the reaction conditions.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered during the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yields in the Vilsmeier-Haack reaction of 4-hydroxycoumarin can often be attributed to several factors:

• Moisture: The Vilsmeier reagent is highly sensitive to moisture. Any water in your reagents or glassware will quench the reagent and significantly reduce the yield. Ensure that your DMF is anhydrous and that all glassware is thoroughly dried before use.

• Reagent Quality: The purity of your DMF and POCl₃ is critical. Old or improperly stored DMF can contain dimethylamine, which can lead to side reactions. Use freshly distilled or high-purity reagents.

• Reaction Temperature: Temperature control is crucial. The formation of the Vilsmeier reagent should be carried out at a low temperature (0-5 °C) to prevent its decomposition. The subsequent reaction with 4-hydroxycoumarin may require heating, but excessive temperatures can lead to the formation of byproducts.

• Stoichiometry: The molar ratio of the reactants plays a significant role. An excess of the Vilsmeier reagent is typically used to ensure complete conversion of the starting material. However, a large excess can lead to the formation of more byproducts and complicate the purification process.

Q2: I am observing the formation of a significant amount of a byproduct. What could it be and how can I minimize it?

A2: A common byproduct in this reaction is the unchlorinated 3-formyl-4-hydroxycoumarin. This can occur if the chlorination step is incomplete. To minimize its formation, ensure that a sufficient excess of POCl₃ is used and that the reaction is allowed to proceed for a sufficient amount of time at the optimal temperature. Another potential byproduct is 4-chlorocoumarin, which can be formed if the formylation at the 3-position does not occur.[2] Careful control of the reaction conditions, particularly the stoichiometry of the reagents, can help to minimize the formation of these byproducts.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is an effective technique for monitoring the progress of the reaction. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the starting material, product, and any byproducts. The disappearance of the starting material spot and the appearance of the product spot will indicate the progress of the reaction.

Q4: What is the best method for purifying the final product?

A4: The crude product obtained after the work-up is typically a solid. Recrystallization is the most common and effective method for purifying 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Ethanol is a commonly used solvent for recrystallization.[4] Column chromatography can also be used for purification if necessary.

III. Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common problems encountered during the synthesis.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive Vilsmeier reagent due to moisture.	1. Use anhydrous DMF and thoroughly dry all glassware. Handle reagents under an inert atmosphere (e.g., nitrogen or argon).
2. Poor quality of reagents (DMF or POCl₃).	2. Use freshly opened or distilled reagents.
3. Insufficient reaction time or temperature.	3. Monitor the reaction by TLC to ensure completion. If necessary, increase the reaction time or temperature gradually.
Formation of Multiple Products/Byproducts	1. Incorrect stoichiometry of reagents.	1. Carefully control the molar ratios of 4-hydroxycoumarin, DMF, and POCl₃. A slight excess of the Vilsmeier reagent is generally recommended.
2. Reaction temperature is too high.	2. Maintain the recommended reaction temperature. Overheating can lead to decomposition and side reactions.
3. Incomplete reaction.	3. Ensure the reaction goes to completion by monitoring with TLC.
Difficulty in Isolating the Product	1. Product is soluble in the work-up solvent.	1. After quenching the reaction with ice-water, ensure the pH is adjusted to precipitate the product. If the product remains in solution, extraction with a suitable organic solvent may be necessary.
2. Formation of an oil instead of a solid.	2. Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If this fails, purification by column chromatography may be required.

IV. Optimized Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde with an emphasis on maximizing the yield.

Reagents and Materials:

• 4-Hydroxycoumarin

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Dichloromethane (CH₂Cl₂)

• Brine solution

• Ethanol for recrystallization

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• Vilsmeier Reagent Formation:

  • In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add anhydrous DMF (3 equivalents).

  • Cool the flask in an ice bath to 0-5 °C.

  • Slowly add POCl₃ (3 equivalents) dropwise from the dropping funnel while maintaining the temperature between 0-5 °C.

  • After the addition is complete, stir the mixture at this temperature for an additional 30-60 minutes to ensure the complete formation of the Vilsmeier reagent.

• Reaction with 4-Hydroxycoumarin:

  • To the freshly prepared Vilsmeier reagent, add 4-hydroxycoumarin (1 equivalent) portion-wise, while maintaining the temperature at 0-5 °C.

  • After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1 hour.

  • Remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the reaction mixture to 70-80 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully and slowly pour the reaction mixture into a beaker containing a large amount of crushed ice with vigorous stirring. A precipitate should form.

  • Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

  • Filter the precipitated solid and wash it thoroughly with cold water.

  • Dry the crude product under vacuum.

• Purification:

  • Recrystallize the crude product from ethanol to obtain pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde as a crystalline solid.

Safety Precautions:

• Phosphorus oxychloride is a highly corrosive and toxic substance that reacts violently with water. Handle it with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• N,N-Dimethylformamide is a flammable liquid and can be harmful if inhaled or absorbed through the skin. Handle it in a fume hood and wear appropriate PPE.

• The reaction between POCl₃ and DMF is exothermic. Ensure that the addition is done slowly and with adequate cooling to control the reaction temperature.

V. Data Presentation

Table 1: Effect of Reaction Conditions on Yield

Parameter	Condition	Observed Effect on Yield	Reference
Temperature	Low temperature (0-5 °C) for reagent formation, then heating (70-80 °C) for reaction	Optimal for high yield	[General knowledge from multiple sources]
High temperature during reagent formation	Decomposition of Vilsmeier reagent, lower yield	[General knowledge from multiple sources]
Stoichiometry	Excess Vilsmeier reagent (3 equivalents)	Drives the reaction to completion, generally higher yield	[General knowledge from multiple sources]
Stoichiometric or less Vilsmeier reagent	Incomplete reaction, lower yield	[General knowledge from multiple sources]
Reaction Time	4-6 hours at 70-80 °C	Sufficient for completion, good yield	[General knowledge from multiple sources]
Shorter reaction time	Incomplete reaction, lower yield	[General knowledge from multiple sources]

Characterization Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 10.27 (s, 1H, -CHO), 7.82 (d, J = 9.3 Hz, 1H, Ar-H), 6.67 (dd, J = 9.3, 2.5 Hz, 1H, Ar-H), 6.41 (d, J = 2.5 Hz, 1H, Ar-H), 3.47 (q, J = 7.2 Hz, 4H), 1.24 (t, J = 7.2 Hz, 6H).[5]

• ¹³C NMR (CDCl₃, 100 MHz): δ 186.96, 159.87, 156.40, 154.00, 153.61, 129.22, 110.94, 110.50, 107.61, 96.55, 45.28, 12.40.[5]

• Mass Spectrometry (DART-MS): m/z calculated for [C₁₀H₅ClO₃ + H⁺]: 209.001, found 209.014.[6]

VI. Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Reaction Mechanism

Caption: Simplified mechanism of the Vilsmeier-Haack reaction for the synthesis of the target compound.

VII. References

• Supporting Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Review on 4-Hydroxycoumarin Chemistry: Synthesis, Acylation and Photochemical Properties. (2019). Science and Education Publishing. Retrieved from [Link]

• Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives. (2013). Molecules. Retrieved from [Link]

• Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions. (2015). Arabian Journal of Chemistry. Retrieved from [Link]

• (PDF) Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. (2015). ResearchGate. Retrieved from [Link]

• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). International Journal of Pharmaceutical and Chemical Sciences. Retrieved from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (2025). Organic & Biomolecular Chemistry. Retrieved from [Link]

• (PDF) 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (2025). ResearchGate. Retrieved from [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. (2025). Preprints.org. Retrieved from [Link]

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2018). MDPI. Retrieved from [Link]

• 8-Chloro-4-oxo-4H-chromene-3-carbaldehyde. (2015). National Center for Biotechnology Information. Retrieved from [Link]

• 13C NMR Spectroscopy. (n.d.). Retrieved from [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (2025). ResearchGate. Retrieved from [Link]

• “Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex”. (2016). IOSR Journal of Applied Chemistry. Retrieved from [Link]

Sources

• 1. Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. ijpcbs.com [ijpcbs.com]
• 4. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. 8-Chloro-4-oxo-4H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Side Reactions in the Synthesis of Chromene Derivatives

Welcome to the technical support center dedicated to empowering researchers, scientists, and drug development professionals in the synthesis of chromene derivatives. This guide is designed to provide you with in-depth troubleshooting strategies and answers to frequently asked questions regarding the common side reactions encountered during your experiments. Our goal is to move beyond simple protocols and equip you with the mechanistic understanding necessary to anticipate, diagnose, and resolve challenges in your synthetic endeavors.

Part 1: Troubleshooting Guide - Common Issues and Solutions

This section is structured to address the most prevalent issues encountered in chromene synthesis, providing a systematic approach to problem-solving.

Issue 1: Low or No Yield of the Desired Chromene Derivative

A frustratingly low yield is a common hurdle. Before resorting to a complete overhaul of your synthetic strategy, consider the following diagnostic workflow.

Troubleshooting Workflow for Low Product Yield

Caption: A troubleshooting workflow for addressing low product yield in chromene synthesis.

In-depth Analysis and Solutions:

• Reactant Integrity: Ensure the purity of your starting materials. Phenols can oxidize over time, and active methylene compounds can be hygroscopic. Re-purify starting materials if necessary. Accurate stoichiometry is also critical; an excess of one reactant can sometimes promote side reactions.

• Catalyst Deactivation: Many catalysts are sensitive to air and moisture. Ensure your catalyst is fresh and properly handled. For reactions like the Pechmann condensation, the type and concentration of the acid catalyst are paramount. An insufficient amount may lead to an incomplete reaction, while an excess can sometimes promote unwanted side reactions. A catalyst screen is often a worthwhile investment of time.[1]

• Suboptimal Reaction Conditions:

  • Temperature: Many chromene syntheses are temperature-sensitive. Too low a temperature may result in an impractically slow reaction, while excessive heat can lead to decomposition or the formation of byproducts.[2]

  • Solvent: The polarity of the solvent can significantly influence the reaction rate and selectivity. For instance, in the Knoevenagel condensation step of many chromene syntheses, polar protic solvents like ethanol often give good results.[3] However, a solvent screen is recommended for new substrates.[4]

• Product Loss During Workup and Purification: Chromene derivatives can sometimes be sensitive to acidic or basic conditions used during workup. Ensure your purification strategy (e.g., column chromatography) is optimized to minimize product loss.

Issue 2: Formation of Unexpected Byproducts

The isolation of unexpected products is a clear indication of competing reaction pathways. Here, we dissect the most common side reactions for two major synthetic routes to chromenes.

A. Pechmann Condensation: The Coumarin vs. Chromone Dilemma

The Pechmann condensation is a classic method for synthesizing coumarins (a class of benzopyranones), but under certain conditions, it can yield the isomeric chromones as the major side product.[5] This is known as the Simonis chromone cyclization .[5]

Mechanistic Insight: Pechmann vs. Simonis Pathways

The choice between these two pathways is often dictated by the nature of the catalyst and the reactivity of the phenol.

Caption: Competing pathways in the Pechmann condensation leading to coumarins or chromones.

Troubleshooting Chromone Formation:

• Catalyst Selection: The choice of acid catalyst is the most critical factor.

  • Favoring Coumarins (Pechmann): Strong Brønsted acids like sulfuric acid (H₂SO₄) or Lewis acids like aluminum chloride (AlCl₃) typically favor the Pechmann pathway by promoting the initial transesterification.[5]

  • Favoring Chromones (Simonis): Dehydrating agents like phosphorus pentoxide (P₂O₅) tend to activate the ketone of the β-ketoester for initial attack by the phenolic hydroxyl group, leading to chromone formation.[5]

Quantitative Impact of Catalyst on Product Distribution

Catalyst	Predominant Product	Rationale
Conc. H₂SO₄	Coumarin	Promotes transesterification first.[5]
AlCl₃	Coumarin	Acts as a Lewis acid to activate the ester for transesterification.[5]
P₂O₅	Chromone	Strong dehydrating agent, favors initial attack at the ketone.[5]
Amberlyst-15	Coumarin	Solid acid catalyst that can be easily removed, often giving clean reactions.[6]

• Other Side Products: In some cases, diarylglutamic acids and their anhydrides, as well as dilactones, have been observed as byproducts in the Pechmann reaction.[7] These often arise from intermolecular reactions, which can be minimized by using more dilute reaction conditions, although this may impact the reaction rate.

B. Synthesis from Salicylaldehydes and Active Methylene Compounds: The Dimerization Problem

A prevalent route to 2-amino-4H-chromenes involves the condensation of a salicylaldehyde with an active methylene compound, such as malononitrile. A common side reaction is the formation of dimeric chromene derivatives or other adducts where more than one molecule of the active methylene compound has reacted.[8][9]

Mechanistic Insight: Formation of Monomeric vs. Dimeric Chromenes

The reaction typically proceeds through a Knoevenagel condensation followed by an intramolecular Michael addition. However, if the intermediate Knoevenagel product is sufficiently reactive, it can undergo a subsequent Michael addition with another equivalent of the active methylene compound before cyclization.

Caption: Reaction pathways leading to monomeric and dimeric chromene derivatives.

Troubleshooting Dimer Formation:

• Stoichiometry Control: This is the most critical parameter. A strict 1:1 molar ratio of salicylaldehyde to the active methylene compound is crucial to favor the formation of the monomeric product.[8]

• Reaction Conditions:

  • Solvent: The choice of solvent can influence the relative rates of the intramolecular cyclization and the intermolecular Michael addition. A solvent that promotes the intramolecular cyclization will favor the monomer. A systematic solvent screen can be beneficial.[10]

  • Temperature: Lowering the reaction temperature can sometimes slow down the intermolecular reaction more than the intramolecular cyclization, thus favoring the desired product.

• Catalyst: The nature and concentration of the base catalyst can play a role. A weaker base or a lower catalyst loading might be sufficient to promote the initial Knoevenagel condensation without excessively favoring the intermolecular Michael addition.

Purification Strategies:

• Column Chromatography: Dimeric byproducts are often significantly less polar than the desired monomeric 2-amino-4H-chromenes. Flash column chromatography on silica gel is typically an effective method for their separation.[7] A gradient elution system, starting with a non-polar solvent system and gradually increasing the polarity, is recommended.

Part 2: Frequently Asked Questions (FAQs)

Q1: My Pechmann condensation is not working with a deactivated phenol. What can I do?

A1: Phenols with electron-withdrawing groups are less nucleophilic and thus react more slowly in the Pechmann condensation. You can try the following:

• Harsher Reaction Conditions: Increase the reaction temperature and/or use a stronger acid catalyst, such as concentrated sulfuric acid.[11]

• Microwave Irradiation: This technique can often drive difficult reactions to completion in a much shorter time.[12]

• Alternative Synthetic Routes: If the Pechmann condensation remains problematic, consider alternative routes to your target coumarin.

Q2: I am having trouble with the Michael addition step in my chromene synthesis. What are the key factors to consider?

A2: The Michael addition is a crucial C-C bond-forming step in many chromene syntheses.[13] To troubleshoot this step:

• Nucleophile Basicity: The active methylene compound must be sufficiently acidic to be deprotonated by the base, but the resulting enolate should not be so basic that it promotes unwanted side reactions.

• Michael Acceptor Reactivity: The reactivity of the Knoevenagel intermediate as a Michael acceptor is key. Electron-withdrawing groups on the salicylaldehyde can influence this.

• Reversibility (Retro-Michael): The Michael addition can be reversible. To drive the reaction forward, you can sometimes trap the resulting enolate or choose conditions that favor the subsequent irreversible cyclization.[14]

Q3: Are there any "greener" alternatives to traditional chromene synthesis methods that can help minimize side reactions?

A3: Yes, green chemistry principles are increasingly being applied to chromene synthesis to improve efficiency and reduce waste.[15] Consider:

• Water as a Solvent: For some multicomponent reactions leading to chromenes, water has been shown to be an excellent solvent, often leading to high yields and easy product isolation.[16]

• Recyclable Catalysts: The use of solid acid or base catalysts can simplify purification and reduce waste.[17]

• Solvent-Free Conditions: In some cases, the reaction can be carried out by simply heating a mixture of the reactants without any solvent, which can be a very efficient and environmentally friendly approach.[17]

Q4: Can you provide a general experimental protocol for the synthesis of a 2-amino-4H-chromene derivative?

A4: The following is a general procedure for a three-component synthesis. Note that optimization for specific substrates is often necessary.

Experimental Protocol: Synthesis of a 2-Amino-4H-chromene

• Reactant Mixture: In a round-bottom flask, dissolve the salicylaldehyde (1.0 mmol) and malononitrile (1.0 mmol) in ethanol (5 mL).

• Catalyst Addition: Add a catalytic amount of a suitable base, such as piperidine or L-proline (e.g., 10 mol%).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, the product may precipitate from the reaction mixture upon cooling. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel.

References

• Costa, M., et al. (2007).
• BenchChem. (2025).
• Effect of methods, solvents and temperature on model reaction for synthesis of 4H-chromene-3-carbonitrile derivatives.
• Wikipedia. (2023).
• Solvent effect on the Knoevenagel reaction a | Download Table - ResearchG
• Universidade do Minho. (2007).
• Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - NIH.
• Organocatalytic Fluorogenic Synthesis of Chromenes - PMC - NIH.
• The Synthesis of Various 2-Imino-2H-chromene-3-carbonitrile Deriv
• Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature a - ResearchG
• Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid c
• Effect of types of catalyst on Pechmann condensation of resorcinol with ethyl acetoacet
• Effect of types of catalyst on Pechmann condensation of resorcinol with ethyl acetoacet
• Mechanistically Inspired Route toward Hexahydro-2H-chromenes via Consecutive [4 + 2] Cycloadditions - PMC.
• Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid c
• One-Pot Solvent-Involved Synthesis of 5-O-Substituted 5H-Chromeno[2,3-b]pyridines - NIH.
• Efficient and green synthesis of 2-amino-4H-chromenes - ResearchG
• Effect of the solvent on Knoevenagel condensation.
• A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball M - Semantic Scholar.
• Knoevenagel condens
• A plausible reaction pathway for the fabrication of the desired chromene via consecutive electron transfer reactions - ResearchG
• (PDF)
• A review on convenient synthesis of substituted coumarins using reuseable solid acid c
• Reactions of salicylaldehyde and enolates or their equivalents: versatile synthetic routes to chromane deriv
• Catalytic Synthesis of 2H‑Chromenes - MSU chemistry.
• Reactions of salicylaldehyde and enolates or their equivalents: versatile synthetic routes to chromane deriv
• A comparative analysis of catalysts for Pechmann condensation with substituted resorcinols - Benchchem.
• Synthesis of 2H-chromenes: recent advances and perspectives - Organic & Biomolecular Chemistry (RSC Publishing).
• Efficient Synthesis of 3-Sulfonyl-2-sulfonylmethyl-2H-chromenes via Tandem Knoevenagel Condensation/Oxa-Michael Addition Protocol - MDPI.
• One-pot Synthesis of 2-Amino-4H-Chromenes using Chicken Eggshell Waste as Green Catalyst under Solvent-Free - Connect Journals.
• Asymmetric [4 + 2] cycloaddition synthesis of 4H-chromene derivatives facilitated by group-assisted-purific
• Coumarin Synthesis Via The Pechmann Reaction - IJSART.
• Simonis chromone cyclization | Request PDF - ResearchG
• A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball M - Semantic Scholar.
• Synthesis of Chromanes by Triflimide-Catalyzed Annulations of Benzylic Alcohols and Alkenes | The Journal of Organic Chemistry - ACS Public
• What are the best conditions for a Michael addition?
• Michael Addition Reaction Mechanism - Chemistry Steps.
• 3,4-Dihydropyrano [C]chromene Synthesis Using Fe3O4@SiO2-SO3H Magnetic Nanoc
• Insight into the Mechanism of the Pechmann Condens
• Pechmann Condens
• Simonis Chromone Cyclization 's chemicals dictionary - LookChem.
• Some Interesting Methods of Synthesis Chromene Derivatives as Bioactive Molecules - Iraqi Academic Scientific Journals.
• A Brief Review: Some Interesting Methods of Synthesis Chromene Deriv
• (PDF)
• Recent Advances in the MCRs Synthesis of Chromenes: A Review - ResearchG

Sources

• 1. benchchem.com [benchchem.com]
• 2. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Organocatalytic Fluorogenic Synthesis of Chromenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ijsart.com [ijsart.com]
• 13. Reactions of salicylaldehyde and enolates or their equivalents: versatile synthetic routes to chromane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. connectjournals.com [connectjournals.com]

Technical Support Center: Synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Welcome to the technical support center for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during this synthetic procedure. Drawing from established literature and extensive laboratory experience, this document provides in-depth troubleshooting advice, frequently asked questions, and detailed analytical and purification protocols to ensure the successful synthesis of this versatile chemical scaffold.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

The Vilsmeier-Haack reaction of 4-hydroxycoumarin is a robust method for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. However, like any chemical transformation, it is not without its potential pitfalls. This section addresses specific issues you may encounter, their probable causes, and actionable solutions.

Issue 1: Low or No Product Formation

Observation: Thin Layer Chromatography (TLC) analysis of the crude reaction mixture shows a significant amount of starting material (4-hydroxycoumarin) and little to no product formation.

Probable Causes & Solutions:

• Inactive Vilsmeier Reagent: The Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is moisture-sensitive.

  • Causality: Traces of water in the DMF will hydrolyze the POCl₃ and the Vilsmeier reagent, rendering it inactive for formylation.

  • Solution: Ensure that the DMF used is anhydrous. It is best practice to use a freshly opened bottle of anhydrous DMF or to dry the solvent over molecular sieves prior to use. Similarly, use a fresh, unopened bottle of POCl₃.

• Insufficient Reagent Stoichiometry: An inadequate amount of the Vilsmeier reagent will lead to incomplete conversion of the starting material.

  • Causality: The reaction requires a sufficient excess of the formylating agent to drive the reaction to completion.

  • Solution: Typically, a 2 to 3-fold excess of both POCl₃ and DMF relative to 4-hydroxycoumarin is recommended. Carefully check your calculations and ensure accurate measurement of all reagents.

• Low Reaction Temperature: The Vilsmeier-Haack reaction often requires heating to proceed at a reasonable rate.

  • Causality: Insufficient thermal energy can lead to a sluggish reaction and low conversion.

  • Solution: The reaction is commonly refluxed. Ensure your reaction setup maintains a consistent and appropriate temperature. Monitor the reaction progress by TLC until the starting material is consumed.

Issue 2: Presence of a Major, Less Polar By-product

Observation: TLC analysis shows a significant spot with a higher Rf value than the product, indicating a less polar impurity. This is often accompanied by a lower than expected yield of the desired product.

Probable Cause & Solution:

• Formation of Bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methane (Dimer): This dimeric by-product can form, particularly if there are any aldehyde impurities in the starting materials or formed as intermediates.

  • Causality: 4-hydroxycoumarin can react with aldehydes in a condensation reaction to form the dimer.

  • Solution: While challenging to completely avoid, its formation can be minimized by using high-purity starting materials. Purification via column chromatography is typically effective in separating the dimer from the desired product.

Issue 3: Presence of a More Polar Impurity

Observation: TLC analysis reveals a more polar spot (lower Rf) in the crude product mixture, which may be difficult to separate from the desired product by simple recrystallization.

Probable Cause & Solution:

• Hydrolysis of the Product: The 4-chloro group of the product is susceptible to hydrolysis back to a 4-hydroxy group, especially during aqueous workup. This results in the formation of 4-hydroxy-2-oxo-2H-chromene-3-carbaldehyde.

  • Causality: The presence of water and elevated temperatures during workup can facilitate this unwanted hydrolysis.

  • Solution: Perform the aqueous workup using ice-cold water and minimize the time the product is in contact with the aqueous phase. Extraction into an organic solvent should be performed promptly. If this impurity is present, careful column chromatography may be required for its removal.

II. Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Vilsmeier-Haack reaction in this synthesis?

A1: The reaction proceeds in two main stages. First, DMF reacts with POCl₃ to form the electrophilic Vilsmeier reagent, a chloroiminium ion. In the second stage, the electron-rich 4-hydroxycoumarin attacks the Vilsmeier reagent. Subsequent elimination and hydrolysis of the resulting intermediate during aqueous workup yield the final product, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.[1][2]

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is the most convenient method.[3] Use a suitable solvent system, such as a mixture of hexane and ethyl acetate (e.g., 7:3 or 1:1 v/v), to achieve good separation between the starting material, product, and major by-products. The starting material, 4-hydroxycoumarin, is significantly more polar than the product.

Q3: What are the key safety precautions for this reaction?

A3: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. This reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. The reaction should be quenched by slowly and carefully adding the reaction mixture to ice water to control the exothermic reaction.

Q4: Can I use other Vilsmeier reagents for this transformation?

A4: While the POCl₃/DMF system is the most common, other reagents capable of generating a Vilsmeier-type reagent, such as oxalyl chloride/DMF, could potentially be used. However, the POCl₃/DMF system is well-established and generally provides good yields for this specific transformation.[2]

III. Analytical Characterization of Key Species

Accurate identification of the starting material, product, and impurities is critical for troubleshooting and ensuring the quality of the final product. The following table summarizes the key analytical data for the relevant compounds.

Compound	Structure	Molecular Weight	1H NMR (DMSO-d6, δ ppm)	13C NMR (DMSO-d6, δ ppm)	Mass Spec (m/z)
4-Hydroxycoumarin (Starting Material)	Impurity 1 Structure	162.14	~12.5 (s, 1H, OH), 7.25-7.95 (m, 4H, Ar-H), 5.61 (s, 1H, H-3)[4]	~164.5 (C4), 161.0 (C2), 152.5 (C9), 132.0 (C7), 124.0 (C5), 123.0 (C6), 116.5 (C8), 115.5 (C10), 91.0 (C3)[4]	162 (M+)[4]
4-chloro-2-oxo-2H-chromene-3-carbaldehyde (Product)	Product Structure	208.59	~10.12 (s, 1H, CHO), 9.03 (s, 1H, H-2), 7.58-8.10 (m, 4H, Ar-H)[5]	~187.0 (CHO), 160.0 (C2), 158.0 (C4), 153.0 (C9), 134.0 (C7), 129.0 (C5), 125.0 (C6), 117.0 (C8), 116.0 (C10), 114.0 (C3)	209 [M+H]+[5]
Bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methane (Dimer)	Impurity 2 Structure	336.29	~10.12 (s, 2H, OH), 7.17-7.96 (m, 8H, Ar-H), 6.32 (s, 1H, CH)[6]	~166.3, 164.5, 152.2, 131.6, 124.2, 123.8, 116.2, 115.8, 103.5, 36.6 (CH)[6]	337 [M+H]+
4-hydroxy-2-oxo-2H-chromene-3-carbaldehyde (Hydrolysis Product)	Impurity 3 Structure	190.15	~14.0 (br s, 1H, OH), 10.3 (s, 1H, CHO), 7.3-8.1 (m, 4H, Ar-H)	~188.0 (CHO), 165.0 (C4), 161.0 (C2), 153.0 (C9), 134.0 (C7), 125.0 (C5), 124.0 (C6), 117.0 (C8), 116.0 (C10), 108.0 (C3)	191 [M+H]+

IV. Experimental Protocols

A. Synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

• To a stirred solution of anhydrous N,N-dimethylformamide (3 eq.) at 0 °C under an inert atmosphere, slowly add phosphorus oxychloride (3 eq.).

• Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add 4-hydroxycoumarin (1 eq.) to the reaction mixture.

• Slowly warm the reaction mixture to room temperature and then heat to reflux.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water.

• Dry the crude product under vacuum.

B. Purification Protocols

1. Recrystallization:

• Rationale: This is a simple and effective method for removing small amounts of impurities if the crude product is relatively pure.

• Protocol:

  • Dissolve the crude product in a minimal amount of hot ethanol or a mixture of acetic acid and ethanol.[7][8]

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

2. Column Chromatography:

• Rationale: This method is necessary for separating significant amounts of impurities, particularly the dimer and hydrolysis by-products, which may have similar solubilities to the desired product.

• Protocol:

  • Prepare a silica gel column using a slurry packing method with a non-polar solvent such as hexane.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel.

  • Load the dried, adsorbed sample onto the top of the column.

  • Elute the column with a gradient of hexane and ethyl acetate. Start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity.

  • Collect fractions and monitor them by TLC to identify and combine the fractions containing the pure product.

  • Evaporate the solvent from the combined pure fractions to obtain the purified product.

V. Impurity Formation Pathways

// Nodes SM [label="4-Hydroxycoumarin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; VR [label="Vilsmeier Reagent\n(POCl₃/DMF)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="4-chloro-2-oxo-2H-chromene-3-carbaldehyde\n(Desired Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Imp1 [label="Unreacted\n4-Hydroxycoumarin", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Imp2 [label="Bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methane\n(Dimer)", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Imp3 [label="4-hydroxy-2-oxo-2H-chromene-3-carbaldehyde\n(Hydrolysis Product)", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Aldehyde_Imp [label="Aldehyde\nImpurity", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Water [label="H₂O\n(Workup)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges SM -> Product [label="Vilsmeier-Haack\nReaction"]; VR -> Product [style=invis]; SM -> Imp1 [label="Incomplete Reaction"]; SM -> Imp2 [label="Condensation"]; Aldehyde_Imp -> Imp2; Product -> Imp3 [label="Hydrolysis"]; Water -> Imp3;

// Invisible edges for alignment {rank=same; SM; VR;} {rank=same; Imp1; Product; Imp2;} {rank=same; Aldehyde_Imp; Water;} } * Figure 2: Potential pathways for the formation of common impurities during the synthesis.

VI. References

• Shaikh, M. S., et al. (2018). Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions. Journal of Saudi Chemical Society, 22(8), 917-943. [Link]

• Shitole, B., et al. (2023). simple and efficient synthesis of bis-(4-hydroxycoumarin-3-yl) methane derivatives using l-glutamic acid as catalyst. World Journal of Pharmaceutical Research, 12(8), 184-194. [Link]

• Punithavalli, S., & Alphonsa, C. (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. IUCrData, 10(8), x250657. [Link]

• Firoozi, S., et al. (2024). Synthesis of 4-hydroxycoumarin and 3-acetyl-4-hydroxycoumarin in the presence and absence of ultrasonic bath and evaluation of their anticoagulant activity. Journal of Chemical Health Risks. [Link]

• El-Kashef, H. S., et al. (2021). Synthesis and Evaluation of Novel 4-Hydroxycoumarin Derivatives as Potential Anti-Microbial Agents. Oriental Journal of Chemistry, 37(4). [Link]

• Chavan, R. D., et al. (2022). Efficient one-pot synthesis of bis-(4-hydroxycoumarin-3yl) methane derivatives using DMAP as a catalyst studies their antibacterial activity and molecular docking. Journal of Medicinal and Pharmaceutical Allied Sciences, 11(3), 4868-4874. [Link]

• Wikipedia contributors. (2023, December 27). Vilsmeier–Haack reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 4, 2026, from [Link]

• Patil, S. B., et al. (2015). “Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex”. IOSR Journal of Applied Chemistry, 8(1), 26-30. [Link]

• Ambartsumyan, A. A., et al. (2012). Transformations of 4-Oxo-4H-chromene-3-carbaldehyde under the Action of Fe(CO)5. Russian Journal of Organic Chemistry, 48(3), 403–408. [Link]

• Nakata, K., et al. (2018). 8-Chloro-4-oxo-4H-chromene-3-carbaldehyde. IUCrData, 3(10), x181498. [Link]

• Organic Chemistry at CU Boulder. (n.d.). Column Chromatography Procedures. Retrieved January 4, 2026, from [Link]

• Patil, P. G., & Patil, U. D. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences, 2(3), 333-344. [Link]

• Yoda, J., et al. (2020). 3-(2-Phenyl-oxo-ethoxy)-2H-chromen-2-one as New 3-Hydroxycoumarin Derivative: Synthesis, Characterization and Fragmentation Study in ESI-MS. World Journal of Organic Chemistry, 8(1), 11-16. [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]

• PubChem. (n.d.). 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde. Retrieved January 4, 2026, from [Link]

• NIST. (n.d.). Mass Spectrum of 7-Chloro-4-oxo-4H-chromene-2-carboxylic acid, TMS ester. Retrieved January 4, 2026, from [Link]

• Shitole, B., et al. (2023). simple and efficient synthesis of bis-(4-hydroxycoumarin-3-yl) methane derivatives using l-glutamic acid as catalyst. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 12(8), 184-194. [Link]

• Spirtovic-Halilovic, S., et al. (2021). Synthesis, complete assignment of 1H- and 13C-NMR spectra and antioxidant activity of new azine derivative bearing coumarin moiety. Chemistry & Biodiversity, 18(10), e2100378. [Link]

• Punithavalli, S., & Alphonsa, C. (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. IUCrData, 10(8), x250657. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved January 4, 2026, from [Link]

• ScienceOpen. (n.d.). Supporting Information. Retrieved January 4, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Retrieved January 4, 2026, from [Link]

• Macmillan Group - Princeton University. (n.d.). SUPPLEMENTARY INFORMATION. Retrieved January 4, 2026, from [Link]

• Asymmetric synthesis of warfarin and its analogs catalyzed by C2- symmetric squaramide-based primary diamines - Supporting Information. (n.d.). Retrieved January 4, 2026, from [Link]

• Oregon State University. (n.d.). 13 C NMR Chemical Shifts. Retrieved January 4, 2026, from [Link]

• Wiley-VCH. (2007). Supporting Information. Retrieved January 4, 2026, from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. youtube.com [youtube.com]
• 3. rsc.org [rsc.org]
• 4. aseestant.ceon.rs [aseestant.ceon.rs]
• 5. 8-Chloro-4-oxo-4H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 7. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iosrjournals.org [iosrjournals.org]

Technical Support Center: Recrystallization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Welcome to the technical support guide for the purification of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This resource is designed for researchers, medicinal chemists, and drug development professionals who are working with this versatile coumarin derivative. The purity of this compound is paramount for reliable downstream applications, from biological screening to advanced organic synthesis.[1] Recrystallization is a powerful and accessible technique for achieving high purity. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common challenges encountered during the recrystallization process.

The Principle of Recrystallization: A Quick Refresher

Recrystallization is a purification technique for solid compounds.[2] The fundamental principle relies on the differential solubility of a compound in a given solvent at different temperatures. An ideal recrystallization solvent will dissolve the target compound and its impurities when hot, but only the target compound will crystallize out as the solution cools, leaving the impurities behind in the "mother liquor."[2] The process involves dissolving the impure solid in a minimum amount of hot solvent, filtering out any insoluble impurities, allowing the solution to cool slowly to form pure crystals, and finally, isolating the crystals by filtration.[2]

Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde in a practical question-and-answer format.

Question 1: My compound won't dissolve completely, even after adding a significant amount of hot solvent. What's happening?

Answer: This is a common issue that typically points to an inappropriate solvent choice. 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, a coumarin derivative, is generally soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), but insoluble in water.[3] If your compound is not dissolving, you are likely using a solvent in which it has poor solubility even at elevated temperatures.

• Probable Cause: The selected solvent is too non-polar or too polar for the target compound's solubility profile.

• Step-by-Step Solution:

  • Re-evaluate Your Solvent: For coumarin-type structures, ethanol is an excellent starting point for recrystallization.[4][5][6] Other potential single solvents include acetonitrile.[4]

  • Consider a Mixed Solvent System: If a single solvent proves ineffective, a mixed-solvent system is a powerful alternative.[7] This involves a "good" solvent in which the compound is readily soluble (e.g., ethanol, acetic acid) and a "poor" solvent in which it is insoluble (e.g., water).[7][8] For similar coumarins, aqueous ethanol and aqueous methanol have been used successfully.[7][9]

  • Experimental Approach for Mixed Solvents: Dissolve the crude compound in a minimum amount of the hot "good" solvent. Then, add the "poor" solvent dropwise to the hot solution until it becomes slightly cloudy (the saturation point). Add a few more drops of the hot "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.[10]

Question 2: My compound "oiled out" instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the melting point of the impure compound is lower than the boiling point of the solvent, or when the solution is cooled too rapidly.

• Probable Cause:

  • The boiling point of the solvent is higher than the compound's melting point (The melting point for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is reported to be in the range of 126-130 °C[11]).

  • The concentration of the solute is too high, or the solution was cooled too quickly.[12]

  • Significant impurities are present, depressing the melting point of the mixture.[12]

• Step-by-Step Solution:

  • Reheat and Dilute: Gently reheat the flask to redissolve the oil. Add a small amount of additional hot solvent to dilute the solution slightly.[12][13]

  • Slow Down the Cooling: This is a critical factor.[2] Do not place the hot flask directly on a cold surface or in an ice bath. Allow it to cool slowly on the benchtop, perhaps insulated by placing it inside a beaker, to encourage the formation of well-ordered crystals instead of an amorphous oil.[10][13]

  • Change Solvents: If the problem persists, the solvent may be unsuitable. Choose a solvent with a lower boiling point. For example, if you are using acetic acid, consider switching to ethanol.

  • Induce Crystallization at a Lower Temperature: Once the solution has cooled closer to room temperature, try inducing crystallization by scratching the inside of the flask with a glass rod.

Question 3: No crystals have formed even after my solution has cooled to room temperature. What should I do?

Answer: This is a frustrating but often correctable situation. It typically means either too much solvent was used, or the solution is supersaturated and requires a nucleation point to begin crystallization.

• Probable Cause:

  • Excess Solvent: This is the most frequent reason for crystallization failure.[13] A large volume of solvent will keep the compound dissolved even at lower temperatures.

  • Supersaturation: The solution contains more dissolved solute than it theoretically should at that temperature, but there are no nucleation sites for crystals to begin growing.[13]

• Step-by-Step Solution:

  • Induce Nucleation:

    • Scratching: Gently scratch the inner surface of the flask with a glass rod at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[13][14]

    • Seed Crystals: If you have a small amount of the pure compound, add a tiny crystal to the solution. This "seed crystal" will act as a template for further crystallization.[13]

  • Reduce Solvent Volume: If nucleation techniques fail, you have likely used too much solvent. Gently heat the solution and boil off some of the solvent. Allow it to cool again. Be careful not to boil it to dryness.[12][13]

  • Cool Further: Once the flask has reached room temperature, place it in an ice-water bath to further decrease the compound's solubility and promote crystallization.[2][10]

Question 4: My final yield is very low. How can I improve recovery?

Answer: A low yield can result from several factors throughout the recrystallization process.

• Probable Cause:

  • Using a large excess of solvent, which retains a significant amount of the product in the mother liquor.[12]

  • Premature crystallization during a hot filtration step, resulting in product loss on the filter paper or in the funnel.[10]

  • Incomplete crystallization due to insufficient cooling time.

  • Filtering the crystals before crystallization is complete.

• Step-by-Step Solution:

  • Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude solid. This is a crucial skill that improves with experience.

  • Improve Hot Filtration Technique: If you need to filter out insoluble impurities, do it quickly. Keep the solution hot to prevent premature crystallization. Pre-heating the filter funnel and receiving flask with hot solvent or steam can be very effective.[10]

  • Ensure Complete Crystallization: Allow adequate time for the solution to cool, first to room temperature and then in an ice bath for at least 20-30 minutes before filtering the final product.

  • Minimize Transfers: Each transfer of the solution or solid can lead to material loss. Plan your steps to minimize unnecessary transfers.

Frequently Asked Questions (FAQs)

Q: What is the best starting solvent to try for recrystallizing 4-chloro-2-oxo-2H-chromene-3-carbaldehyde?

A: Based on procedures for similar chromene and coumarin derivatives, ethanol is an excellent first choice.[5][6][15] It is readily available, has a good boiling point for this purpose, and is effective for many aromatic compounds.[14] A mixed solvent system of acetic acid and ethanol (1:1 ratio) has also been reported for a similar chloro-substituted chromene carbaldehyde.[8]

Q: How do I select a good recrystallization solvent if I have no prior information?

A: A good recrystallization solvent should exhibit the following properties:

• It should dissolve the compound sparingly or not at all at room temperature but dissolve it completely at its boiling point.

• It should not react chemically with the compound.

• It should dissolve impurities well at all temperatures or not at all, so they can be removed by filtration.

• It should be volatile enough to be easily removed from the purified crystals.

A general rule of thumb is that solvents with functional groups similar to the compound are often good solubilizers.[16]

Q: What are the physical properties of pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde?

A: The pure compound is a yellow crystalline solid.[3] Its reported melting point is in the range of 126-130 °C.[11] A sharp melting point within this range is a good indicator of high purity.

Data Presentation & Protocols

Solvent Selection Summary

Solvent	Boiling Point (°C)	Suitability for Coumarin/Chromene Derivatives	Notes
Ethanol	78	Excellent. Widely reported for recrystallization of related structures.[5][6][15]	Good starting point for single-solvent recrystallization.
Methanol	65	Good. Often used in aqueous mixtures for coumarins.[7][9]	Lower boiling point may be advantageous to prevent oiling out.
Acetonitrile	82	Good. Suggested as a good solvent for polar coumarins.[4]	Effective for dissolving the compound when hot and allowing slow cooling.
Acetic Acid	118	Good. Can be used, often in combination with ethanol.[8]	Higher boiling point increases the risk of oiling out if the compound's melting point is lower.
Water	100	Poor (as a primary solvent). Compound is insoluble.[3]	Excellent as an "anti-solvent" or "poor" solvent in a mixed-solvent system with ethanol or methanol.
Hexanes	~69	Poor. Generally too non-polar for this functionalized heterocyclic compound.	More suitable for non-polar compounds.

Experimental Workflow Visualization

Caption: Workflow for the recrystallization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Standard Operating Protocol: Single-Solvent Recrystallization (Ethanol)

• Preparation: Place approximately 1 gram of crude 4-chloro-2-oxo-2H-chromene-3-carbaldehyde into a 50 mL Erlenmeyer flask. Add a boiling chip.

• Dissolution: On a hot plate in a fume hood, bring about 20-30 mL of ethanol to a gentle boil in a separate beaker. Add the hot ethanol portion-wise (1-2 mL at a time) to the flask containing the crude solid, swirling after each addition. Continue adding just enough hot ethanol until the solid completely dissolves.

• Decolorization (Optional): If the solution is highly colored from impurities, remove it from the heat, allow it to cool slightly, add a small amount of activated charcoal, and then bring it back to a boil for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if charcoal was used, perform a hot filtration. Pre-heat a clean filter funnel and receiving flask. Pour the hot solution quickly through a fluted filter paper into the clean flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on the benchtop, undisturbed. Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor.

• Drying: Allow air to be pulled through the crystals on the filter for several minutes. Then, transfer the crystals to a watch glass and allow them to dry completely. Confirm purity by taking a melting point.

References

• Smolecule. (2023, August 15). 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde.
• RESEARCH REVIEW International Journal of Multidisciplinary. (2019, January 10).
• ResearchGate. (2020, March 7). What is the best solvent to recrystillize a polar coumarin?.
• Nagaretnam Prahadeesh & Maheswaran Sithambaresan. (2019, January 10). Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification.
• PMC - NIH. (2019, April 25).
• ResearchGate. (n.d.).
• Emerald Publishing. (2003, October 1). Synthesis and characterisation of new coumarin derivatives as ultraviolet absorbers. Pigment & Resin Technology.
• Chemistry LibreTexts. (2021, March 5). 2.
• PMC - NIH. (n.d.). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of Rochester, Department of Chemistry. (n.d.).
• University of York, Chemistry Teaching Labs. (n.d.).
• IOSR Journal. (n.d.). “Synthesis, Characterization and Biological Screening of Cu (II)
• Reddit. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? r/chemistry.
• ResearchGate. (n.d.).
• N.p. (n.d.).
• Scientia Iranica. (2020). Green one-pot three-component synthesis of 4H-chromenes in the presence of nano-kaoline/BF3/Fe3O4 as a super paramagnetic nanoca.
• ResearchGate. (2025, October 16). 4-Morpholino-2-oxo-2H-chromene-3-carbaldehyde.
• RSC Publishing. (n.d.). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy.
• MDPI. (2023, November 15).
• The Royal Society of Chemistry. (n.d.).
• ResearchGate. (n.d.). Reaction of 4‐chloro‐2H‐chromene‐3‐carbaldehydes (3) with KF in DMSO to....
• Guidechem. (n.d.). 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE 50329-91-4 wiki.
• Matrix Scientific. (n.d.). 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.
• ChemicalBook. (2025, January 27). 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4.

Sources

• 1. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. emerald.com [emerald.com]
• 6. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. old.rrjournals.com [old.rrjournals.com]
• 8. iosrjournals.org [iosrjournals.org]
• 9. old.rrjournals.com [old.rrjournals.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 14. reddit.com [reddit.com]
• 15. One-pot synthesis of 2-amino-4H-chromene derivatives by MNPs@Cu as an effective and reusable magnetic nanocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reagents & Solvents [chem.rochester.edu]

challenges in scaling up the synthesis of 4-chloro-2-oxo-2h-chromene-3-carbaldehyde

An essential precursor in organic synthesis and drug discovery, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a versatile scaffold for creating a diverse range of heterocyclic compounds.[1] Its synthesis, most commonly achieved via the Vilsmeier-Haack formylation of 4-hydroxycoumarin, presents several challenges, particularly when scaling up. This technical support center provides detailed troubleshooting guides and frequently asked questions to assist researchers in overcoming common hurdles, ensuring a successful and efficient synthesis.

Technical Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address specific issues you may encounter during the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Q1: My reaction yield is consistently low or I'm recovering unreacted starting material. What are the likely causes and solutions?

Low conversion is a frequent issue stemming from several critical parameters in the Vilsmeier-Haack reaction. The primary culprits are often related to reagent quality and reaction conditions.

Potential Causes & Solutions:

• Vilsmeier Reagent Integrity: The formylating agent, the Vilsmeier reagent (a chloroiminium salt), is formed in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[2][3] This reagent is highly sensitive to moisture.

  • Solution: Ensure you are using anhydrous DMF. Commercially available anhydrous DMF is suitable, but for best results, consider drying it over molecular sieves. POCl₃ should be freshly distilled or from a recently opened bottle, as it can hydrolyze to phosphoric acid and HCl, which will quench the reaction.[4]

• Improper Reagent Stoichiometry: An incorrect ratio of POCl₃ to DMF can lead to incomplete formation of the Vilsmeier reagent. Similarly, an insufficient amount of the reagent relative to the 4-hydroxycoumarin substrate will result in poor conversion.

  • Solution: A common molar ratio is approximately 1.5 to 3 equivalents of POCl₃ and a large excess of DMF (which often serves as the solvent) relative to 1 equivalent of 4-hydroxycoumarin. Consult specific protocols, but a typical starting point is a 2:1 ratio of POCl₃ to DMF for reagent formation.[5]

• Sub-optimal Temperature Control: The formation of the Vilsmeier reagent is exothermic and its stability is temperature-dependent.[6] Adding POCl₃ to DMF at too high a temperature can lead to reagent decomposition.

  • Solution: Prepare the Vilsmeier reagent at a low temperature, typically 0-5 °C, by adding POCl₃ dropwise to chilled DMF with vigorous stirring.[5] Maintain this low temperature for a short period (e.g., 30-60 minutes) to ensure complete formation before adding the 4-hydroxycoumarin substrate.[4]

• Insufficient Reaction Time or Temperature: The formylation step itself requires sufficient thermal energy and time to proceed to completion.

  • Solution: After adding the 4-hydroxycoumarin, the reaction is often slowly warmed to room temperature and then heated (e.g., to 60-70 °C) for several hours.[5] Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting material spot has been consumed.

Q2: My final product is difficult to purify and appears oily or discolored. How can I improve the workup and purification process?

Purification challenges often arise from incomplete reaction, side-product formation, or residual high-boiling-point solvents like DMF. A robust workup procedure is critical.

Potential Causes & Solutions:

• Ineffective Quenching: The reaction must be carefully quenched to hydrolyze the intermediate iminium salt to the final aldehyde and to neutralize corrosive reagents.

  • Solution: The standard procedure is to pour the reaction mixture slowly into a large volume of crushed ice with vigorous stirring.[7] This hydrolyzes the intermediate and helps precipitate the crude product.

• Incorrect pH during Workup: After quenching, the solution will be highly acidic. Improper neutralization can lead to product degradation or keep impurities in the solution.

  • Solution: Carefully adjust the pH of the aqueous mixture. Some protocols call for neutralization or making the solution slightly basic (e.g., pH 8-10) with a cold NaOH solution to ensure complete precipitation of the product and to remove acidic byproducts.[5]

• Residual DMF: DMF is a high-boiling solvent and can be difficult to remove completely, often leaving the product as a sticky solid or oil.

  • Solution: After filtration, wash the crude solid thoroughly with cold water to remove residual DMF and inorganic salts. If the product remains oily, try triturating it with a solvent in which the product is poorly soluble but impurities are, such as diethyl ether or a hexane/ethyl acetate mixture.

• Recrystallization Issues: Choosing the right solvent for recrystallization is key to obtaining a pure, crystalline product.

  • Solution: Ethanol or a mixture of acetic acid and ethanol are commonly reported as effective recrystallization solvents for this compound.[8] Dissolve the crude product in a minimum amount of the hot solvent and allow it to cool slowly to form pure crystals.

Q3: I'm observing significant side product formation. How can I increase the selectivity of the reaction?

The Vilsmeier-Haack reaction is highly effective for electron-rich substrates, but side reactions can occur if conditions are not carefully controlled.

Potential Causes & Solutions:

• Overheating: Excessive temperatures can lead to the formation of undesired byproducts or polymerization. The target molecule itself can be reactive under harsh conditions.

  • Solution: Maintain strict temperature control throughout the reaction. Use a temperature-controlled reaction vessel and monitor the internal temperature, especially during the exothermic addition of reagents and the heating phase.

• Reaction with Solvent: While DMF is the reagent, using other co-solvents can sometimes lead to unexpected pathways.

  • Solution: Stick to established protocols where DMF serves as both the reagent and the solvent. If a co-solvent is necessary, ensure it is inert under the strong electrophilic and acidic conditions of the reaction.

• Diformylation: While less common for this specific substrate, highly activated aromatic systems can sometimes undergo diformylation.[9]

  • Solution: Use a controlled stoichiometry of the Vilsmeier reagent. Monitoring the reaction by TLC can help you stop the reaction once the desired product is formed, preventing further reactions.

Q4: I need to scale up the synthesis from milligrams to grams. What are the primary safety and process challenges?

Scaling up the Vilsmeier-Haack reaction introduces significant thermal and chemical handling hazards that must be managed carefully.

Potential Causes & Solutions:

• Thermal Runaway: The reaction is exothermic, particularly during the formation of the Vilsmeier reagent. On a larger scale, this heat can accumulate rapidly, leading to a dangerous increase in temperature and pressure.[6]

  • Solution: Use a jacketed reactor with an efficient cooling system. The addition of POCl₃ must be done slowly via an addition funnel, with constant monitoring of the internal temperature. Ensure the reactor is equipped with a pressure-relief valve. For industrial scales, a continuous flow chemistry setup is a much safer alternative.[6]

• Handling of Hazardous Reagents: POCl₃ is highly corrosive, toxic, and reacts violently with water.

  • Solution: Always handle POCl₃ in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. Have a suitable quenching agent (like sodium bicarbonate) readily available for spills.

• Gas Evolution: The reaction and workup can release HCl gas.

  • Solution: Ensure adequate ventilation. Consider using a gas trap or scrubber connected to the reactor's condenser to neutralize acidic vapors.

Frequently Asked Questions (FAQs)

• What is the mechanism of the Vilsmeier-Haack reaction in this synthesis? The reaction begins with the formation of the electrophilic Vilsmeier reagent from DMF and POCl₃. The 4-hydroxycoumarin, existing in tautomeric equilibrium, acts as the nucleophile. The electron-rich enol form attacks the Vilsmeier reagent. This is followed by an electrophilic aromatic substitution-type mechanism. The resulting iminium salt intermediate is then hydrolyzed during the aqueous workup to yield the final aldehyde product, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.[3][10]

• How can I confirm the structure and purity of my final product? Standard analytical techniques should be used:

  • ¹H NMR: Look for the characteristic aldehyde proton singlet around δ 10.0-10.3 ppm and the aromatic protons of the coumarin core.

  • ¹³C NMR: Expect to see the aldehyde carbonyl carbon signal around δ 185-190 ppm and the lactone carbonyl at ~δ 158 ppm.

  • Mass Spectrometry (MS): To confirm the molecular weight (C₁₀H₅ClO₃, exact mass: 223.98).[11]

  • Infrared (IR) Spectroscopy: Key peaks will include the C=O stretch of the aldehyde (~1680 cm⁻¹) and the lactone (~1740 cm⁻¹).

• Can other formylating agents be used? While the Vilsmeier-Haack reaction is the most common and efficient method, other formylation techniques exist for activated aromatic compounds, such as the Duff reaction (using hexamethylenetetramine).[9][12] However, for this specific transformation, the Vilsmeier-Haack protocol is well-established and generally provides the best results.

Experimental Protocol & Data

Step-by-Step Synthesis Protocol

• Vilsmeier Reagent Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous DMF (10-15 mL). Cool the flask to 0 °C in an ice-salt bath.

• Add phosphorus oxychloride (POCl₃, ~2.0 equivalents) dropwise to the stirred DMF over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Stir the resulting mixture at 0-5 °C for an additional 30-60 minutes.

• Formylation: To this pre-formed Vilsmeier reagent, add 4-hydroxycoumarin (1.0 equivalent) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature and pour it slowly into a beaker containing 200 g of crushed ice with vigorous stirring.

• A solid precipitate should form. Continue stirring for 30 minutes.

• Adjust the pH to ~8-9 by the slow addition of a cold 10% NaOH solution.

• Purification: Filter the solid product using a Büchner funnel and wash it extensively with cold water.

• Dry the crude product in a vacuum oven.

• Recrystallize the dried solid from absolute ethanol to yield pure 4-chloro-2-oxo-2H-chromene-3-carbaldehyde as a crystalline solid.[5]

Table of Key Synthesis Parameters

Parameter	Recommended Condition	Rationale & Impact on Outcome
Solvent/Reagent	Anhydrous N,N-Dimethylformamide (DMF)	Moisture will decompose the Vilsmeier reagent, leading to low yields.[4]
Formylating Agent	Phosphorus Oxychloride (POCl₃)	Reacts with DMF to form the active electrophile. Should be pure/freshly distilled.
Stoichiometry	1 eq. 4-Hydroxycoumarin; 2-3 eq. POCl₃	Ensures complete formation of the Vilsmeier reagent and drives the reaction to completion.
Temperature	0-10 °C for reagent formation & substrate addition	Critical for reagent stability and minimizing side reactions. Exothermic process requires careful control.[6]
Reaction Temp.	60-70 °C	Provides necessary activation energy for the formylation step after initial addition.
Workup	Quench in crushed ice; pH adjustment to 8-9	Hydrolyzes the iminium intermediate to the aldehyde and facilitates product precipitation.[5]
Purification	Recrystallization from Ethanol	Effective method for removing impurities and obtaining a high-purity crystalline product.[8]

Synthesis Workflow and Troubleshooting Diagram

This diagram illustrates the key stages of the synthesis and highlights critical points for troubleshooting.

Caption: Workflow for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

References

• Yoda, J., Djandé, A., Cissé, L., Abou, A., Kaboré, L., & Saba, A. (2019). Review on 4-Hydroxycoumarin Chemistry: Synthesis, Acylation and Photochemical Properties. World Journal of Organic Chemistry, 7(1), 19-30.
• Kumar, D., et al. (n.d.). Synthesis and Evaluation of Novel 4-Hydroxycoumarin Derivatives as Potential Anti-Microbial Agents. Oriental Journal of Chemistry.
• Kostova, I. (2006).
• Gao, W.-T., Hou, W.-D., Zheng, M.-R., & Tang, L.-J. (2010). Clean and Convenient One-Pot Synthesis of 4-Hydroxycoumarin and 4-Hydroxy-2-quinolinone Derivatives.
• Crenguța, C., et al. (2012).
• Formylation of Benzopyrones. I. Formylation of Hydroxycoumarins with Hexamethylenetetramine. (n.d.). Journal of Organic Chemistry.
• Hamdi, N., et al. (2019). Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. Arabian Journal of Chemistry, 12(1), 88-121.
• Onar, H. Ç., & Vardar, B. A. (2018). Synthesis of novel 8-formyl-7-hydroxy-4-methylcoumarin derivatives. Bulletin of the Chemical Society of Ethiopia, 32(1), 175-180.
• Synthesis, Characterization and Biological Screening of Cu (II)
• Reaction of 4‐chloro‐2H‐chromene‐3‐carbaldehydes (3) with KF in DMSO to yield 2,3‐dihydro‐3,3′‐methylene bischromones (4). (n.d.).
• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps.
• An, Z., et al. (2014). Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Organic & Biomolecular Chemistry, 12(45), 9198-9205.
• Vilsmeier–Haack reaction. (2023, November 28). In Wikipedia.
• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal.
• The Vilsmeier Reaction of Non‐Aromatic Compounds. (n.d.).
• Anand, N., & Venkataraman, K. (1948). A new synthesis of 4-hydroxycoumarins. Proceedings of the Indian Academy of Sciences - Section A, 28(4), 151-159.
• Yoda, J., Djandé, A., Cissé, L., Abou, A., Kaboré, L., & Saba, A. (2019). Review on 4-Hydroxycoumarin Chemistry: Synthesis, Acylation and Photochemical Properties. Semantic Scholar.
• Supporting Information - The Royal Society of Chemistry. (n.d.).
• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (n.d.). RSC Publishing.
• Ellithey, M. (2010). Synthesis and pharmacological activities of some condensed 4-chloro-2,2-dialkyl chromene-3-carbaldehyde derivatives. Medicinal Chemistry Research, 20(7), 938-945.
• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (n.d.).
• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (2025).
• Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). (2021, July 9). Reddit.
• Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. (n.d.).
• Transformations of 4-Oxo-4H-chromene-3-carbaldehyde under the Action of Fe(CO)5. (n.d.).
• 50329-91-4|4-Chloro-2-oxo-2H-chromene-3-carbaldehyde. (n.d.). BLDpharm.
• Catalytic Synthesis of 2H‑Chromenes. (2015). Accounts of Chemical Research, 48(3), 653-664.
• 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. (2020). Molecules, 25(16), 3581.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). International Journal of Pharmaceutical Sciences and Research.
• 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde. (n.d.). LGC Standards.
• 4-Morpholino-2-oxo-2H-chromene-3-carbaldehyde. (n.d.).
• Bamoniri, A., & Mirjalili, B. F. (2020). Green one-pot three-component synthesis of 4H-chromenes in the presence of nano-kaoline/BF3/Fe3O4 as a super paramagnetic nanoca. Scientia Iranica, 27(6), 3097-3108.

Sources

• 1. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iosrjournals.org [iosrjournals.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 11. 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde [lgcstandards.com]
• 12. researchgate.net [researchgate.net]

avoiding dimerization of 4-chloro-2-oxo-2h-chromene-3-carbaldehyde

As a Senior Application Scientist, I've designed this technical support guide to provide researchers, scientists, and drug development professionals with in-depth, actionable insights into handling 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This valuable synthetic intermediate is prone to dimerization, a common challenge that can significantly impact reaction yields and purity. This guide moves beyond simple procedural steps to explain the underlying chemical principles, empowering you to troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and why is it a useful building block?

A1: 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a highly versatile bifunctional molecule.[1][2][3] It belongs to the coumarin family, a class of compounds known for a wide range of biological activities.[4] Its structure features an aldehyde group and a reactive vinyl chloride moiety, making it a valuable precursor for synthesizing a diverse array of fused heterocyclic compounds and 3,4-substituted coumarins.[1][5] These derivatives are of significant interest in medicinal chemistry and materials science.[2][3]

Q2: What is dimerization in the context of this compound, and why is it a problem?

A2: Dimerization is a side reaction where two molecules of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde react with each other to form a larger, unwanted byproduct. This process consumes the starting material, leading to reduced yields of the desired product and complicating the purification process due to the need to separate the dimer from the target molecule.

Q3: What are the primary factors that promote the dimerization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde?

A3: The dimerization is primarily promoted by the presence of bases, elevated temperatures, and prolonged reaction times. The aldehyde's electron-withdrawing nature makes the coumarin ring system susceptible to nucleophilic attack, which can initiate dimerization, especially under basic conditions.

Q4: How can I detect the formation of the dimer in my reaction mixture?

A4: The presence of the dimer can typically be detected using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The dimer will appear as a distinct, usually less polar, spot compared to the starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will show a unique set of signals for the dimer, which will differ from the monomeric aldehyde.[6][7][8][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can confirm the presence of a compound with double the molecular weight of the starting material.

Troubleshooting Guide: Avoiding Dimerization

This section provides a systematic approach to diagnosing and resolving issues related to the dimerization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde during your experiments.

Issue: Significant Dimer Formation Observed by TLC/NMR

The appearance of a major byproduct corresponding to the dimer indicates that the reaction conditions are favoring this unwanted pathway.

Root Cause Analysis & Corrective Actions

The dimerization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde can be understood as a self-condensation reaction, conceptually similar to an aldol or Knoevenagel-type condensation.[10][11][12] The presence of a base can deprotonate any available acidic protons, or a nucleophile can attack the aldehyde, initiating a cascade that leads to the dimer.

Diagram: Proposed Dimerization Pathway

Caption: Proposed base-catalyzed dimerization pathway.

Experimental Protocols for Minimizing Dimerization

Here are detailed protocols and considerations to mitigate dimer formation.

1. Control of Basicity

The choice and amount of base are critical. Strong bases can accelerate the formation of the reactive enolate intermediate, leading to rapid dimerization.

• Protocol:

  • Select a Weaker Base: If your reaction requires a base, opt for milder, non-nucleophilic organic bases like triethylamine (TEA), diisopropylethylamine (DIPEA), or pyridine, instead of strong inorganic bases like NaOH or KOH.[10]

  • Use Catalytic Amounts: Employ the base in catalytic quantities (0.1-0.2 equivalents) rather than stoichiometric amounts, unless the reaction mechanism absolutely requires it.

  • Slow Addition: If a stronger base is necessary, add it slowly to the reaction mixture at a low temperature to control its concentration and minimize side reactions.

2. Temperature Management

Higher temperatures increase the rate of all reactions, including the undesired dimerization.

• Protocol:

  • Start at Low Temperature: Begin your reaction at 0 °C or even -20 °C, especially during the addition of reagents.

  • Monitor and Adjust: Use TLC to monitor the reaction progress. If the desired reaction is sluggish, allow the temperature to rise slowly to room temperature. Avoid heating unless absolutely necessary.

  • Efficient Cooling: Ensure your reaction vessel is equipped with an efficient cooling bath (ice-water, ice-salt, or a cryocooler).

3. Reaction Time and Monitoring

Prolonged reaction times provide more opportunity for side reactions to occur.

• Protocol:

  • Frequent Monitoring: Monitor the reaction closely by TLC at regular intervals (e.g., every 15-30 minutes).

  • Prompt Quenching: As soon as the starting material is consumed or the desired product formation plateaus, quench the reaction by adding a mild acid (e.g., saturated NH₄Cl solution) to neutralize the base and halt the reaction.

4. Solvent Selection

The choice of solvent can influence reaction rates and the stability of intermediates.

• Protocol:

  • Aprotic Solvents: Use anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (ACN). Protic solvents like ethanol or methanol can potentially participate in side reactions.

  • Anhydrous Conditions: Ensure your solvent and glassware are thoroughly dried to prevent hydrolysis of the chloro group or other moisture-sensitive reactions.[13]

Data Summary: Impact of Conditions on Dimerization

Parameter	Condition to AVOID	Recommended Condition	Rationale
Base	Strong (e.g., NaOH, NaOEt)	Weak, non-nucleophilic (e.g., TEA, DIPEA)	Minimizes formation of the reactive enolate intermediate.
Temperature	> Room Temperature / Reflux	0 °C to Room Temperature	Reduces the rate of the undesired dimerization reaction.
Reaction Time	Prolonged / Overnight	Monitor closely and quench upon completion	Limits the time for the side reaction to occur.
Solvent	Protic (e.g., Ethanol)	Anhydrous Aprotic (e.g., DCM, THF)	Prevents solvent participation in side reactions.

Workflow Diagram: Experimental Setup to Avoid Dimerization

Caption: Recommended workflow to minimize dimerization.

By implementing these strategic considerations and protocols, you can significantly suppress the dimerization of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, leading to cleaner reactions, higher yields, and more reliable experimental outcomes.

References

• Reddy, L. S., et al. (2012). Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Organic & Biomolecular Chemistry.

• Scite. (n.d.). Vilsmeier Haack formylation of coumarin derivatives. A solvent dependent kinetic study. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of the fully protonated coumarin dimer (top) as.... Retrieved from [Link]

• ScienceDirect. (n.d.). Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (26 Pages) Supramolecular Photocatalysis by Confinement – Photodimerization of Coumarins Within Cucurbit[14]urils.

• National Institutes of Health. (2023). Coumarin Dimer Is an Effective Photomechanochemical AND Gate for Small-Molecule Release. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. Retrieved from [Link]

• American Chemical Society. (2023). Coumarin Dimer Is an Effective Photomechanochemical AND Gate for Small-Molecule Release. Journal of the American Chemical Society.

• ResearchGate. (n.d.). Reaction of 4‐chloro‐2H‐chromene‐3‐carbaldehydes (3) with KF in DMSO to.... Retrieved from [Link]

• ResearchGate. (n.d.). recent developments in knoevenagel condensation reaction: a review. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). Coumarin heterocyclic derivatives: chemical synthesis and biological activity.

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review.

• National Institutes of Health. (n.d.). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). A new facile way for the preparation of 3-formylcoumarins. Retrieved from [Link]

• MDPI. (n.d.). An Overview of the Synthesis of 3,4-Fused Pyrrolocoumarins of Biological Interest. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and structure of Schiff bases derived from 3-formyl-4-hydroxycoumarin and diamines. Retrieved from [Link]

• ARKAT USA. (2019).
• MSU chemistry. (2015).

• National Institutes of Health. (n.d.). Construction of 4-hydroxycoumarin derivatives with adjacent quaternary and tertiary stereocenters via ternary catalysis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy.

• ResearchGate. (n.d.). (PDF) 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. Retrieved from [Link]

• SciSpace. (2000). A New Pathway to 3-Hetaryl-2-oxo-2H-chromenes: On the Proposed Mechanisms for the Reaction of 3-Carbamoyl-2-iminochromenes with.

• ResearchGate. (n.d.). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. Retrieved from [Link]

• Science and Education Publishing. (2019).

• ResearchGate. (n.d.). (PDF) 4-Morpholino-2-oxo-2H-chromene-3-carbaldehyde. Retrieved from [Link]

• National Institutes of Health. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Retrieved from [Link]

• MDPI. (n.d.). N-(4-Methoxyphenethyl)-2-oxo-2H-chromene-3-carboxamide. Retrieved from [Link]

• National Institutes of Health. (n.d.). The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structure of 4-bromo-7-(diethylamino)-2-oxo-2 H -chromene-3-carbaldehyde C 14 H 14 Br 3 NO 3. Retrieved from [Link]

• National Center for Biotechnology Information. (2013).
• IOSR Journal. (n.d.). “Synthesis, Characterization and Biological Screening of Cu (II)

Sources

• 1. 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. Coumarin Dimer Is an Effective Photomechanochemical AND Gate for Small-Molecule Release - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 12. Knoevenagel Condensation [organic-chemistry.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Reactions Involving 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

Welcome to the technical support center for synthetic methodologies involving 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. This versatile building block is a cornerstone in the synthesis of a diverse array of heterocyclic compounds.[1] Its unique combination of a reactive aldehyde, a vinyl chloride moiety, and a coumarin core presents both significant opportunities and specific challenges in synthetic chemistry.

This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of catalyst selection and reaction optimization. Here, we address common troubleshooting scenarios and frequently asked questions in a direct, question-and-answer format, grounded in established chemical principles and supported by peer-reviewed literature.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: I am planning a Knoevenagel condensation with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and an active methylene compound. What are the key considerations for choosing a catalyst?

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction, and catalyst selection is critical for achieving high yields and purity.[2] For this specific substrate, your choice of catalyst will primarily depend on the desired reaction conditions (e.g., solvent, temperature) and the scale of your synthesis.

Key Considerations:

• Basicity: The Knoevenagel condensation is typically base-catalyzed. The catalyst's role is to deprotonate the active methylene compound, generating a nucleophilic carbanion.

• Homogeneous vs. Heterogeneous Catalysis:

  • Homogeneous catalysts, such as piperidine or L-proline, are soluble in the reaction medium, often leading to faster reaction rates at lower temperatures.[3] However, their removal from the reaction mixture can be challenging.

  • Heterogeneous catalysts, like nanozeolites, silica-supported catalysts, or chitosan, offer the significant advantage of easy separation and recyclability, which is particularly beneficial for greener synthesis and industrial applications.[4][5][6]

• Green Chemistry Principles: Consider environmentally benign options. Agro-waste extracts and ionic liquids have been successfully employed as both catalyst and solvent, reducing the reliance on volatile organic compounds.[7] Photocatalysts, such as TiO2-doped Ag, activated by visible light, also represent a green and efficient alternative.[8]

Recommendation: For initial lab-scale experiments, L-proline is an excellent starting point due to its efficiency, low cost, and ability to be used in greener solvents like ethanol/water mixtures.[9] For larger-scale synthesis or to improve the sustainability of your process, exploring a recyclable heterogeneous catalyst like an amine-functionalized nanozeolite is highly recommended.[4]

Troubleshooting Guide 1: My Knoevenagel condensation is resulting in a low yield. What are the likely causes and how can I improve it?

Low yields in Knoevenagel condensations involving 4-chloro-2-oxo-2H-chromene-3-carbaldehyde can stem from several factors. A systematic approach to troubleshooting is essential.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Insufficient Catalyst Activity	The chosen base may not be strong enough to efficiently deprotonate the active methylene compound, leading to a slow or incomplete reaction.	Switch to a more effective catalyst. If using a weak base like triethylamine, consider a stronger base like piperidine or DBU. For organocatalysts, ensure the catalyst loading is optimized (typically 10-20 mol%).
Side Reactions	The aldehyde group can be susceptible to oxidation or other undesired reactions under harsh conditions. The chloro-substituent can also undergo nucleophilic substitution.	Employ milder reaction conditions. Lowering the temperature and using a more selective catalyst can minimize side product formation. Monitor the reaction closely by TLC to avoid prolonged reaction times.
Poor Solubility	The starting materials or the catalyst may have poor solubility in the chosen solvent, leading to a heterogeneous mixture with slow reaction kinetics.	Select a solvent system that solubilizes all reactants. For multicomponent reactions, ethanol or ethanol/water mixtures are often effective.[4][9] In some cases, solvent-free mechanochemical synthesis can be a highly efficient alternative.[5]
Product Decomposition	The final product may be unstable under the reaction or work-up conditions.	After reaction completion, proceed with the work-up and purification promptly. Avoid prolonged exposure to acidic or basic conditions during extraction and chromatography.
Moisture Contamination	The presence of excess water can sometimes hinder the reaction, especially if using catalysts that are sensitive to hydrolysis.	Ensure your reagents and solvents are dry, particularly when using moisture-sensitive catalysts. However, it's worth noting that some green protocols successfully utilize water as a solvent.[10]

Workflow for Troubleshooting Low Yield:

Sources

• 1. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 3. Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable organocatalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. acgpubs.org [acgpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. jmchemsci.com [jmchemsci.com]
• 10. jetir.org [jetir.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Chloro vs. 4-Bromo-2-oxo-2H-chromene-3-carbaldehyde

Introduction: The Versatile Coumarin Scaffold

The 2-oxo-2H-chromene, commonly known as coumarin, represents a privileged heterocyclic scaffold in medicinal chemistry and organic synthesis.[1][2] Molecules built upon this core structure are known to exhibit a vast range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3] Within this class, 4-halo-3-formylcoumarins, such as 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and its 4-bromo analog, serve as exceptionally versatile building blocks. Their unique arrangement of functional groups—a reactive aldehyde and a displaceable halogen on a conjugated system—opens avenues for complex molecular construction.

This guide provides an in-depth comparison of the reactivity of 4-chloro- and 4-bromo-2-oxo-2H-chromene-3-carbaldehyde. We will dissect their structural and electronic properties to explain the observed differences in reactivity, supported by mechanistic principles and detailed experimental protocols for key transformations. This analysis is designed to empower researchers in drug development and synthetic chemistry to make informed decisions when selecting the optimal reagent for their specific application.

Structural and Electronic Landscape

The reactivity of these compounds is dictated by the interplay of several functional groups within the coumarin core. The system features an α,β-unsaturated lactone, a formyl group at the C3 position, and a halogen at the C4 position. This configuration creates two primary sites for chemical reactions:

• The C3-Carbaldehyde: The aldehyde group is a classic electrophilic center, susceptible to nucleophilic addition and condensation reactions.

• The C4-Halogen: The halogen at C4 is positioned on a vinylogous acyl system, making it a prime site for nucleophilic aromatic substitution (SNAr) reactions.

The key to understanding the comparative reactivity lies in the electronic influence of the C4 halogen (chlorine vs. bromine) on these two reactive centers.

Caption: Key reactive sites and influencing electronic effects.

Comparative Reactivity: A Mechanistic Deep Dive

The choice between the 4-chloro and 4-bromo derivative is not arbitrary; it allows for the fine-tuning of reaction rates and conditions based on fundamental chemical principles.[4]

Nucleophilic Aromatic Substitution (SNAr) at the C4 Position

This is arguably the most significant reaction for these scaffolds, enabling the introduction of a wide variety of nucleophiles (amines, thiols, alkoxides) at the C4 position. The reaction proceeds via a two-step addition-elimination mechanism.[5][6][7]

• Step 1 (Rate-Determining): A nucleophile attacks the electron-deficient C4 carbon, breaking the aromaticity and forming a resonance-stabilized negative intermediate known as a Meisenheimer complex.

• Step 2 (Fast): The halide is eliminated, restoring the aromatic system and yielding the substituted product.

The relative reactivity of the chloro vs. bromo compound is determined by two competing factors:

• Inductive Effect (-I): Halogens are electronegative and withdraw electron density inductively. This effect stabilizes the negatively charged Meisenheimer complex formed in the rate-determining step. Since chlorine is more electronegative than bromine, it exerts a stronger -I effect, leading to greater stabilization of the intermediate. This factor accelerates the reaction.[7]

• Leaving Group Ability: The ease with which the halide departs in the second step depends on the carbon-halogen (C-X) bond strength and the stability of the resulting halide ion. The C-Br bond is weaker than the C-Cl bond, and bromide (Br⁻) is a better leaving group than chloride (Cl⁻).[8] This factor would favor the bromo derivative.

The Verdict: In most SNAr reactions on activated aromatic systems, the formation of the stabilized intermediate (Step 1) is the rate-determining step.[7] Therefore, the inductive effect of the halogen is the dominant factor governing reactivity. This leads to a clear reactivity trend:

4-Chloro- > 4-Bromo-

The stronger electron-withdrawing nature of chlorine makes the C4 position more electrophilic and better able to stabilize the incoming negative charge, resulting in a faster reaction rate. This is supported by studies on related 4-halocoumarins where the rate of nucleophilic displacement follows the order Cl > Br > I.[4]

Reactivity of the C3-Carbaldehyde

The aldehyde group readily participates in reactions such as Knoevenagel condensations, Wittig reactions, and reductive aminations.[3][9] The reactivity here is governed by the electrophilicity of the carbonyl carbon.

A stronger electron-withdrawing group at the adjacent C4 position will pull electron density away from the aldehyde, making its carbonyl carbon more electron-deficient and thus more susceptible to nucleophilic attack. Following the same logic as above:

• Chlorine's stronger inductive effect (-I) will render the aldehyde carbon more electrophilic than bromine's will.

The Verdict: The 4-chloro derivative is expected to exhibit slightly higher reactivity at the aldehyde position compared to the 4-bromo derivative. While this difference may be less pronounced than at the C4 position, it can influence reaction times and catalyst requirements.

Data Summary: A Head-to-Head Comparison

The following table summarizes the key physicochemical properties and their predicted impact on the reactivity of the two compounds.

Property / Feature	4-Chloro-2-oxo-2H-chromene-3-carbaldehyde	4-Bromo-2-oxo-2H-chromene-3-carbaldehyde	Predicted Impact on Reactivity
Halogen Electronegativity	Higher (3.16 Pauling scale)	Lower (2.96 Pauling scale)	Higher electronegativity enhances the inductive effect.
Inductive Effect (-I)	Stronger	Weaker	The stronger -I effect of Cl increases the electrophilicity of both C4 and the C3-aldehyde carbon.
C-X Bond Strength	Stronger (C-Cl)	Weaker (C-Br)[8]	A weaker C-Br bond favors faster elimination in the second step of SNAr.
Leaving Group Ability	Good (Cl⁻)	Excellent (Br⁻)[8]	Br⁻ is a better leaving group than Cl⁻.
Predicted SNAr Reactivity	Higher	Lower	The rate-determining step is stabilized more effectively by the stronger inductive effect of chlorine.
Predicted Aldehyde Reactivity	Higher	Lower	The aldehyde is rendered more electrophilic by the stronger inductive pull of chlorine.

Experimental Protocols: Putting Theory into Practice

To provide a practical context for these principles, we present standardized protocols for two key transformations. These methods serve as a validated starting point for comparative studies.

Protocol 1: Domino Amination-Knoevenagel Condensation

This protocol, adapted from established literature, demonstrates both the SNAr reactivity at C4 and the subsequent condensation at the C3-aldehyde in a one-pot domino reaction.[9] This sequence is highly efficient for generating complex coumarin derivatives.

Caption: Workflow for Domino Amination-Knoevenagel Condensation.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the 4-halo-3-formylcoumarin (1.0 mmol) in ethanol (10 mL), add the active methylene compound (e.g., methyl cyanoacetate, 1.2 mmol) and a secondary amine (e.g., pyrrolidine, 2.2 mmol).

• Reaction Execution: Stir the mixture at room temperature. The reaction with the 4-chloro derivative is expected to proceed faster. For example, literature suggests a reaction time of approximately 40 minutes for the chloro analog.[9]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-Up: Upon completion, reduce the solvent volume under vacuum. Add cold water to the residue to precipitate the crude product.

• Purification: Collect the solid by vacuum filtration, wash with water, and recrystallize from a suitable solvent like ethanol to obtain the pure product.

Protocol 2: Halogen-Exchange Fluorination (Halex Reaction)

While not a direct comparison of the target molecules, the behavior of 4-chloro-2H-chromene-3-carbaldehydes in Halex reactions provides insight into C-X bond reactivity. An attempt to replace chlorine with fluorine using KF can lead to unexpected cascade transformations, highlighting the high reactivity of the system.[10]

Step-by-Step Methodology:

• Reaction Setup: In a dry flask, combine 4-chloro-2H-chromene-3-carbaldehyde (1.0 mmol) and potassium fluoride (KF, 2.0-3.0 mmol).

• Solvent Addition: Add a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO, 5 mL).

• Reaction Execution: Heat the mixture (e.g., to 100-120 °C) and stir.

• Monitoring and Analysis: Monitor the reaction by TLC. It is crucial to analyze the products carefully, as self-condensation or other side reactions may occur instead of a simple halogen exchange, particularly with this substrate.[10]

Conclusion and Field-Proven Insights

The analysis strongly indicates that 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is the more reactive of the two building blocks. This heightened reactivity, stemming from the superior inductive effect of chlorine, manifests in faster reaction rates for both nucleophilic substitution at C4 and nucleophilic additions at the C3-aldehyde.

Practical Recommendations for Researchers:

• For Speed and Efficiency: When aiming for high throughput or reacting with less potent nucleophiles, the 4-chloro derivative is the superior choice. Its enhanced electrophilicity can drive reactions to completion more quickly and under milder conditions.

• For Control and Alternative Chemistries: The 4-bromo derivative , while less reactive in SNAr, offers distinct advantages. Its presence allows for subsequent metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), where aryl bromides are typically more reactive than aryl chlorides. This opens up a different dimension of synthetic possibilities that are less accessible with the chloro analog.

• Cost and Availability: In many cases, chloro-aromatic compounds are more commercially available and cost-effective than their bromo counterparts, which can be a significant factor in process development and scale-up.

Ultimately, the selection between these two powerful synthons is a strategic decision. By understanding the fundamental principles of their reactivity, chemists can harness their distinct properties to achieve specific synthetic goals with greater precision and efficiency.

References

• Keri, R. S., et al. (2021). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. [Link]

• Keri, R. S., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. PMC - PubMed Central. [Link]

• Prakash, G. K. S., et al. (2014). Halogen‐Exchange Fluorination of β‐Chlorovinyl Aldehydes – Unexpected Cascade Transformations in the Fluorination of 4‐Chloro‐2H‐chromene and 4‐Chloro‐2H‐thiochromene‐3‐carbaldehydes. ResearchGate. [Link]

• Najmanová, I., et al. (2020). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. PMC - NIH. [Link]

• Najmanová, I., et al. (2020). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. ResearchGate. [Link]

• Al-Zoubi, W., et al. (2021). Chemoselective bioconjugation based on modular click chemistry with 4-halocoumarins and aryl sulfonates. PMC - NIH. [Link]

• Doc Brown's Chemistry. Aromatic chlorination bromination electrophilic substitution. Doc Brown's Chemistry. [Link]

• Abdelgawad, M. A., et al. (2021). Metal-free domino amination-Knoevenagel condensation approach to access new coumarins as potent nanomolar inhibitors of VEGFR-2 and EGFR. PubMed Central. [Link]

• Zanwar, M. R., et al. (2012). Alcohol-Mediated Synthesis of 4-Oxo-2-aryl-4H-chromene-3-carboxylate Derivatives from 4-Hydroxycoumarins. ResearchGate. [Link]

• González-González, A., et al. (2016). Synthesis of 3-carboxylated Coumarins by Knoevenagel Condensation and Exploratory Anti-inflammatory Activity Evaluation by in vivo model. Scientific & Academic Publishing. [Link]

• Wotal, A. C., & MacMillan, D. W. C. (2013). Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides. PMC - NIH. [Link]

• Scribd. (n.d.). Aryl Halide Reactivity Comparison. Scribd. [Link]

• Chemistry LibreTexts. (2021). 14.7: Aryl Halides. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2023). Inductive Effects of Alkyl Groups. Chemistry LibreTexts. [Link]

• Chemistry Stack Exchange. (2020). Relative reactivity of alkyl and aryl halides in nucleophilic-substitution reactions. Chemistry Stack Exchange. [Link]

• ChemHelpASAP. (2023). Knoevenagel condensation to make a coumarin - laboratory experiment. YouTube. [Link]

Sources

• 1. Frontiers | 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold [frontiersin.org]
• 2. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. article.sapub.org [article.sapub.org]
• 4. Chemoselective bioconjugation based on modular click chemistry with 4-halocoumarins and aryl sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. scribd.com [scribd.com]
• 9. Metal-free domino amination-Knoevenagel condensation approach to access new coumarins as potent nanomolar inhibitors of VEGFR-2 and EGFR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and Other Coumarins

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the coumarin scaffold stands as a privileged structure, forming the backbone of numerous compounds with a broad spectrum of biological activities. This guide provides an in-depth comparative analysis of the biological prowess of a specific synthetic coumarin, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, against other notable coumarin derivatives. By synthesizing data from various studies and presenting detailed experimental methodologies, we aim to offer a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents.

Introduction to Coumarins: A Versatile Pharmacophore

Coumarins, a class of benzopyrone compounds, are widely distributed in nature and have long been recognized for their diverse pharmacological properties.[1][2] Their structural versatility allows for a wide range of substitutions, leading to a vast library of natural and synthetic derivatives with activities including antimicrobial, anticancer, anti-inflammatory, and antioxidant effects.[3][4] The core 2H-chromen-2-one structure serves as an excellent starting point for medicinal chemists to design and synthesize novel molecules with enhanced potency and selectivity.

Spotlight on 4-chloro-2-oxo-2H-chromene-3-carbaldehyde: A Synthetic Coumarin of Interest

4-chloro-2-oxo-2H-chromene-3-carbaldehyde is a synthetic derivative that has garnered attention as a versatile intermediate in the synthesis of more complex heterocyclic systems. Its reactive chloro and carbaldehyde functionalities at the 3 and 4 positions of the coumarin ring make it a valuable building block for creating a diverse array of novel compounds. While extensive direct comparative studies on its biological activity are still emerging, preliminary research suggests that derivatives synthesized from this scaffold possess significant therapeutic potential.

Comparative Biological Activity: An In-depth Analysis

This section will delve into a comparative analysis of the anticancer and antimicrobial activities of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and other well-characterized coumarin derivatives. To ensure an objective comparison, we will focus on data obtained from standardized assays against common cancer cell lines and bacterial strains where available.

Anticancer Activity

Coumarins exert their anticancer effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.[5] The efficacy of these compounds is often evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of their viability. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify the potency of a compound in inhibiting cancer cell growth.

While specific IC50 values for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde against common cancer cell lines such as MCF-7 (human breast adenocarcinoma) and A549 (human lung carcinoma) are not extensively reported in publicly available literature, numerous studies have documented the potent anticancer activity of other coumarin derivatives against these cell lines. This allows for an indirect comparison and highlights the potential of the coumarin scaffold in cancer therapy.

Table 1: Comparative Anticancer Activity (IC50 in µM) of Various Coumarin Derivatives

Compound/Derivative	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	Reference(s)
4-chloro-2-oxo-2H-chromene-3-carbaldehyde	Data Not Available	Data Not Available	-
Compound 15 (a coumarin derivative)	1.24	-	[5]
Compound 16 (a fluorinated coumarin)	7.90	-	[5]
Methotrexate (Chemotherapeutic Agent)	49.79	26.93	[6]
Doxorubicin (Chemotherapeutic Agent)	7.67	6.62	[7]
Coumarin-pyridine hybrid 64a	2.56	4.38	[1]
Coumarin-1,2,3-triazole hybrid 18c	2.66	-	[1]

Note: The absence of data for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde underscores the need for further research to fully characterize its anticancer potential.

The data presented in Table 1 showcases the significant anticancer potential of various coumarin derivatives, with some compounds exhibiting IC50 values in the low micromolar range, comparable to or even exceeding the potency of established chemotherapeutic agents in certain cell lines.[1][5][6][7]

Antimicrobial Activity

The emergence of multidrug-resistant bacteria poses a significant global health threat, necessitating the development of novel antimicrobial agents. Coumarins have demonstrated promising activity against a range of Gram-positive and Gram-negative bacteria.[8][9] The antimicrobial efficacy is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde have been synthesized and evaluated for their antibacterial activity. For instance, 2-oxo-4-(phenylamino)-2H-chromene-3-carbaldehyde, synthesized from the parent compound, showed moderate activity against Hafnia alvei, Pseudomonas aeruginosa, and Enterobacter cloacae.[7] Furthermore, derivatives of 7-chloro-4-hydroxy-2-oxo-2H-chromene-3-carbaldehyde have been reported to exhibit bacteriostatic and bactericidal activity against Staphylococcus aureus, E. coli, and Bacillus cereus.[10]

To provide a comparative perspective, Table 2 summarizes the MIC values of various coumarin derivatives against the common bacterial strains Escherichia coli (Gram-negative) and Staphylococcus aureus (Gram-positive).

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of Various Coumarin Derivatives

Compound/Derivative	Escherichia coli	Staphylococcus aureus	Reference(s)
Derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde	Moderate Activity	Moderate Activity	[7][10]
7-Hydroxycoumarin (7-HC)	800	200	[11]
Indole-3-carbinol (I3C)	800	400	[11]
Osthenol	>2000	62.5	[8]
Quinolone-bearing coumarin 7c/7d	-	6.25	[12]
Quinolone-bearing coumarin 8d	12.5	-	[12]
Ciprofloxacin (Standard Antibiotic)	-	-	[12]

The data indicates that the antimicrobial activity of coumarins is highly dependent on their substitution patterns. Some derivatives exhibit potent activity against specific bacterial strains, with MIC values in the low µg/mL range, highlighting their potential as leads for new antibiotic development.[11][12]

Experimental Methodologies: A Guide for Researchers

To ensure the reproducibility and validity of biological activity data, standardized experimental protocols are crucial. This section provides detailed methodologies for the key assays discussed in this guide.

MTT Assay for Anticancer Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[13] It is based on the principle that metabolically active cells can reduce the yellow tetrazolium salt MTT to purple formazan crystals.[14]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the test compound (and a vehicle control) and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert MTT into formazan crystals.[13][14]

• Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Workflow of the MTT Assay:

Caption: A schematic workflow of the MTT cytotoxicity assay.

Broth Microdilution for Antimicrobial Susceptibility Testing

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against bacteria.[15][16]

Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test bacteria in a suitable broth medium.

• Serial Dilution of Compound: Prepare two-fold serial dilutions of the test compound in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control well (bacteria and broth only) and a sterility control well (broth only).[15]

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).[16]

Workflow of Broth Microdilution Assay:

Caption: A schematic workflow of the broth microdilution assay.

Conclusion and Future Directions

The coumarin scaffold continues to be a fertile ground for the discovery of new therapeutic agents. While 4-chloro-2-oxo-2H-chromene-3-carbaldehyde serves as a valuable synthetic intermediate, a comprehensive understanding of its intrinsic biological activity requires further investigation through direct and comparative studies. The data on other coumarin derivatives, however, strongly supports the continued exploration of this chemical class in the quest for novel anticancer and antimicrobial drugs. Future research should focus on synthesizing and evaluating a broader range of derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde to establish clear structure-activity relationships and identify lead compounds for further preclinical and clinical development.

References

• UK Health Security Agency. (2022). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• ResearchGate. (n.d.). Minimum inhibitory concentration (MIC) of the coumarin derivatives in model bacterial strains. [Link]

• de Souza, S. M., Delle Monache, F., & Smania, A., Jr. (2005). Antibacterial activity of coumarins. Zeitschrift fur Naturforschung C, 60(9-10), 693–700. [Link]

• MI - Microbiology. (n.d.). Broth Microdilution. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• Faculdade Cecape. (n.d.). In vitro and in silico antibacterial evaluation of coumarin derivatives against MDR strains of Staphylococcus aureus and Escherichia coli. [Link]

• MDPI. (2022). Antibacterial Activity for Synthesized Coumarin Derivatives and a Coumarin Component of Lime Peel (Citrus aurantifolia). [Link]

• MDPI. (2023). Coumarin as an Elite Scaffold in Anti-Breast Cancer Drug Development: Design Strategies, Mechanistic Insights, and Structure–Activity Relationships. [Link]

• ARKA JAIN University. (2021). Coumarin derivatives as promising antibacterial agent(s). [Link]

• PubMed Central. (2022). Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. [Link]

• National Institutes of Health. (2023). Antiproliferative activity and toxicity evaluation of 1,2,3-triazole and 4-methyl coumarin hybrids in the MCF7 breast cancer cell line. [Link]

• Scribd. (n.d.). Broth Microdilution Guide for Labs. [Link]

• MDPI. (2023). Coumarin Derivatives as Anticancer Agents: Mechanistic Landscape with an Emphasis on Breast Cancer. [Link]

• World Organisation for Animal Health. (2025). Antimicrobial susceptibility testing (Broth microdilution method). [Link]

• Bio-protocol. (n.d.). Broth microdilution susceptibility testing. [Link]

• ResearchGate. (n.d.). Summary of the IC50 (µ M) values of the tested derivatives against a panel of cancer cells. [Link]

• Dalton Transactions (RSC Publishing). (2016). Effective inhibitory activity against MCF-7, A549 and HepG2 cancer cells by a phosphomolybdate based hybrid solid. [Link]

• ResearchGate. (n.d.). IC 50 values of the tested compounds against MCF- 7, HepG2, and A549 cell lines using the MTT assay. [Link]

• ResearchGate. (n.d.). IC 50 (µg/mL) values of the synthesized compounds for A549, MCF-7, and 3T3 cell lines presented as mean ± S.E.M. [Link]

• ResearchGate. (n.d.). A graph representing IC50 (µM) against (MCF-7) and (A549) cell lines at different concentrations. [Link]

• MDPI. (2020). Antimicrobial Activity of Selected Phytochemicals against Escherichia coli and Staphylococcus aureus and Their Biofilms. [Link]

• Oriental Journal of Chemistry. (2023). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. [Link]

• PubMed Central. (2017). Oxidative Stress and Antimicrobial Activity of Chromium(III) and Ruthenium(II) Complexes on Staphylococcus aureus and Escherichia coli. [Link]

• National Institutes of Health. (2021). Evaluation of the Antimicrobial Activity and Cytotoxicity of Different Components of Natural Origin Present in Essential Oils. [Link]

• ResearchGate. (2015). Synthesized and Antibacterial Activity of Derivatives 7-Chloro-4-hydroxy- 2-oxo-2H-chromene-3-carbaldehyde. [Link]

• Semantic Scholar. (2022). Antibiofilm Activities of Cinnamaldehyde Analogs against Uropathogenic Escherichia coli and Staphylococcus aureus. [Link]

Sources

• 1. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rr-asia.woah.org [rr-asia.woah.org]
• 3. bio-protocol.org [bio-protocol.org]
• 4. A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential – Oriental Journal of Chemistry [orientjchem.org]
• 5. Coumarin Derivatives as Anticancer Agents: Mechanistic Landscape with an Emphasis on Breast Cancer [mdpi.com]
• 6. Effective inhibitory activity against MCF-7, A549 and HepG2 cancer cells by a phosphomolybdate based hybrid solid - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial activity of coumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. faculdadececape.edu.br [faculdadececape.edu.br]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. arkajainuniversity.ac.in [arkajainuniversity.ac.in]
• 13. benchchem.com [benchchem.com]
• 14. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 15. Broth Microdilution | MI [microbiology.mlsascp.com]
• 16. scribd.com [scribd.com]

A Comparative Guide to the Structural Validation of Synthesized 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

This guide provides an in-depth, objective comparison of analytical techniques for validating the structure of synthesized 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. Designed for researchers, scientists, and professionals in drug development, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a self-validating system for structural elucidation.

Introduction: The Significance of Coumarin Scaffolds

Coumarin derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] The specific compound, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, serves as a versatile scaffold in organic synthesis due to its reactive nature, making it a valuable precursor for a variety of heterocyclic compounds.[1][2] The precise validation of its structure is paramount to ensure the integrity of subsequent research and development.

This guide will compare and contrast the primary analytical methods for structural validation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Diffraction.

Synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

The synthesis of the title compound is commonly achieved through the Vilsmeier-Haack reaction.[3][4][5] This reaction involves the formylation of an activated aromatic compound, in this case, a 4-chlorocoumarin precursor, using a Vilsmeier reagent generated in situ from a substituted amide (like N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃).[3][4]

Rationale for the Vilsmeier-Haack Reaction: This method is particularly effective for introducing a formyl group onto electron-rich aromatic rings.[4][5] The chloroiminium ion, or Vilsmeier reagent, is a relatively mild electrophile, allowing for selective formylation.[4]

Visualizing the Synthetic Pathway:

Caption: Synthetic workflow for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Part 1: Spectroscopic Validation Techniques

Spectroscopic methods provide detailed information about the molecular structure by probing the interaction of molecules with electromagnetic radiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for elucidating the structure of organic compounds in solution. It provides information on the chemical environment, connectivity, and spatial arrangement of atoms.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 or 500 MHz for ¹H).

• Data Analysis: Analyze the chemical shifts (δ), coupling constants (J), and integration values to assign the signals to specific protons and carbons in the molecule.

Expected ¹H NMR Data (in CDCl₃):

• Aromatic protons (4H) will appear as a multiplet in the range of δ 7.3-8.0 ppm.

• The aldehydic proton (1H) will be a singlet at approximately δ 10.5 ppm.[6]

Expected ¹³C NMR Data (in CDCl₃):

• The carbonyl carbon of the aldehyde will resonate around δ 185-195 ppm.[6]

• The carbonyl carbon of the lactone will be in the region of δ 155-165 ppm.

• Aromatic and vinylic carbons will appear between δ 115-150 ppm.

Comparison with Alternatives: While ¹H NMR provides information about the proton framework, ¹³C NMR is crucial for determining the carbon skeleton. 2D NMR techniques like COSY and HSQC can be employed to establish proton-proton and proton-carbon correlations, respectively, providing unambiguous structural confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands corresponding to specific functional groups.

Expected IR Data (KBr pellet or ATR):

• C=O stretching (lactone): A strong absorption band around 1720-1750 cm⁻¹.[7][8]

• C=O stretching (aldehyde): A strong absorption band around 1670-1690 cm⁻¹.[9]

• C=C stretching (aromatic): Multiple bands in the 1450-1600 cm⁻¹ region.[10]

• C-Cl stretching: A band in the 600-800 cm⁻¹ region.

Comparison with Alternatives: IR spectroscopy is an excellent complementary technique to NMR. While NMR provides a detailed map of the atomic connectivity, IR quickly confirms the presence of key functional groups, such as the two distinct carbonyl groups in the target molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in confirming its identity.

Experimental Protocol: Electron Ionization (EI)-MS

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: Bombard the sample with high-energy electrons to generate a molecular ion (M⁺) and various fragment ions.

• Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z).

• Detection: Detect the abundance of each ion to generate a mass spectrum.

Expected Mass Spectrum Data:

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (C₁₀H₅ClO₃), which is approximately 208 g/mol .[11][12] The presence of a chlorine atom will result in a characteristic M+2 peak with an intensity of about one-third of the M⁺ peak, due to the natural abundance of the ³⁷Cl isotope.

• Fragmentation Pattern: Common fragmentation pathways for coumarins involve the loss of CO (28 Da) from the pyrone ring.[13][14][15]

Comparison with Alternatives: High-resolution mass spectrometry (HRMS) can provide the exact mass of the molecular ion, allowing for the determination of the molecular formula with high accuracy.[13][14] This is a significant advantage over low-resolution MS. Electrospray ionization (ESI) is a softer ionization technique that is less likely to cause extensive fragmentation, making it useful for confirming the molecular weight.[16][17]

Data Summary Table:

Technique	Information Provided	Key Expected Data for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde
¹H NMR	Proton environment and connectivity	Aldehydic proton at ~δ 10.5 ppm; Aromatic protons at δ 7.3-8.0 ppm
¹³C NMR	Carbon skeleton	Aldehyde C=O at ~δ 190 ppm; Lactone C=O at ~δ 160 ppm
IR	Functional groups	Two distinct C=O stretching bands (~1740 cm⁻¹ and ~1680 cm⁻¹)
MS	Molecular weight and fragmentation	Molecular ion peak at m/z ~208 with a characteristic M+2 peak for chlorine

Part 2: Crystallographic Validation

Single-Crystal X-ray Diffraction

For crystalline solids, single-crystal X-ray diffraction is the gold standard for structural determination, providing an unambiguous 3D model of the molecule.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the synthesized compound suitable for X-ray diffraction, often by slow evaporation of a solvent.

• Data Collection: Mount a single crystal on a diffractometer and collect diffraction data by irradiating it with monochromatic X-rays.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure and refine the atomic positions.

Expected Crystallographic Data: The analysis will yield precise bond lengths, bond angles, and the overall molecular geometry, confirming the connectivity and stereochemistry of the synthesized compound.[18][19][20][21]

Comparison with Other Techniques: While spectroscopic methods provide strong evidence for the proposed structure, X-ray crystallography offers definitive proof. It is the only technique that provides a direct visualization of the molecule in the solid state. However, the major limitation is the requirement for high-quality single crystals, which can be challenging to obtain.

Visualizing the Validation Process:

Caption: Logical workflow for the structural validation of the target compound.

Conclusion

A multi-technique approach is essential for the robust validation of synthesized 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. NMR spectroscopy provides the foundational evidence of the molecular framework, IR spectroscopy offers rapid confirmation of functional groups, and mass spectrometry verifies the molecular weight and elemental composition. For unambiguous proof of structure, single-crystal X-ray diffraction is the ultimate method, provided a suitable crystal can be obtained. By objectively comparing the data from these orthogonal techniques, researchers can have the highest confidence in the identity and purity of their synthesized compounds.

References

• Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. (2011). The Open Analytical Chemistry Journal, 5, 27-36. [Link]

• Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. (2011). The Open Analytical Chemistry Journal. [Link]

• Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes. (n.d.). National Center for Biotechnology Information. [Link]

• Fragmentation pathways of synthetic and naturally occurring coumarin derivatives by ion trap and quadrupole time-of-flight mass spectrometry. (2015). Semantic Scholar. [Link]

• Simultaneous Determination of Coumarin and Its Derivatives in Tobacco Products by Liquid Chromatography-Tandem Mass Spectrometry. (n.d.). MDPI. [Link]

• Vibrational Spectra and Electronic Structural Studies of Some Coumarins. (n.d.). International Journal of Research in Engineering and Science. [Link]

• FTIR spectroscopic and theoretical study of the photochemistry of matrix-isolated coumarin. (2007). Photochemistry and Photobiology. [Link]

• Facile synthesis of chromeno[4,3-b]quinolin-6-ones from unexpected reactions of aryl isocyanides with 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. (n.d.). Royal Society of Chemistry. [Link]

• Infrared spectrum of coumarin experimental and calculated (B3LYP/6-3¹1+G*) is shown here. (n.d.). ResearchGate. [Link]

• FT-IR spectra of the obtained coumarin derivatives. (n.d.). ResearchGate. [Link]

• X-ray crystal structure of 2a. (n.d.). ResearchGate. [Link]

• FT-IR spectra of the coumarin derivatives (HBATC&TMBATC). (n.d.). ResearchGate. [Link]

• The structure of the unit cell in a coumarin 2 crystal according to the... (n.d.). ResearchGate. [Link]

• Synthesis, Crystal Structure, Antitumor, and Antimicrobial Activity of Novel Copper(II) Complexes with a Coumarin Derivative Containing a Histamine Substituent. (n.d.). MDPI. [Link]

• X-ray Photoemission Spectra and Electronic Structure of Coumarin and its Derivatives. (n.d.). ACS Publications. [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7... (2013). Growing Science. [Link]

• Result of the X-ray structure analysis of 9a. (n.d.). ResearchGate. [Link]

• Vilsmeier–Haack reaction. (n.d.). Wikipedia. [Link]

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. [Link]

• Synthesis and pharmacological activities of some condensed 4-chloro-2,2-dialkyl chromene-3-carbaldehyde derivatives. (n.d.). ResearchGate. [Link]

• 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (n.d.). National Center for Biotechnology Information. [Link]

• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. [Link]

• “Synthesis, Characterization and Biological Screening of Cu (II)-3-Formylchromone Derivative Complex”. (n.d.). IOSR Journal. [Link]

• [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. (n.d.). The Royal Society of Chemistry. [Link]

• (PDF) 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. (2025). ResearchGate. [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (2025). ResearchGate. [Link]

• 4-Chloro-3-formylcoumarin. (n.d.). PubChem. [Link]

• 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. (n.d.). Royal Society of Chemistry. [Link]

• (PDF) 4-Chlorophenyl 2-oxo-2H-chromene-3-carboxylate. (n.d.). ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 6. rsc.org [rsc.org]
• 7. ijres.org [ijres.org]
• 8. FTIR spectroscopic and theoretical study of the photochemistry of matrix-isolated coumarin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. growingscience.com [growingscience.com]
• 10. researchgate.net [researchgate.net]
• 11. 4-Chloro-3-formylcoumarin | C10H5ClO3 | CID 737580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 13. benthamopen.com [benthamopen.com]
• 14. Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS [benthamopenarchives.com]
• 15. Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fragmentation pathways of synthetic and naturally occurring coumarin derivatives by ion trap and quadrupole time-of-flight mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis, Crystal Structure, Antitumor, and Antimicrobial Activity of Novel Copper(II) Complexes with a Coumarin Derivative Containing a Histamine Substituent [mdpi.com]
• 21. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Antimicrobial Spectrum of Chromene Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the face of escalating antimicrobial resistance (AMR), the scientific community is urgently exploring novel chemical scaffolds capable of combating resilient pathogens.[1][2] Chromenes, a class of heterocyclic compounds built on a benzopyran core, have emerged as a particularly promising area of research.[3] This guide provides a comparative analysis of the antimicrobial spectrum of various chromene derivatives, synthesizes the mechanistic insights behind their activity, and presents standardized protocols for their evaluation.

Introduction to Chromenes: A Scaffold of Versatile Bioactivity

Chromene, or benzopyran, is a bicyclic heterocyclic compound that serves as the core structure for a vast number of natural products (e.g., coumarins, flavonoids) and synthetic molecules.[3][4] Their structural diversity, arising from various substitution patterns on the benzene and pyran rings, allows for the fine-tuning of their biological activities.[3] This inherent versatility has made chromene derivatives a focal point in drug discovery, with demonstrated activities including anticancer, anti-inflammatory, antiviral, and, most pertinently, antimicrobial effects.[4][5] They have shown efficacy against a broad range of pathogens, including multidrug-resistant bacteria and fungi, making them valuable leads in the fight against AMR.[1][2]

Comparative Antimicrobial Spectrum

The antimicrobial efficacy of chromene derivatives is highly dependent on their specific chemical structure, including the nature and position of substituent groups. Below is a comparative summary of the Minimum Inhibitory Concentration (MIC) values for representative derivatives against common bacterial and fungal pathogens. MIC is defined as the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism after overnight incubation.

Table 1: Comparative Antibacterial Activity of Chromene Derivatives (MIC in µg/mL)

Chromene Derivative Class	Specific Compound Example	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Reference
Halogenated 3-Nitro-2H-Chromenes	2-(4-bromophenyl)-6-bromo-8-chloro-3-nitro-2H-chromene	4 (MDR strain)	Not Reported	[6]
Halogenated 3-Nitro-2H-Chromenes	6-Chloro-3-nitro-2-phenyl-2H-chromene	8-32	Not Reported	[6]
2-Amino-4H-Chromenes	2-Amino-7-hydroxy-4-phenyl derivative (4b)	3.9	3.9	[7]
2-Amino-4H-Chromenes	2-Amino-7-hydroxy-4-phenyl derivative (4c)	1.95	1.95	[7]
Chromene-based Azo Dyes	Azo dye derivative (13e)	0.48	0.97	[7]
Chromene-based Azo Dyes	Azo dye derivative (13i)	0.007	0.007	[7]
Standard Antibiotic	Ciprofloxacin	≤ 0.12 (susceptible)	≤ 1 (susceptible)	[6][8]

MDR: Multidrug-Resistant

Analysis: The data clearly indicate that specific substitutions dramatically influence antibacterial potency. Halogenated 3-nitro-2H-chromenes show potent activity against multidrug-resistant S. aureus.[6] Furthermore, certain 2-amino-4H-chromenes and particularly chromene-based azo dyes exhibit broad-spectrum activity with exceptionally low MIC values, some even surpassing the potency of standard antibiotics against the tested strains.[7]

Table 2: Comparative Antifungal Activity of Chromene Derivatives (MIC in µg/mL)

Chromene Derivative Class	Specific Compound Example	Candida albicans	Aspergillus niger	Reference
Chromone-3-carbonitriles	6-bromochromone-3-carbonitrile	5	Not Reported	[9]
Chromene-based Azo Dyes	Azo dye derivative (13e)	0.24	0.48	[7]
Chromene-based Azo Dyes	Azo dye derivative (13i)	0.015	0.007	[7]
Chromenol-Triazoles	Compound 3k	22.1–184.2 (µM)	Most resistant fungus	[10]
Standard Antifungal	Fluconazole	≤ 2 (susceptible)	Not Reported	[6]
Standard Antifungal	Amphotericin B	< 5	Not Reported	[9]

Analysis: Similar to the antibacterial data, the antifungal spectrum is highly structure-dependent. Chromone-3-carbonitriles and chromene-based azo dyes show significant promise against Candida albicans, a common cause of fungal infections.[7][9] The azo dye derivative 13i, in particular, demonstrates remarkable potency against both C. albicans and A. niger.[7]

Mechanisms of Antimicrobial Action

Chromene derivatives exert their antimicrobial effects through diverse mechanisms, often targeting essential cellular processes.[1][2] This multi-target potential is a key advantage in overcoming resistance.

Key Mechanisms Include:

• Inhibition of DNA Synthesis: Certain chromenes act as inhibitors of bacterial DNA gyrase and topoisomerases.[2] These enzymes are crucial for DNA replication, transcription, and repair. By inhibiting them, chromenes effectively halt cell division and lead to bacterial death.

• Cell Wall Synthesis Inhibition: Some derivatives interfere with the biosynthesis of peptidoglycan, the primary structural component of the bacterial cell wall.[1][11][12] For example, they can inhibit the MurA enzyme, which catalyzes an early and essential step in this pathway.[11][12]

• Cell Membrane Disruption: Chromenes can target and disrupt the integrity of the bacterial or fungal cell membrane.[3] This can lead to leakage of essential intracellular components and ultimately cell lysis. Some antifungal chromones are thought to interfere with ergosterol synthesis, a key component of the fungal cell membrane.[10][13]

• Inhibition of Biofilm Formation: Biofilms are structured communities of microbes that are notoriously resistant to conventional antibiotics. Several chromone derivatives have been shown to inhibit biofilm formation in pathogens like C. albicans, a crucial virulence factor.[1][9]

Below is a conceptual diagram illustrating a proposed mechanism of action: the inhibition of a bacterial enzyme.

Caption: Proposed mechanism of action for an antimicrobial chromene derivative.

Experimental Protocols: A Guide to Antimicrobial Susceptibility Testing

To ensure reproducible and comparable results, standardized methodologies are critical. The broth microdilution method, as outlined by the Clinical and Laboratory Standards Institute (CLSI), is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[14][15]

Protocol: Broth Microdilution MIC Assay

Objective: To determine the lowest concentration of a chromene derivative that inhibits the visible growth of a specific microorganism.

Materials:

• 96-well microtiter plates

• Test chromene derivatives

• Bacterial or fungal isolates (e.g., S. aureus ATCC 25923, E. coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator

Workflow Diagram:

Caption: Standard workflow for the broth microdilution MIC assay.

Step-by-Step Methodology:

• Preparation of Chromene Stock Solution: Dissolve the chromene derivative in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL). Causality: A high concentration stock is necessary to ensure the final solvent concentration in the assay is non-inhibitory to the microorganism (typically ≤1%).

• Preparation of Inoculum:

  • From a fresh agar plate (18-24 hours old), select several colonies of the microorganism.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Trustworthiness: Standardizing the inoculum density is the most critical variable for reproducibility. A non-standardized inoculum will lead to highly variable MIC results.

  • Dilute this standardized suspension in the appropriate broth (e.g., CAMHB) to achieve the final target inoculum of approximately 5 x 10⁵ CFU/mL in the wells.

• Plate Preparation:

  • Dispense 50 µL of broth into all wells of a 96-well plate.

  • Add 50 µL of the highest concentration of the drug to the first column, creating a 100 µL volume.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing, and continuing across the plate. Discard the final 50 µL from the last drug-containing column.

  • This leaves a series of wells with decreasing concentrations of the chromene derivative.

• Controls (Self-Validation):

  • Positive Control: A well containing broth and the inoculum, but no drug. This well must show turbidity for the test to be valid.

  • Negative Control: A well containing only sterile broth. This well must remain clear.

  • Standard Antibiotic Control: Run a parallel dilution of a known antibiotic (e.g., ciprofloxacin) to validate the susceptibility of the test organism.

• Inoculation and Incubation: Add 50 µL of the diluted inoculum prepared in Step 2 to each well (except the negative control). This brings the final volume to 100 µL. Incubate the plate at 35-37°C for 16-24 hours.[16]

• Result Interpretation: The MIC is the lowest concentration of the chromene derivative at which there is no visible growth (i.e., the well is clear).

Future Perspectives

The potent and broad-spectrum activity of certain chromene derivatives makes them highly attractive candidates for further development. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To optimize the chromene scaffold for enhanced efficacy and reduced toxicity.

• Mechanism of Action Elucidation: Deeper investigation into the specific molecular targets to understand and overcome potential resistance mechanisms.

• In Vivo Efficacy and Safety: Moving the most promising compounds from in vitro studies to in vivo animal models to assess their therapeutic potential and safety profiles.

• Combination Therapies: Exploring the synergistic effects of chromene derivatives with existing antibiotics to enhance their efficacy and combat resistance.[2]

The versatility of the chromene scaffold, combined with its demonstrated antimicrobial prowess, positions it as a cornerstone for the development of next-generation therapeutics in an era of critical need.

References

• Chromenes As Antimicrobial Agents: Mechanisms, Efficacy, And Future Perspectives. (URL: )
• Green Synthesis of Chromene Derivatives with Anti-Microbial Activity: A Review. (URL: )
• Chromenes As Antimicrobial Agents: Mechanisms, Efficacy, And Future Perspectives - Asian Journal of Research in Chemistry. (URL: )

• Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores: A novel series of potent antimicrobial and anticancer agents - PubMed Central. (URL: [Link])

• Microwave Synthesis, Characterization and Antimicrobial Activity of Some Chromene Derivatives - Oriental Journal of Chemistry. (URL: )
• Design, synthesis and antibacterial assessment of novel 4H-chromene analogues. (URL: )
• Design, Synthesis, Antimicrobial and Antitumor Activities of Benzo[f]chromene Derivatives: DFT and Molecular Docking | Bentham Science Publishers. (URL: )

• Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed. (URL: [Link])

• M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - ResearchGate. (URL: [Link])

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI. (URL: [Link])

• Antifungal and antibiofilm activities of chromones against nine Candida species - PMC - NIH. (URL: [Link])

• In Silico and In Vitro Evaluation of the Antifungal Activity of a New Chromone Derivative against Candida spp. - MDPI. (URL: [Link])

• Microbroth dilution method for antibiotic susceptibility testing of fastidious and anaerobic bacteria of the urinary microbiome | Microbiology Spectrum - ASM Journals. (URL: [Link])

• Antimicrobial efficacy of various chromenes and their mode of action. - ResearchGate. (URL: [Link])

• PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIVATIVES: AN OVERVIEW. (URL: [Link])

• Antimicrobial and Antifungal Activity of Chromene and Pyrimidine derivatives - International Journal of Advanced Research in Science, Communication and Technology. (URL: [Link])

• Chromenol Derivatives as Novel Antifungal Agents: Synthesis, In Silico and In Vitro Evaluation - PMC - NIH. (URL: [Link])

• CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC - NIH. (URL: [Link])

• Chromenes As Antimicrobial Agents: Mechanisms, Efficacy, And Future Perspectives - Asian Journal of Research in Chemistry. (URL: [Link])

• Halogenated 3-Nitro-2H-Chromenes as Potential Agents Against Multidrug-Resistant Bacteria - MDPI. (URL: [Link])

• Minimum inhibitory concentration (MIC) in E. coli and S. aureus and the... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Minimum inhibitory and bactericidal concentrations of 44 antimicrobial agents against three standard control strains in broth with and without human serum - PubMed. (URL: [Link])

• Inhibition of MurA Enzyme from Escherichia coli and Staphylococcus aureus by Diterpenes from Lepechinia meyenii - CONICET. (URL: [Link])

• Inhibition of MurA Enzyme from Escherichia coli and Staphylococcus aureus by Diterpenes from Lepechinia meyenii and Their Synthetic Analogs - MDPI. (URL: [Link])

Sources

• 1. Chromenes As Antimicrobial Agents: Mechanisms, Efficacy, And Future Perspectives | Semantic Scholar [semanticscholar.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. ajrconline.org [ajrconline.org]
• 4. PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIVATIVES: AN OVERVIEW | Semantic Scholar [semanticscholar.org]
• 5. Microwave Synthesis, Characterization and Antimicrobial Activity of Some Chromene Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 6. benchchem.com [benchchem.com]
• 7. Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores: A novel series of potent antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Minimum inhibitory and bactericidal concentrations of 44 antimicrobial agents against three standard control strains in broth with and without human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antifungal and antibiofilm activities of chromones against nine Candida species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chromenol Derivatives as Novel Antifungal Agents: Synthesis, In Silico and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 16. journals.asm.org [journals.asm.org]

A Comparative Guide to the Synthetic Routes of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde: A Vilsmeier-Haack Approach

In the landscape of heterocyclic chemistry, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde stands as a pivotal precursor for the synthesis of a diverse array of bioactive molecules and functional materials.[1][2][3] Its unique structural motif, featuring a reactive aldehyde and a labile chlorine atom on a coumarin scaffold, renders it a versatile building block for medicinal chemists and materials scientists. This guide provides an in-depth comparison of the synthetic strategies for obtaining this valuable intermediate, with a primary focus on the widely employed Vilsmeier-Haack reaction. We will delve into the mechanistic underpinnings, compare different activating agents, and provide detailed experimental protocols to empower researchers in their synthetic endeavors.

The Predominance of the Vilsmeier-Haack Reaction

The synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is predominantly achieved through the Vilsmeier-Haack formylation of 4-hydroxycoumarin.[4][5][6] This reaction is a powerful and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds.[7][8][9] The process involves the in-situ formation of a Vilsmeier reagent, an electrophilic iminium salt, which then reacts with the enolate of 4-hydroxycoumarin to introduce a formyl group at the C3 position and concomitantly chlorinate the C4 position.

The Underlying Chemistry: A Mechanistic Insight

The Vilsmeier-Haack reaction commences with the activation of a substituted amide, most commonly N,N-dimethylformamide (DMF), by an activating agent such as phosphoryl chloride (POCl₃), thionyl chloride (SOCl₂), or oxalyl chloride. This generates the highly electrophilic Vilsmeier reagent, a chloroiminium ion.[7][9][10]

The reaction with 4-hydroxycoumarin proceeds as follows:

• Tautomerization: 4-Hydroxycoumarin exists in equilibrium with its tautomeric form, 2,4-chromanedione. The enolic hydroxyl group is acidic and readily deprotonated.

• Formation of the Enolate: In the presence of the Vilsmeier reagent, the enolic hydroxyl group of 4-hydroxycoumarin is attacked, leading to the formation of a highly reactive enolate intermediate.

• Electrophilic Attack: The electron-rich C3 position of the enolate attacks the electrophilic carbon of the Vilsmeier reagent.

• Formylation and Chlorination: A cascade of events follows, involving the elimination of a proton and subsequent attack by the chloride ion (from the activating agent) at the C4 position. The intermediate iminium salt is then hydrolyzed during aqueous workup to yield the final product, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde.

Caption: Generalized workflow for the Vilsmeier-Haack synthesis.

A Comparative Analysis of Activating Agents

While phosphoryl chloride (POCl₃) is the most commonly employed activating agent for the Vilsmeier-Haack reaction, thionyl chloride (SOCl₂) and oxalyl chloride are viable alternatives. The choice of activating agent can significantly impact the reaction's efficiency, work-up procedure, and overall cost-effectiveness.

Feature	Phosphoryl Chloride (POCl₃)	Thionyl Chloride (SOCl₂)	Oxalyl Chloride ((COCl)₂)
Reactivity	Moderate to high	Moderate	High
Byproducts	Phosphoric acid derivatives	Sulfur dioxide (SO₂), Hydrogen chloride (HCl)	Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride (HCl)
Work-up	Can be complex due to the need to remove non-volatile, acidic phosphorus byproducts.	Generally simpler as the primary byproduct (SO₂) is a gas.[11]	Considered the cleanest, as all byproducts are gaseous, simplifying purification.
Cost	Generally the most economical option.	Moderately priced.	Typically the most expensive of the three.
Safety	Corrosive and reacts violently with water.	Corrosive, toxic, and releases toxic gases upon decomposition.	Corrosive, toxic, and decomposes to produce toxic gases.

Expert Insight: For routine laboratory-scale synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, phosphoryl chloride remains the reagent of choice due to its cost-effectiveness and proven efficacy. However, for applications where ease of purification and avoidance of phosphorus-containing waste are critical, oxalyl chloride presents a superior, albeit more expensive, alternative. Thionyl chloride offers a middle ground but may lead to less clean reactions in some cases.[12]

Experimental Protocols

The following is a detailed, step-by-step protocol for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde using the Vilsmeier-Haack reaction with phosphoryl chloride.

Synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

Materials:

• 4-Hydroxycoumarin

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphoryl chloride (POCl₃)

• Crushed ice

• Deionized water

• Ethanol (for recrystallization)

Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Heating mantle

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Vilsmeier Reagent Preparation: In a fume hood, equip a dry three-neck round-bottom flask with a magnetic stir bar and a dropping funnel. Place the flask in an ice bath. To the flask, add anhydrous N,N-dimethylformamide (3 equivalents).

• Addition of POCl₃: While stirring, slowly add phosphoryl chloride (3 equivalents) dropwise from the dropping funnel, ensuring the temperature of the reaction mixture is maintained between 0-5 °C.

• Reaction with 4-Hydroxycoumarin: After the addition of POCl₃ is complete, continue stirring the mixture at 0-5 °C for 30 minutes to ensure the complete formation of the Vilsmeier reagent.

• Addition of Substrate: To this pre-formed Vilsmeier reagent, add 4-hydroxycoumarin (1 equivalent) portion-wise, maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 60-70 °C and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully and slowly pour the reaction mixture into a beaker containing a large amount of crushed ice with vigorous stirring. This will hydrolyze the intermediate iminium salt and precipitate the crude product.

• Isolation of Crude Product: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold water to remove any residual DMF and inorganic salts.

• Purification: The crude product can be purified by recrystallization from ethanol to afford 4-chloro-2-oxo-2H-chromene-3-carbaldehyde as a crystalline solid.[13] The reported melting point is in the range of 126-130 °C.[14]

Caption: Step-by-step experimental workflow for the synthesis.

Alternative Synthetic Approaches

While the Vilsmeier-Haack reaction is the most direct and widely used method, it is important for researchers to be aware of other potential, albeit less common, synthetic strategies. One such alternative involves the synthesis of 4-chloro-2-phenyl-2H-chromene-3-carbaldehyde from flavanone using phosphorus oxychloride and dimethylformamide.[15] However, this method is specific to the 2-phenyl substituted derivative. For the parent compound, the Vilsmeier-Haack formylation of 4-hydroxycoumarin remains the most practical and efficient route.

Conclusion

The Vilsmeier-Haack reaction stands as the cornerstone for the synthesis of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, offering a reliable and scalable method. The choice of activating agent, primarily between phosphoryl chloride, thionyl chloride, and oxalyl chloride, allows for a trade-off between cost and ease of purification. The detailed protocol provided in this guide, coupled with a thorough understanding of the reaction mechanism, equips researchers with the necessary tools to confidently synthesize this valuable intermediate for their diverse research needs.

References

• Jalli, V. P., Krishnamurthy, S., Moriguchi, T., & Tsuge, A. (2016). One-pot four component synthesis of novel 3-furyl coumarin derivatives. Journal of Chemical Sciences, 128(2), 217–226.
• Reddy, G. N., & Kumar, M. S. (2021). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review. New Journal of Chemistry.
• Elkhateeb, A., Alshehri, A. S., Kirsch, G., & Abdel-Hafez, S. H. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Oriental Journal of Chemistry, 32(1), 379-384.
• Reddy, G. N., & Kumar, M. S. (Year). 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: A brief review. Request PDF.
• (2025).
• BenchChem. (2025). Application Notes and Protocols: Synthesis of Chromone-3-Carbaldehydes via the Vilsmeier-Haack Reaction. BenchChem.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia.
• Kostakis, I. K., & Hadjipavlou-Litina, D. (2021). An Overview of the Synthesis of 3,4-Fused Pyrrolocoumarins of Biological Interest. MDPI.
• LGC Standards. (n.d.). 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde. LGC Standards.
• Elkhateeb, A., Alshehri, A. S., Kirsch, G., & Abdel-hafez, S. H. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride.
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal.
• Al-Warhi, T. I., Al-Hazimi, H. M., & El-Faham, A. (2012). A Novel Condensation–Cyclization Reaction of 4-Chloro-3-formylcoumarin with Amidoximes: Facile Synthesis of Coumarin-Fused Pyrimidinones. Thieme E-Books & E-Journals.
• Rajanna, K. C., Solomon, F., Ali, M. M., & Prakash, P. K. S. (1996). Vilsmeier-Haack formylation of coumarin derivatives. A solvent dependent kinetic study. International Journal of Chemical Kinetics, 28(12), 865-872.
• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Chemistry Steps.
• Ben Hassen, L., et al. (2014). Synthesis of New Substituted Chromen[4,3-c]pyrazol-4-ones and Their Antioxidant Activities. Molecules, 19(9), 13638-13651.
• Sigma-Aldrich. (n.d.). 4-Chloro-3-formylcoumarin 97. Sigma-Aldrich.
• BLDpharm. (n.d.). 50329-91-4|4-Chloro-2-oxo-2H-chromene-3-carbaldehyde. BLDpharm.
• Strakova, I., et al. (2003). Reactions of 4-Chloro-3-formylcoumarin with Arylhydrazines. Request PDF.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Vilsmeier-Haack Reaction. TCI Chemicals.
• Abdel-Wahab, B. F., et al. (2015). Recent Advances in 4-Hydroxycoumarin Chemistry. Part 1: Synthesis and Reactions. Journal of Heterocyclic Chemistry, 52(6), 1563-1595.
• (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl)
• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3(3A), 1-7.
• Strakova, I., et al. (2006). Reactions of 4-Chloro-3-formyl-coumarin with Primary Amines. Request PDF.
• (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde.
• (Year). “Synthesis, Characterization and Biological Screening of Cu (II)
• ChemicalBook. (2025). 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE. ChemicalBook.
• Reddit. (2024). Does the Vilsmeier-Haack-Reaction also work with thionylchloride instead of phosphorus oxychloride?. r/OrganicChemistry.
• Reddit. (2023). Thionyl Chloride vs Phosphoryl Chloride Reactivity. r/OrganicChemistry.
• Matrix Scientific. (n.d.). 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.
• (2025). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. PMC - NIH.
• (2016). Transition Metal Ions as Efficient Catalysts for Vilsmeier–Haack Formylation of Hydrocarbons with Reagents: Kinetics and Mechanism.
• (2025). 4-Morpholino-2-oxo-2H-chromene-3-carbaldehyde.

Sources

• 1. 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scite.ai [scite.ai]
• 6. Synthesis of New Substituted Chromen[4,3-c]pyrazol-4-ones and Their Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 9. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 10. Vilsmeier-Haack Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 15. 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Mechanistic Landscape of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and Its Derivatives

Introduction: The Versatile Chromene Scaffold

In the landscape of medicinal chemistry, the coumarin nucleus, a derivative of benzopyranone, represents a "privileged scaffold." Its inherent bioactivity and synthetic tractability have made it a cornerstone for the development of novel therapeutic agents. Within this esteemed class, 4-chloro-2-oxo-2H-chromene-3-carbaldehyde emerges not just as a compound of interest in its own right, but more significantly as a versatile precursor for a plethora of derivatives exhibiting potent anti-inflammatory and anticancer activities.[1][2][3] While quantitative efficacy data for the parent aldehyde is not extensively documented in peer-reviewed literature, its derivatives have demonstrated significant potential, often outperforming established drugs in preclinical studies.

This guide provides a comparative analysis of the mechanisms of action of key derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde. We will dissect their performance against standard therapeutic agents, provide the underlying experimental data, and furnish detailed protocols for the key assays, empowering researchers to contextualize and advance their own drug discovery efforts.

Part 1: Comparative Analysis of Anti-Inflammatory Mechanisms

Inflammation is a complex biological response orchestrated by a symphony of signaling molecules, with key players including cyclooxygenase (COX) enzymes and pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of these processes.[4]

Alternative Compound: Indomethacin

Indomethacin is a potent non-steroidal anti-inflammatory drug (NSAID) that exerts its effects primarily through the non-selective inhibition of COX-1 and COX-2 enzymes.[5] This inhibition blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation.

Chromene Derivatives as Anti-Inflammatory Agents

Derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde have shown promising anti-inflammatory properties, suggesting multiple mechanisms of action that may include COX inhibition and modulation of inflammatory signaling pathways. Some derivatives have demonstrated potent anti-inflammatory effects comparable to standard drugs like Indomethacin and Diclofenac.[5][6]

Workflow for Assessing Anti-Inflammatory Potential

The following workflow outlines the key experimental stages for evaluating and comparing the anti-inflammatory properties of novel compounds.

Caption: Experimental workflow for anti-inflammatory drug discovery.

Quantitative Comparison of Anti-Inflammatory Activity

Compound/Drug	Target/Assay	IC50 / % Inhibition	Reference
Indomethacin	COX-1 / COX-2	Varies by assay	[5]
Diclofenac	Carrageenan-induced paw edema	63.5% inhibition	[1]
2-chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide	Carrageenan-induced paw edema	60.5% inhibition	[1]
4-chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide	Carrageenan-induced paw edema	62.3% inhibition	[1]
Furochromone Derivative (2f)	COX-2	IC50 = 13.7 µM	[7]
Furochromone Derivative (2f)	LOX-5	IC50 = 17.3 µM	[7]

Part 2: Comparative Analysis of Anticancer Mechanisms

The therapeutic strategy against cancer often involves inducing apoptosis (programmed cell death) in malignant cells. Key pathways include the intrinsic (mitochondrial) pathway, regulated by the Bcl-2 family of proteins (e.g., pro-apoptotic Bax and anti-apoptotic Bcl-2), and the extrinsic pathway. Another successful strategy involves targeting the microtubule dynamics essential for cell division.

Alternative Compound: Doxorubicin

Doxorubicin is a widely used chemotherapeutic agent with a multi-faceted mechanism of action. It intercalates into DNA, inhibits topoisomerase II, and generates reactive oxygen species (ROS), all of which can trigger apoptotic cell death.[8] In many tumor cells, Doxorubicin-induced apoptosis is dependent on the activation of the p53 tumor suppressor protein.[9]

Chromene Derivatives as Anticancer Agents

The chromene scaffold is a fertile ground for the development of potent anticancer agents.[8] Derivatives of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde have been shown to induce apoptosis through various mechanisms, including the disruption of microtubule polymerization and modulation of the intrinsic apoptotic pathway.[10][11]

One of the proposed mechanisms for certain chromene derivatives is the inhibition of tubulin polymerization, similar to colchicine. This disruption of the microtubule network leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[10]

Furthermore, many chromene derivatives have been demonstrated to induce apoptosis by altering the balance of Bcl-2 family proteins. They can upregulate the expression of the pro-apoptotic protein Bax and downregulate the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio increases mitochondrial membrane permeability, leading to the release of cytochrome c and the activation of caspases, the executioners of apoptosis.

Signaling Pathway: Intrinsic Apoptosis

The diagram below illustrates the intrinsic apoptotic pathway, a common mechanism of action for many anticancer chromene derivatives.

Caption: Intrinsic apoptosis pathway induced by chromene derivatives.

Quantitative Comparison of Anticancer Activity

Compound/Drug	Cell Line	IC50 (µM)	Reference
Doxorubicin	Varies	Varies	[8]
Compound 4f (a 2-amino-3-carbonitrile chromene derivative)	MCF-7 (Breast)	4.74 µg/mL	[12]
Compound 4h (a 2-amino-3-carbonitrile chromene derivative)	MCF-7 (Breast)	21.97 µg/mL	[12]
Benzochromene Derivatives	Various cancer cell lines	4.6 - 21.5	[11]
Coumarin-3-carboxamide (14b)	HeLa (Cervical)	0.75
Coumarin-3-carboxamide (14e)	HeLa (Cervical)	0.39
Coumarin-3-carboxamide (14b)	HepG2 (Liver)	4.85
Coumarin-3-carboxamide (14e)	HepG2 (Liver)	2.62

Part 3: Detailed Experimental Protocols

For scientific integrity and reproducibility, detailed methodologies are paramount. Below are protocols for key assays discussed in this guide.

Protocol 1: In Vitro Cyclooxygenase (COX) Inhibition Assay (Colorimetric)

This assay measures the peroxidase activity of COX enzymes.

Materials:

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• COX-1 and COX-2 enzymes (ovine or human)

• Arachidonic acid (substrate)

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Test compounds and control inhibitor (e.g., Indomethacin)

• 96-well microplate and plate reader

Procedure:

• Prepare the reaction mixture in a 96-well plate containing Assay Buffer, Heme, and the COX enzyme.

• Add the test compound or control inhibitor at various concentrations.

• Pre-incubate the plate at 37°C for a specified time (e.g., 10 minutes).

• Initiate the reaction by adding arachidonic acid and the colorimetric substrate.

• Monitor the absorbance at the appropriate wavelength (e.g., 590 nm for TMPD) over time.

• Calculate the rate of reaction and determine the percent inhibition for each compound concentration.

• Plot the percent inhibition against the compound concentration to determine the IC50 value.

Protocol 2: Caspase-3/7 Activity Assay (Luminescent)

This "add-mix-measure" assay quantifies caspase activity as a marker of apoptosis.

Materials:

• Caspase-Glo® 3/7 Reagent (contains a luminogenic substrate, DEVD-aminoluciferin)

• Cultured cells (adherent or suspension)

• Test compounds

• White-walled 96-well microplates

• Luminometer

Procedure:

• Seed cells in a 96-well plate and treat with test compounds for the desired time to induce apoptosis.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add the Caspase-Glo® 3/7 Reagent to each well (typically in a 1:1 volume ratio with the cell culture medium).

• Mix the contents by gentle shaking for 30-60 seconds.

• Incubate at room temperature for 1-3 hours.

• Measure the luminescence using a luminometer.

• The luminescent signal is proportional to the amount of caspase activity.

Protocol 3: Western Blot for Bax and Bcl-2 Expression

This protocol allows for the semi-quantitative analysis of pro- and anti-apoptotic protein levels.

Materials:

• Cultured cells and test compounds

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-Bax, anti-Bcl-2, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Treat cells with test compounds, then lyse the cells and quantify the total protein concentration.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Capture the chemiluminescent signal using an imaging system.

• Perform densitometry analysis to quantify the protein bands, normalizing to the loading control. Calculate the Bax/Bcl-2 ratio.

Conclusion and Future Directions

The 4-chloro-2-oxo-2H-chromene-3-carbaldehyde scaffold is a proven platform for generating derivatives with significant therapeutic potential. While direct data on the parent compound is limited, its derivatives exhibit potent anti-inflammatory and anticancer activities through diverse and clinically relevant mechanisms of action. The comparative data presented herein highlights their potential to rival, and in some cases exceed, the efficacy of established drugs in preclinical models.

Future research should focus on elucidating the precise molecular targets of the most active derivatives, optimizing their pharmacokinetic and safety profiles, and exploring their efficacy in in vivo cancer and inflammation models. The detailed protocols provided in this guide offer a robust framework for such investigations, paving the way for the development of next-generation therapies based on the versatile chromene core.

References

• Kalyanaraman, B., et al. (2004). Doxorubicin induces apoptosis in normal and tumor cells via distinctly different mechanisms. intermediacy of H(2)O(2)- and p53-dependent pathways. The Journal of biological chemistry, 279(24), 25079–25087. [Link]

• Mphahane, N. J., et al. (2018). Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Inhibiting Cholinesterases, β-Secretase, Cyclooxygenase-2, and Lipoxygenase-5/15. Molecules (Basel, Switzerland), 23(12), 3128. [Link]

• Asgari, F., et al. (2020). The chromene derivative 4-Clpgc inhibits cell proliferation and induces apoptosis in the K562 cell line. Journal of cell communication and signaling, 14(1), 77–91. [Link]

• Al-Obeed, O. A., et al. (2023). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry, 39(4). [Link]

• Nalamachu, S., & Wortmann, R. (2014). Role of indomethacin in acute pain and inflammation management: a review of the literature. Postgraduate medicine, 126(4), 92–97. [Link]

• Ghorab, M. M., et al. (2006). 4-Chloro-2,2-disubstituted chromen-3-carboxaldehyde: synthesis of some fused polycyclic heterocycles as anti-inflammatory, analgesic, anticonvulsant, and antiparkinsonian agents. Archiv der Pharmazie, 339(1), 41–47. [Link]

• Ellithey, M. (2006). Synthesis and pharmacological activities of some condensed 4-chloro-2,2-dialkyl chromene-3-carbaldehyde derivatives. ResearchGate. [Link]

• Singh, K., et al. (2025). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. Organic & Biomolecular Chemistry. [Link]

• Al-Warhi, T., et al. (2025). Evaluating the Cytotoxic Effects of Some Chlorinated Substituted 2-Amino-3-carbonitrile Chromene Derivatives on 3T3 and MCF-7 Cell Lines. ResearchGate. [Link]

• Mohammadhosseini, M., et al. (2015). Cytotoxic and Apoptotic Effects of Synthetic Benzochromene Derivatives on Human Cancer Cell Lines. Iranian journal of pharmaceutical research : IJPR, 14(3), 809–818. [Link]

• Al-Warhi, T., et al. (2025). Evaluating the Cytotoxic Effects of Some Chlorinated Substituted 2-Amino-3-carbonitrile Chromene Derivatives on 3T3 and MCF-7 Cell Lines. ResearchGate. [Link]

• Al-Warhi, T., et al. (2025). Evaluating the Cytotoxic Effects of Some Chlorinated Substituted 2-Amino-3-carbonitrile Chromene Derivatives on 3T3 and MCF-7 Cell Lines. ResearchGate. [Link]

• Al-Warhi, T., et al. (2025). Evaluating the Cytotoxic Effects of Some Chlorinated Substituted 2-Amino-3-carbonitrile Chromene Derivatives on 3T3 and MCF-7 Cell Lines. ResearchGate. [Link]

• Kim, J. S., et al. (2021). Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives. Molecules (Basel, Switzerland), 26(6), 1675. [Link]

• Lee, S. H., et al. (2003). Inhibition of TNF-alpha and IL-6 production by Aucubin through blockade of NF-kappaB activation RBL-2H3 mast cells. Cytokine, 23(1-2), 53–59. [Link]

• Hayden, M. S., & Ghosh, S. (2012). NF-κB, the first quarter-century: remarkable progress and outstanding questions. Genes & development, 26(3), 203–234. [Link]

Sources

• 1. 4-Chloro-3-formylcoumarin as a multifaceted building block for the development of various bio-active substituted and fused coumarin heterocycles: a brief review - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. 4-Chloro-2,2-disubstituted chromen-3-carboxaldehyde: synthesis of some fused polycyclic heterocycles as anti-inflammatory, analgesic, anticonvulsant, and antiparkinsonian agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Inhibiting Cholinesterases, β-Secretase, Cyclooxygenase-2, and Lipoxygenase-5/15 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential – Oriental Journal of Chemistry [orientjchem.org]
• 8. researchgate.net [researchgate.net]
• 9. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxic and apoptotic effects of synthetic benzochromene derivatives on human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

A Comparative Toxicological Profile of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of Coumarin Derivatives

Coumarins, a class of benzopyrone-containing secondary metabolites, are ubiquitous in the plant kingdom and form the structural core of numerous synthetic compounds with a broad spectrum of pharmacological activities.[1] Their applications span from fragrances and cosmetics to pharmaceuticals, including anticoagulants, anti-cancer agents, and anti-inflammatory drugs.[1][2] However, the therapeutic potential of coumarins is often shadowed by their toxicological profiles, most notably hepatotoxicity.[3][4] The metabolic activation of the coumarin scaffold can lead to reactive intermediates, posing a significant challenge in drug development.[5][6]

This guide provides a comparative toxicological overview of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde , a synthetic coumarin derivative with potential biological activities, including antimicrobial, antioxidant, and anti-inflammatory effects.[7] Due to the limited direct toxicological data available for this specific compound, this guide will compare it with three key coumarin analogues to provide a contextual understanding of its potential risks:

• Coumarin: The parent compound, whose toxicity is well-documented.

• Warfarin: A widely used anticoagulant and a potent, highly toxic coumarin derivative.

• 7-Hydroxycoumarin (Umbelliferone): A major human metabolite of coumarin with significantly lower toxicity.

By examining the structure-activity relationships and established toxicological data of these comparators, we can infer a likely toxicological profile for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and outline a strategic approach for its comprehensive safety assessment.

Toxicological Profile of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde: What We Know

Direct and comprehensive toxicological data for 4-chloro-2-oxo-2H-chromene-3-carbaldehyde is scarce in publicly available literature. However, one study provides a critical insight into its acute toxicity. When administered to rats at a dose of 540 mg/kg body weight, which was determined to be the LD50, it resulted in pronounced intoxication after 6 hours and a 40% mortality rate.[2] This suggests a significant level of acute toxicity. The presence of a chlorine atom at the 4-position and an aldehyde group at the 3-position are expected to influence its reactivity and metabolic fate, potentially contributing to its toxic effects.[7]

Comparative Toxicological Analysis

To better understand the potential hazards of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, a comparison with well-characterized coumarin derivatives is essential.

Compound	Structure	Acute Toxicity (LD50, oral, rat)	Primary Toxicological Concerns	Notes
4-chloro-2-oxo-2H-chromene-3-carbaldehyde	Chemical structure of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde	540 mg/kg[2]	High acute toxicity, potential for hepatotoxicity and genotoxicity (inferred)	Limited data available. The chloro and aldehyde groups may enhance reactivity.
Coumarin	Chemical structure of Coumarin	293 mg/kg[8][9]	Hepatotoxicity, carcinogenic in rodents.[10][8]	Toxicity is species-dependent and linked to metabolic activation to a toxic 3,4-epoxide.[10][5]
Warfarin	Chemical structure of Warfarin	11 - 323 mg/kg[11]	High anticoagulant activity leading to hemorrhage, teratogenic.[12][13]	A potent vitamin K antagonist.[13]
7-Hydroxycoumarin	Chemical structure of 7-Hydroxycoumarin	>10,000 mg/kg[14]	Low toxicity.[14]	Major human metabolite of coumarin, considered a detoxification product.[8]

Mechanistic Insights and Structure-Toxicity Relationships

The toxicity of many coumarins is intrinsically linked to their metabolism. In rodents, coumarin is primarily metabolized via a 3,4-epoxidation pathway, leading to the formation of a reactive epoxide intermediate that is hepatotoxic and carcinogenic.[5][15] In contrast, humans predominantly metabolize coumarin through a 7-hydroxylation pathway, yielding the much less toxic 7-hydroxycoumarin.[8]

For 4-chloro-2-oxo-2H-chromene-3-carbaldehyde, the presence of substituents at the 3 and 4 positions blocks the formation of the toxic 3,4-epoxide. However, the chloro and aldehyde groups introduce new reactive centers. The electron-withdrawing nature of these groups could influence the overall electronic properties of the molecule, potentially leading to different metabolic pathways and toxicological outcomes. Further investigation is required to elucidate its metabolic fate and the specific mechanisms of its toxicity.

Recommended Experimental Workflows for Toxicological Assessment

A comprehensive toxicological evaluation of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde should include a battery of in vitro and in vivo assays to assess its cytotoxicity, genotoxicity, and potential for organ-specific toxicity.

In Vitro Cytotoxicity Assays

These assays are crucial for determining the concentration range at which a compound exhibits cellular toxicity and for understanding the mechanisms of cell death.

Caption: General workflow for in vitro cytotoxicity assessment.

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate at 37°C and 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4-chloro-2-oxo-2H-chromene-3-carbaldehyde and comparator compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle-only controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).

In Vitro Genotoxicity Assays

These assays are designed to detect DNA damage or mutations caused by a chemical.

Caption: Workflow for in vitro genotoxicity assessment.

The Ames test uses several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of a substance to cause reverse mutations, allowing the bacteria to grow on a histidine-free medium.[12][16]

• Strain Preparation: Grow the appropriate Salmonella typhimurium tester strains (e.g., TA98, TA100) overnight in nutrient broth.

• Compound Preparation: Dissolve the test compound in a suitable solvent (e.g., DMSO).

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.

• Plate Incorporation Method: To 2 mL of molten top agar, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution, and 0.5 mL of S9 mix or buffer. Pour the mixture onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

In Vivo Toxicology Studies

Following in vitro screening, in vivo studies in animal models are necessary to understand the systemic toxicity and identify target organs.

Caption: Workflow for an acute oral toxicity study.

Conclusion and Future Directions

The available data, though limited, suggests that 4-chloro-2-oxo-2H-chromene-3-carbaldehyde possesses significant acute toxicity. Its structural features differentiate it from the parent coumarin, precluding a direct read-across of toxicological data. The presence of chloro and aldehyde moieties necessitates a thorough investigation into its specific metabolic pathways and potential for forming reactive metabolites.

For researchers and drug development professionals considering this scaffold, a tiered approach to toxicological assessment is paramount. Initial in vitro cytotoxicity and genotoxicity screens are essential to establish a preliminary safety profile and guide further development. Should the compound show promise, comprehensive in vivo studies, including repeated-dose toxicity and pharmacokinetic assessments, will be crucial to fully characterize its toxicological properties and determine its therapeutic window. The experimental protocols provided in this guide offer a foundational framework for conducting these critical safety evaluations.

References

• Coumarin. (n.d.). In Wikipedia. Retrieved January 4, 2026, from [Link][8]

• Felter, S. P., Vassallo, J. D., Carlton, B. D., & Daston, G. P. (2006). Toxicology and risk assessment of coumarin: focus on human data. Food and Chemical Toxicology, 44(4), 461-475.[3]

• Lake, B. G. (1999). Coumarin metabolism, toxicity and carcinogenicity: relevance for human risk assessment. Food and Chemical Toxicology, 37(4), 423-453.[10]

• Lake, B. G., & Grasso, P. (1996). Studies on the mechanism of coumarin-induced toxicity in rat hepatocytes: comparison with dihydrocoumarin and other coumarin metabolites. Toxicology in Vitro, 10(4), 437-444.[5]

• Lake, B. G., Collins, M. A., Harris, R. A., & Evans, J. G. (1992). Studies on the Acute Effects of Coumarin and Some Coumarin Derivatives in the Rat. Toxicology and Applied Pharmacology, 117(1), 67-74.[15]

• Lin, H. C., Lin, C. M., & Lin, J. Y. (2009). Protective effects of coumarin and coumarin derivatives against carbon tetrachloride-induced acute hepatotoxicity in rats. Journal of Food and Drug Analysis, 17(6), 445-452.[17]

• Chemcess. (2025, June 29). Toxicology Of Coumarin. Chemcess.[9]

• Den Boor, P. J., & Van Sittert, N. J. (1984). Investigations into the mechanism of coumarin-induced hepatotoxicity in the rat. Archives of Toxicology, 56(1), 15-21.[6]

• Roncaglioni, A., & Benigni, R. (2022). Coumarin-Induced Hepatotoxicity: A Narrative Review. International Journal of Molecular Sciences, 23(24), 16091.[4]

• Roncaglioni, A., & Benigni, R. (2022). Coumarin-Induced Hepatotoxicity: A Narrative Review. Preprints.org, 2022090333.[16][18]

• Cornell University Department of Animal Science. (n.d.). Coumarin Glycosides.[19]

• de Oliveira, G. A., de Souza, M. O., de Paula, C. A., & de Oliveira, D. P. (2015). In vitro assessment of mutagenic and genotoxic effects of coumarin derivatives 6,7-dihydroxycoumarin and 4-methylesculetin. Genetics and Molecular Biology, 38(3), 356-363.[20][21]

• O'Donnell, G., et al. (2020). Coumarin Derivatives as New Toxic Compounds to Selected K12, R1–R4 E. coli Strains. Molecules, 25(11), 2582.[1]

• Ames, B. N., McCann, J., & Yamasaki, E. (1975). Methods for detecting carcinogens and mutagens with the Salmonella/mammalian-microsome mutagenicity test. Mutation Research/Environmental Mutagenesis and Related Subjects, 31(6), 347-364.[16]

• Zinovieva, M. L., et al. (2015). Single and Repeat Dose Toxicity Study of 7-Hydroxycoumarin, Ethanol, and Their Mixture in Rats. Journal of Pharmacy and Pharmacology, 3(5), 237-245.[14]

• Levine, M. N., Raskob, G., Landefeld, S., & Kearon, C. (2001). Warfarin and Superwarfarin Toxicity. Chest, 119(1_suppl), 109S-121S.[12]

• International Programme on Chemical Safety. (1995). Warfarin Health and Safety Guide. World Health Organization.[11]

• de Oliveira, G. A., de Souza, M. O., de Paula, C. A., & de Oliveira, D. P. (2015). In vitro assessment of mutagenic and genotoxic effects of coumarin derivatives 6,7-dihydroxycoumarin and 4-methylesculetin. Genetics and Molecular Biology, 38(3), 356-363.[21]

• Gummin, D. D., Mowry, J. B., Spyker, D. A., Brooks, D. E., Osterthaler, K. M., & Banner, W. (2018). 2017 Annual Report of the American Association of Poison Control Centers’ National Poison Data System (NPDS): 35th Annual Report. Clinical Toxicology, 56(12), 1213-1415.[22]

• Office of Environmental Health Hazard Assessment. (2017). Evidence on the Carcinogenicity of Coumarin.[23]

• Montagner, C., et al. (2011). In Vitro Cytotoxic Screening of Coumarins. Latin American Journal of Pharmacy, 30(9), 1669-1674.[24]

• LITFL. (n.d.). Warfarin toxicity.[13]

• Apollo Scientific. (2023, August 2). 7-Hydroxycoumarin Safety Data Sheet.[25]

• El-Sayed, N. N. E., et al. (2022). New 1,2,3-Triazole-Coumarin-Glycoside Hybrids and Their 1,2,4-Triazolyl Thioglycoside Analogs Targeting Mitochondria Apoptotic Pathway: Synthesis, Anticancer Activity and Docking Simulation. Molecules, 27(19), 6505.[26]

• Fort, D. J., et al. (1995). Evaluation of the Developmental Toxicities of Coumarin, 4-Hydroxycoumarin, and 7-Hydroxycoumarin Using Fetax. Drug and Chemical Toxicology, 18(2-3), 205-225.[27]

• National Oceanic and Atmospheric Administration. (n.d.). Warfarin. CAMEO Chemicals.[28]

• Central Drug House. (n.d.). 7-HYDROXY-4-METHYL-COUMARIN CAS NO 90-33-5 MATERIAL SAFETY DATA SHEET SDS/MSDS.[29]

• Thermo Fisher Scientific. (2025, December 22). 7-Hydroxycoumarin Safety Data Sheet.[30]

• Rameshbabu, G., & Rajasekhara Reddy, S. (2025). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. Organic & Biomolecular Chemistry.[2]

• Smolecule. (2023, August 15). 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde.[7]

• BLDpharm. (n.d.). 50329-91-4|4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.[31]

• Chen, J., et al. (2021). Cytotoxicity of 4-hydroxy-N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide in multidrug-resistant cancer cells through activation of PERK/eIF2α/ATF4 pathway. Biochemical Pharmacology, 193, 114788.[32]

• ChemicalBook. (2025, January 27). 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE.[33]

• Asadi, A., et al. (2021). Evaluation of antibacterial, cytotoxicity, and apoptosis activity of novel chromene-sulfonamide hybrids synthesized under solvent-free conditions and 3D-QSAR modeling studies. Scientific Reports, 11(1), 1-18.[34]

• Guidechem. (n.d.). 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE 50329-91-4 wiki.[35]

• Rameshbabu, G., & Rajasekhara Reddy, S. (2025). 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy. Organic & Biomolecular Chemistry.[36]

• El-Sayed, W. A., et al. (2019). Utility of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde in the synthesis of novel 1,3,4-thiadiazoles or 1,3-thiazoles and study their cytotoxic activity. Journal of the Iranian Chemical Society, 16(8), 1735-1746.[37]

• Matrix Scientific. (n.d.). 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.[38]

• Kumar, A., et al. (2022). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry, 38(5), 1083-1106.[39]

• Abaszadeh, M., et al. (2025). Evaluating the Cytotoxic Effects of Some Chlorinated Substituted 2-Amino-3-carbonitrile Chromene Derivatives on 3T3 and MCF-7 Cell Lines. Research Square.[40]

• Kumar, A., et al. (2019). 4-Chloro-2-phenyl-2H-chromene-3-carbaldehyde. IUCrData, 4(8), x191029.[41]

Sources

• 1. Coumarin Derivatives as New Toxic Compounds to Selected K12, R1–R4 E. coli Strains [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Toxicology and risk assessment of coumarin: focus on human data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Coumarin-Induced Hepatotoxicity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies on the mechanism of coumarin-induced toxicity in rat hepatocytes: comparison with dihydrocoumarin and other coumarin metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigations into the mechanism of coumarin-induced hepatotoxicity in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 8. Coumarin - Wikipedia [en.wikipedia.org]
• 9. chemcess.com [chemcess.com]
• 10. Coumarin metabolism, toxicity and carcinogenicity: relevance for human risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. DSpace [iris.who.int]
• 12. emedicine.medscape.com [emedicine.medscape.com]
• 13. litfl.com [litfl.com]
• 14. davidpublisher.com [davidpublisher.com]
• 15. Studies on the acute effects of coumarin and some coumarin derivatives in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. preprints.org [preprints.org]
• 17. Protective effects of coumarin and coumarin derivatives against carbon tetrachloride-induced acute hepatotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Coumarin-Induced Hepatotoxicity: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 20. In vitro assessment of mutagenic and genotoxic effects of coumarin derivatives 6,7-dihydroxycoumarin and 4-methylesculetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. scispace.com [scispace.com]
• 22. Warfarin Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. oehha.ca.gov [oehha.ca.gov]
• 24. researchgate.net [researchgate.net]
• 25. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 26. researchgate.net [researchgate.net]
• 27. tandfonline.com [tandfonline.com]
• 28. WARFARIN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 29. cdhfinechemical.com [cdhfinechemical.com]
• 30. fishersci.com [fishersci.com]
• 31. 50329-91-4|4-Chloro-2-oxo-2H-chromene-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 32. Cytotoxicity of 4-hydroxy-N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide in multidrug-resistant cancer cells through activation of PERK/eIF2α/ATF4 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE | 50329-91-4 [chemicalbook.com]
• 34. Evaluation of antibacterial, cytotoxicity, and apoptosis activity of novel chromene-sulfonamide hybrids synthesized under solvent-free conditions and 3D-QSAR modeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 35. Page loading... [guidechem.com]
• 36. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 37. Utility of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde in the synthesis of novel 1,3,4-thiadiazoles or 1,3-thiazoles and study their cytotoxic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 38. 50329-91-4 Cas No. | 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde | Matrix Scientific [matrixscientific.com]
• 39. A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential – Oriental Journal of Chemistry [orientjchem.org]
• 40. researchgate.net [researchgate.net]
• 41. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

As researchers and drug development professionals, our work with novel chemical entities like 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde demands not only precision in application but also unwavering diligence in disposal. This compound, a halogenated derivative of the coumarin family, is a valuable synthetic precursor due to its reactive aldehyde and chloro groups.[1][2][3] However, these same properties necessitate a rigorous and informed approach to its waste management to ensure laboratory safety and environmental protection.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde, moving beyond mere procedure to explain the critical reasoning behind each action.

Hazard Assessment & Risk Mitigation: The Foundation of Safe Handling

Understanding the specific hazards of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde is the first step in mitigating risk. Its classification as a chlorinated organic compound is the single most important factor governing its disposal pathway.[4][5]

Core Chemical Hazards:

• Irritant: The compound is classified as a skin and eye irritant and may cause respiratory irritation upon inhalation of its dust.[6][7]

• Halogenated Compound: As a chlorinated organic, it is subject to specific hazardous waste regulations.[8][9] Improper disposal, such as incineration at inadequate temperatures, can lead to the formation of highly toxic and corrosive byproducts like hydrogen chloride gas.[10]

• Environmental Persistence: Many halogenated organic compounds are persistent in the environment and can be toxic to aquatic life.[10] Therefore, disposal down the drain is strictly prohibited.[4][5]

Required Personal Protective Equipment (PPE): Adherence to a strict PPE protocol is non-negotiable. The following table outlines the minimum requirements when handling this compound in any form—solid, in solution, or as waste.

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1-rated safety goggles	Protects against splashes and airborne dust particles causing serious eye irritation.[4][5][11]
Hand Protection	Nitrile gloves	Prevents skin contact, which can cause irritation.[4][5] Contaminated gloves should be replaced immediately.[12]
Body Protection	Laboratory coat	Protects skin and clothing from contamination.[4][5]
Respiratory	NIOSH-approved respirator	Required if handling large quantities or when dust cannot be controlled by engineering means (e.g., fume hood).[12][13]

All handling of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde, including waste consolidation, should be performed within a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[4][5]

Waste Segregation & Collection Protocol: A Self-Validating System

The cornerstone of proper disposal is meticulous segregation. Co-mingling halogenated waste with non-halogenated organic waste can result in entire waste streams being rejected by disposal facilities or incurring significant additional costs for re-segregation and analysis.

The Cardinal Rule: Isolate Halogenated Waste 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde and any materials contaminated with it must be disposed of in a designated "Halogenated Organic Waste" container.[4][5] This ensures the waste stream is directed to a facility capable of high-temperature incineration with acid gas scrubbing technology.[10][14]

Step-by-Step Collection Procedure:

• Container Selection: Obtain a designated, chemically resistant container with a secure screw-top lid, clearly labeled "Halogenated Organic Waste." Ensure the container is in a stable, secondary containment bin within a fume hood.[15]

• Solid Waste Transfer:

  • Carefully transfer solid 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde waste and contaminated consumables (e.g., weighing paper, contaminated gloves, bench paper) into the designated solid halogenated waste container.

  • Use tools (spatulas, powder funnels) that can be decontaminated or disposed of as hazardous waste themselves.

  • Avoid generating dust during transfer.[12]

• Liquid Waste Transfer:

  • Solutions containing 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde (e.g., reaction mixtures, chromatography fractions) must be collected in a designated liquid halogenated waste container.

  • Never mix incompatible waste streams. While this compound is stable, it's crucial to be aware of the other components in your waste solution.

  • Aqueous solutions used for extraction must also be treated as halogenated waste, as they may contain trace amounts of the compound.[16]

• Labeling: Immediately update the waste container label with the chemical name ("4-Chloro-2-oxo-2H-chromene-3-carbaldehyde"), concentration, and quantity added. Maintain a running log of the container's contents.

• Storage: Keep the waste container securely sealed when not in use and store it in a well-ventilated, designated satellite accumulation area away from ignition sources.[4][15]

Disposal Pathways Decision Framework

The specific form of the waste dictates its precise handling and containerization. The following workflow provides a logical decision-making process for researchers.

Sources

• 1. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 2. 4-chloro-2H-chromene-3-carbaldehyde: A Valid Scaffold in Organic Synthesis and Future Molecules for Healthcare and Energy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 5. scienceready.com.au [scienceready.com.au]
• 6. aksci.com [aksci.com]
• 7. echemi.com [echemi.com]
• 8. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 9. View Document - California Code of Regulations [govt.westlaw.com]
• 10. tandfonline.com [tandfonline.com]
• 11. media.adeo.com [media.adeo.com]
• 12. szabo-scandic.com [szabo-scandic.com]
• 13. ashp.org [ashp.org]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 15. ptb.de [ptb.de]
• 16. Making sure you're not a bot! [oc-praktikum.de]

A Senior Application Scientist's Guide to Safely Handling 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde

This guide provides essential safety and logistical information for the handling of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde, a versatile synthetic precursor in drug development and organic synthesis.[1] Given the reactive nature of its aldehyde group and the biological activities associated with the chromene scaffold, a robust understanding and implementation of safety protocols are paramount.[1][2] This document moves beyond a simple checklist, offering a procedural framework grounded in established safety principles and data from structurally analogous compounds to ensure the well-being of laboratory personnel.

Hazard Identification: Understanding the Risks

While a comprehensive Safety Data Sheet (SDS) for 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde (CAS No: 50329-91-4) is not always readily accessible, a thorough risk assessment can be constructed by examining data from structurally similar chromene derivatives.[3][4] The primary hazards are consistently identified across this chemical class, centering on irritant properties.

Data from analogous compounds such as 6-Chloro-8-(chloromethyl)-4-oxo-4H-chromene-3-carbaldehyde and 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde suggest the following potential hazards.[5][6]

Hazard Classification	GHS Hazard Statement	Rationale and Implication for Handling
Skin Irritation	H315: Causes skin irritation	Direct contact with the solid or solutions can cause redness, itching, and inflammation. This necessitates robust skin protection.[6]
Serious Eye Irritation	H319: Causes serious eye irritation	The compound is likely to cause significant, potentially damaging, irritation upon contact with the eyes. This underscores the critical need for sealed eye protection.[6]
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of the dust or aerosols can irritate the respiratory tract. Engineering controls are the primary defense against this exposure route.[5][6]
Acute Oral Toxicity	H302: Harmful if swallowed	Ingestion of the compound may be harmful. Strict hygiene practices are essential to prevent accidental ingestion.[5]

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE is a direct response to the identified hazards. The goal is to establish a barrier between the researcher and the chemical, mitigating the risk of exposure.

Eye and Face Protection: The First Line of Defense

Due to the risk of serious eye irritation, appropriate eye protection is mandatory.[6]

• Chemical Splash Goggles: These should be worn at all times when handling the solid compound or its solutions. They must provide a complete seal around the eyes to protect from dust particles and splashes.[7]

• Face Shield: A face shield should be worn over chemical splash goggles during procedures with a higher risk of splashes or aerosol generation, such as when transferring large quantities or during highly exothermic reactions.[8]

Skin and Body Protection: A Comprehensive Barrier

Preventing skin contact is crucial to avoid irritation.[6]

• Laboratory Coat: A standard, flame-resistant lab coat should be worn, fully buttoned, to protect the skin and personal clothing.[8]

• Gloves: Disposable nitrile or neoprene gloves are recommended for their resistance to a broad range of chemicals.[7][9] It is critical to:

  • Inspect gloves for any signs of damage before use.

  • Change gloves immediately if contact with the chemical is suspected.

  • Remove gloves using the proper technique to avoid contaminating the skin and dispose of them in the designated hazardous waste container.[10]

  • Always wash hands thoroughly after removing gloves.[11]

Respiratory Protection: Engineering Controls as the Primary Safeguard

The primary method for preventing respiratory irritation is to control the hazard at its source.[8]

• Chemical Fume Hood: All handling of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde powder, including weighing and preparing solutions, must be conducted inside a certified chemical fume hood. This engineering control captures dust and vapors, preventing them from entering the laboratory atmosphere.[9]

• Respirator: If engineering controls are insufficient or during a large-scale spill clean-up, a NIOSH/MSHA-approved respirator may be necessary. Use of a respirator requires enrollment in your institution's respiratory protection program, which includes fit testing and training.[8][9]

Table 2: Summary of Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles or a face shield worn over goggles.[9]	To prevent serious eye irritation from splashes or dust.[6]
Skin	Nitrile or neoprene gloves and a fully buttoned lab coat.[9]	To prevent skin irritation upon contact.[6]
Respiratory	Use in a chemical fume hood.[5]	To avoid respiratory tract irritation from dust or aerosols.[6]

Operational Plan: A Step-by-Step Handling Workflow

A systematic approach is essential for the safe handling of this compound from receipt to disposal.

• Preparation and Pre-Handling Check:

  • Designate a specific area within a chemical fume hood for the handling of this compound.

  • Ensure the fume hood is functioning correctly.

  • Gather all necessary PPE and ensure it is in good condition.

  • Prepare all necessary equipment (spatulas, weigh boats, glassware, etc.) within the fume hood.

  • Have a designated, labeled hazardous waste container ready for contaminated consumables.[9]

• Handling the Solid Compound (Weighing and Transfer):

  • Perform all manipulations of the solid compound within the fume hood to minimize dust generation and inhalation.[6]

  • Use a spatula to carefully transfer the desired amount of the compound onto a weigh boat. Avoid any actions that could create airborne dust.

  • Once weighing is complete, carefully transfer the compound into the reaction vessel.

  • Clean any residual powder from the spatula and weigh boat with a suitable solvent and transfer the rinse into the reaction vessel or a designated waste container.

• Disposal of Contaminated Materials:

  • Immediately dispose of all contaminated consumables, such as gloves and weigh boats, into the designated hazardous waste container.[9]

Visualization of the Safe Handling Workflow

The following diagram outlines the critical steps and decision points for safely handling 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.

Caption: Workflow for the safe handling and disposal of 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.

Contingency Planning: Spill and Exposure Procedures

Accidents can happen, and being prepared is a critical component of laboratory safety.

Spill Response

• Small Spills (Solid): For small powder spills, carefully sweep up the material to avoid generating dust.[9] Place it in a sealed, labeled container for hazardous waste disposal. Clean the area with a suitable solvent and dispose of the cleaning materials as hazardous waste.

• Large Spills: Evacuate the immediate area and alert your institution's environmental health and safety (EHS) office.

First Aid Measures in Case of Exposure

These first aid measures are based on protocols for structurally similar, irritating compounds.[6][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical attention.[11]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]

Disposal Plan: Waste Management Protocol

Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

• Waste Segregation:

  • Solid Waste: All contaminated consumables, including gloves, weighing paper, and paper towels, should be collected in a designated, labeled hazardous waste container.[9]

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate, labeled hazardous liquid waste container. Do not mix with incompatible waste streams.[9]

• Container Labeling:

  • All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-Chloro-2-oxo-2H-chromene-3-carbaldehyde".[9] Keep waste containers closed except when adding waste.

• Disposal Procedure:

  • Dispose of all waste through your institution's EHS office. Do not dispose of this chemical down the drain or in regular trash.[9]

By adhering to these detailed protocols, researchers can confidently and safely handle 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde, minimizing risks and ensuring a secure laboratory environment.

References

• Benchchem. (n.d.). Personal protective equipment for handling 7-hydroxy-3,4-dimethyl-2H-chromen-2-one.
• Fisher Scientific. (2025). SAFETY DATA SHEET: 2H-Chromene-3-carboxylic acid.
• Fluorochem. (2024). Safety Data Sheet: 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 6-Chloro-8-(chloromethyl)-4-oxo-4H-chromene-3-carbaldehyde.
• Matrix Scientific. (n.d.). 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde.
• Smolecule. (2023). 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde.
• University of California, Santa Barbara. (n.d.). Chemical Safety: Personal Protective Equipment.
• Guidechem. (n.d.). 4-CHLORO-2-OXO-2H-CHROMENE-3-CARBALDEHYDE 50329-91-4 wiki.
• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals.
• Trimaco. (2023). Essential Chemical PPE.
• Oriental Journal of Chemistry. (n.d.). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential.

Sources

• 1. Buy 4-Chloro-2-oxo-2h-chromene-3-carbaldehyde | 50329-91-4 [smolecule.com]
• 2. A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential – Oriental Journal of Chemistry [orientjchem.org]
• 3. 50329-91-4 Cas No. | 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde | Matrix Scientific [matrixscientific.com]
• 4. Page loading... [wap.guidechem.com]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 6. aksci.com [aksci.com]
• 7. trimaco.com [trimaco.com]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. benchchem.com [benchchem.com]
• 10. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 11. fishersci.com [fishersci.com]